2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

• CAS: 200958-24-3

Core Science & Biosynthesis

Chemical structure and properties of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

Title: Comprehensive Technical Guide: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid

Executive Summary

2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid (C₁₀H₇NO₄) represents a specialized derivative of the coumarin (2H-1-benzopyran-2-one) scaffold. Characterized by the replacement of the lactone carbonyl oxygen with a hydroxyimino (=N-OH) group, this compound bridges the chemistry of coumarins and oximes. Its unique electronic structure—combining a conjugated chromene ring, an acidic carboxylic moiety at position 3, and an amphoteric hydroxyimino group at position 2—endows it with distinct physicochemical properties suitable for metal chelation, fluorescence sensing, and pharmacological applications.

This guide provides a rigorous analysis of its chemical identity, synthesis protocols, and biological potential, designed for researchers in medicinal chemistry and drug discovery.[1]

Chemical Structure and Identity

The molecule consists of a benzopyran core where the carbonyl at position 2 is functionalized as an oxime.

• IUPAC Name: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

• Synonyms: Coumarin-3-carboxylic acid 2-oxime; 2-Hydroxyiminochromene-3-carboxylic acid.

• Molecular Formula: C₁₀H₇NO₄

• Molecular Weight: 205.17 g/mol

• Key Functional Groups:

  • Chromene Core: Aromatic stability and fluorescence potential.

  • 3-Carboxylic Acid: Provides solubility in basic media and a handle for esterification/amidation (pKa ≈ 4.0–4.5).

  • 2-Hydroxyimino: Acts as a hydrogen bond donor/acceptor and a metal binding site.

Structural Tautomerism and Equilibrium

A critical "Expertise" insight for this molecule is its potential for ring-chain tautomerism. Unlike standard coumarins, the 2-hydroxyimino derivative exists in equilibrium with a ring-opened isoxazole or hydroxamic acid form, particularly in alkaline solution.

• Form A (Closed): 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid.

• Form B (Open): α-Cyano-2-hydroxycinnamic acid derivatives (under specific hydrolytic conditions) or cyclization to isoxazole derivatives upon heating.

Researchers must control pH and solvent polarity to stabilize the desired 2-hydroxyimino tautomer.

Synthesis Protocols

The synthesis is typically a two-stage process: construction of the coumarin-3-carboxylic acid scaffold followed by functionalization with hydroxylamine.

Stage 1: Scaffold Construction (Knoevenagel Condensation)

Objective: Synthesize Coumarin-3-carboxylic acid (3-CCA).

• Reagents: Salicylaldehyde (1.0 eq), Meldrum’s Acid (1.0 eq) or Diethyl Malonate.

• Catalyst: Piperidine (cat.) or catalytic base.

• Solvent: Ethanol.[2]

• Conditions: Reflux, 2–4 hours.

Protocol:

• Dissolve salicylaldehyde (10 mmol) and Meldrum’s acid (10 mmol) in ethanol (20 mL).

• Add 2–3 drops of piperidine.

• Reflux at 78°C for 3 hours. A solid precipitate usually forms.

• Cool to room temperature, acidify with dilute HCl if necessary to ensure the carboxylic acid form.

• Filter the solid, wash with cold ethanol, and recrystallize from ethanol/water.

• Yield: Typically 80–90%.

Stage 2: Oximation

Objective: Convert the C2 carbonyl to the C2 hydroxyimino group.

• Reagents: Coumarin-3-carboxylic acid (1.0 eq), Hydroxylamine Hydrochloride (NH₂OH·HCl) (1.5–2.0 eq), Sodium Acetate (NaOAc) or Pyridine (Base).

• Solvent: Ethanol/Water or Pyridine.

• Conditions: Reflux, 4–8 hours.

Protocol:

• Suspend Coumarin-3-carboxylic acid (5 mmol) in Ethanol (15 mL).

• Add Hydroxylamine Hydrochloride (10 mmol) and Sodium Acetate (10 mmol) dissolved in a minimum amount of water.

• Reflux the mixture. The suspension may clear as the reaction proceeds.

• Monitor via TLC (Mobile phase: CHCl₃:MeOH 9:1).

• Upon completion, pour the reaction mixture into ice-cold water.

• Precipitate the oxime by adjusting pH to ~3–4 with dilute HCl.

• Filter and dry.

• Purification: Recrystallization from ethanol.

Critical Note: Prolonged heating in strong acid can lead to hydrolysis or rearrangement to isoxazole derivatives.

Physicochemical Properties

Property	Value / Description
Appearance	White to pale yellow crystalline solid
Solubility	Soluble in DMSO, DMF, dilute alkali (as salt); sparingly soluble in water, ethanol
pKa (COOH)	~4.2 (Predicted)
pKa (Oxime)	~10.5 (Predicted)
UV/Vis Absorption	λmax ≈ 290–320 nm (characteristic of coumarin core)
Fluorescence	Likely fluorescent (blue/cyan emission); intensity pH-dependent
Stability	Stable in solid state; hydrolyzes in strong acid/base at high temp

Visualization: Synthesis & SAR

The following diagram illustrates the synthesis pathway and the Structure-Activity Relationship (SAR) logic for drug design.

Caption: Synthetic pathway from salicylaldehyde to the target oxime, showing potential rearrangement risks and downstream applications.

Biological & Pharmacological Applications

Antibacterial Activity

Derivatives of coumarin-3-carboxylic acid oximes have shown efficacy against Gram-negative bacteria (Xanthomonas oryzae, Ralstonia solanacearum). The mechanism typically involves:

• Membrane Disruption: The amphiphilic nature allows penetration of bacterial cell walls.

• Metal Sequestration: The oxime group can chelate essential metal ions (Fe²⁺, Zn²⁺) required for bacterial metalloenzymes.

Hypolipidemic Potential

Research indicates that ester derivatives of this oxime (e.g., conjugated with niacin) significantly reduce triglyceride and total cholesterol levels in murine models. The oxime moiety is believed to improve bioavailability or target binding affinity compared to the parent acid [1].

Anticancer Agents

The scaffold serves as a template for developing cytotoxic agents. The 3-carboxylic acid group allows for the attachment of lipophilic carriers or pharmacophores (e.g., quinolines), while the oxime group can modulate redox properties within the tumor microenvironment [2].

Experimental Validation (Self-Check)

To ensure the synthesized compound is the correct 2-(hydroxyimino) derivative and not a rearrangement product:

• IR Spectroscopy: Look for the disappearance of the strong lactone C=O stretch (approx. 1700–1720 cm⁻¹) and the appearance of the C=N stretch (approx. 1600–1640 cm⁻¹) and O-H stretch (broad, 3200–3400 cm⁻¹).

• NMR Spectroscopy:

  • ¹H NMR: Absence of the lactone C2 carbonyl signal (in ¹³C NMR) and presence of a distinct oxime OH proton (broad singlet, ~10–12 ppm).

  • ¹³C NMR: Shift of the C2 carbon signal from ~160 ppm (C=O) to ~150–155 ppm (C=N-OH).

References

• "Study on the Synthesis and Hypolipidemic Activities of Coumarin Oxime Esters Derivatives" Indian Journal of Pharmaceutical Education and Research, 2023.

• "Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety" ACS Omega, 2024.

• "Synthesis and Antimicrobially Activities of Coumarin-3-Carboxamide Derivatives" Revue Roumaine de Chimie, 2021.

• "Coumarin-3-carboxylic acid: C3/C4-functionalizations and cyclization reactions" Indian Academy of Sciences, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Therapeutic Potential of Benzopyran-3-Carboxylic Acid Derivatives in Oncology: A Metabolic and Kinase-Targeted Approach

Executive Summary

The benzopyran scaffold—specifically the 2-oxo-2H-1-benzopyran (coumarin) and 4-oxo-4H-1-benzopyran (chromone) subclasses—represents a privileged structure in medicinal chemistry. While historically recognized for anticoagulant properties, recent pharmacological pivoting has identified benzopyran-3-carboxylic acid derivatives as potent oncological agents.

This guide focuses on their emerging role as metabolic disruptors (specifically Monocarboxylate Transporter [MCT] inhibitors) and kinase modulators (ATR/mTOR). Unlike general cytotoxic agents, these derivatives offer a targeted approach to dismantling the Warburg effect in hypoxic tumors, presenting a high-value avenue for drug development in solid tumors (e.g., colorectal, breast, and glioblastoma).

Chemical Architecture & Structure-Activity Relationship (SAR)

The pharmacophore centers on the benzopyran ring fused with a carboxylic acid moiety at the C3 position. This electronic environment is critical for hydrogen bonding interactions within the binding pockets of target proteins.

Core Scaffold Differentiation

• Coumarin-3-carboxylic acids (2-oxo): primarily associated with MCT inhibition and carbonic anhydrase modulation.

• Chromone-3-carboxylic acids (4-oxo): often exhibit higher affinity for kinase domains (PI3K, ATR) due to the specific orientation of the carbonyl oxygen.

SAR Critical Points

Position	Modification	Effect on Bioactivity
C3 (Acid)	Free Acid (-COOH)	Essential for antibacterial activity; often limits cell permeability in cancer.
C3 (Deriv)	Ester/Amide	Increases anticancer potency. Amidation (e.g., N-phenyl) improves lipophilicity and target engagement (MCT1).
C6	Halogenation (Cl, Br)	Significantly enhances potency. Electron-withdrawing groups at C6 stabilize the scaffold against metabolic oxidation.
C7	Hydroxyl/Alkoxy	Modulates solubility. Bulky ethers at C7 can induce steric clashes, reducing activity.
C8	Heterocyclic fusion	Fusion with morpholine or pyrrolidine rings has been shown to improve kinase selectivity.

Mechanistic Pharmacology

Primary Mechanism: Disruption of the Warburg Effect (MCT Inhibition)

Tumor cells rely on glycolysis, producing massive amounts of lactate. Monocarboxylate Transporters (MCT1 and MCT4) are essential for exporting this lactate to prevent lethal intracellular acidification.

Benzopyran-3-carboxylic acid derivatives (specifically coumarin-3-carboxamides) act as MCT1 inhibitors . They structurally mimic lactate/pyruvate, competitively binding to the transmembrane channel. This blockade forces intracellular lactate accumulation, leading to:

• Cytosolic Acidification: pH drop activates apoptotic cascades.

• Glycolytic Shutdown: Feedback inhibition of Phosphofructokinase (PFK).

• Microenvironment Modulation: Reduced extracellular lactate starves neighboring oxidative tumor cells (metabolic symbiosis disruption).

Secondary Mechanism: Kinase Inhibition (ATR/mTOR)

Chromone-3-carboxylic acid derivatives function as ATP-competitive inhibitors. The planar benzopyran ring intercalates into the kinase hinge region, while the C3-carbonyl interacts with the "gatekeeper" residues of kinases like ATR (Ataxia Telangiectasia and Rad3-related protein) , preventing DNA damage repair in replicating cancer cells.

Pathway Visualization: The Metabolic Blockade

The following diagram illustrates the intervention point of benzopyran derivatives within the tumor metabolic circuit.

Caption: Disruption of lactate efflux. The drug competitively inhibits MCT1/4, causing lethal intracellular acidification (Red Node).

Synthetic Pathways[1][2][3][4][5]

The most robust method for synthesizing these derivatives is the Knoevenagel Condensation . While traditional methods use piperidine/ethanol, modern green chemistry protocols utilizing L-Proline as an organocatalyst offer higher yields and simpler purification.

Reaction Workflow

Reagents:

• Substrate: Substituted Salicylaldehyde (e.g., 5-chlorosalicylaldehyde).

• Active Methylene: Diethyl malonate (for esters) or Malonic acid (for acids).

• Catalyst: L-Proline (10 mol%) or Piperidine (catalytic).

• Solvent: Ethanol (reflux).[1]

Caption: One-pot Knoevenagel condensation and cyclization workflow for benzopyran synthesis.

Experimental Protocols

Protocol A: Synthesis of Ethyl 6-chlorocoumarin-3-carboxylate

Validation: Self-validating via TLC and melting point comparison.

• Charge: In a round-bottom flask, dissolve 5-chlorosalicylaldehyde (10 mmol) and diethyl malonate (10 mmol) in ethanol (20 mL).

• Catalyze: Add L-Proline (1 mmol, 10 mol%).

• Reflux: Heat the mixture at 80°C for 4–6 hours.

• Monitor: Check TLC (Hexane:EtOAc 7:3). Disappearance of aldehyde indicates completion.

• Isolate: Cool to room temperature. The product often precipitates. If not, pour into ice water.

• Purify: Recrystallize from ethanol.

• Characterize: 1H NMR should show a singlet around δ 8.5 ppm (C4-H proton), confirming the coumarin ring formation.

Protocol B: Lactate Transport Inhibition Assay (MCT1 Validation)

Objective: Confirm the drug blocks lactate efflux, a hallmark of MCT inhibition.

• Cell Seeding: Seed MCT1-high expressing cells (e.g., HCT116 or HeLa ) in 6-well plates (5x10^5 cells/well). Incubate 24h.

• Treatment: Treat cells with the test compound (IC50 concentration) and a Vehicle control for 24h.

• Lactate Accumulation Phase:

  • Wash cells with PBS.[2]

  • Add fresh media containing glucose but no lactate .

  • Incubate for 1–4 hours.

• Measurement:

  • Extracellular: Collect supernatant.

  • Intracellular: Lyse cells (using 0.1% Triton X-100).

  • Use a Lactate Colorimetric Assay Kit (enzymatic reaction converting lactate to pyruvate + color probe) on both fractions.

• Calculation:

  • Calculate the ratio of

    .

  • Result: A significant increase in this ratio compared to control confirms MCT inhibition (trapped lactate).

Comparative Data Summary

The following table summarizes the potency shifts based on C3 and C6 substitutions, synthesized from recent literature data on HCT116 (Colorectal) cell lines.

Compound ID	C3 Substituent	C6 Substituent	IC50 (µM)	Mechanism Note
Ref-1	-COOH (Acid)	-H	> 50.0	Poor permeability; weak antibacterial only.
BPC-04	-COOEt (Ester)	-H	12.5	Improved lipophilicity; moderate cytotoxicity.
BPC-09	-COOEt (Ester)	-Cl	4.2	Halogen effect: Increased potency & stability.
BPC-15	-CONH-Ph (Amide)	-Cl	0.8	Lead Candidate: High MCT1 affinity via amide H-bond.

Challenges & Future Directions

• Solubility: Many high-potency derivatives (especially C6-halogenated) suffer from poor aqueous solubility. Formulation strategies using cyclodextrin complexation or liposomal encapsulation are recommended for in vivo studies.

• Selectivity: Distinguishing between MCT1 (ubiquitous) and MCT4 (hypoxia-inducible) is difficult. Future SAR work should focus on bulky N-substituents at C3 to exploit subtle steric differences between the MCT isoforms.

References

• MCT Inhibition & Oncology

  • Synthesis and anticancer activity of new coumarin-3-carboxylic acid derivatives as potential lactate transport inhibitors.[3] (2021).[2][4] Bioorganic & Medicinal Chemistry Letters.

• Kinase Targeting (ATR/mTOR)

  • Benzothiazole and Chromone Derivatives as Potential ATR Kinase Inhibitors and Anticancer Agents. (2022).[5][6] MDPI Molecules.

• Synthetic Protocol (Green Chemistry)

  • Simple Protocol of L-Proline-Mediated Knoevenagel Condensation: A Sustainable Access to Coumarin-3-Carboxylic Ester. (2022).[5][6] Biomedical Research.

• General SAR & Review

  • Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies.[7][8][9] (2023).[1][10] RSC Medicinal Chemistry.[7]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and anticancer activity of new coumarin-3-carboxylic acid derivatives as potential lactatetransportinhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. biomedres.us [biomedres.us]
• 6. researchgate.net [researchgate.net]
• 7. Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. 6-Substituted 2-oxo-2H-1-benzopyran-3-carboxylic acid derivatives in a new approach of the treatment of cancer cell invasion and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3-Bromophenyl 6-acetoxymethyl-2-oxo-2H-1-benzopyran-3-carboxylate inhibits cancer cell invasion in vitro and tumour growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring monocarboxylate transporter inhibition for cancer treatment [explorationpub.com]

Hydroxyimino-Substituted Benzopyrans: Mechanistic Pharmacodynamics & Therapeutic Architecture

Executive Summary: The Pharmacophore Identity

Hydroxyimino-substituted benzopyrans represent a specialized subclass of oxygen heterocycles where a hydroxyimino group (=N-OH, oxime) is functionalized onto the benzopyran (chromene/chroman) scaffold, typically at the C4 position. Unlike their parent carbonyl compounds (chromones/coumarins), the introduction of the hydroxyimino moiety confers unique physicochemical properties:

• Amphoteric H-Bonding: The oxime group acts as both a hydrogen bond donor (OH) and acceptor (N), mimicking the purine ring of ATP or the D-ring of steroid hormones.

• Metal Chelation: The nitrogen lone pair and the oxygen atom allow for bidentate chelation of metalloenzyme cofactors (e.g., Zn²⁺ in carbonic anhydrase or Fe³⁺ in heme-dependent enzymes like aromatase).

• Acid-Base Lability: The oxime can undergo metabolic conversion to nitric oxide (NO) species or serve as a stable bioisostere for carbonyls, improving half-life and membrane permeability.

This guide details their mechanism of action (MoA) as multi-target small molecule inhibitors primarily in oncology (kinase/aromatase inhibition) and metabolic regulation (α-glucosidase inhibition).

Chemical Architecture & Structure-Activity Relationship (SAR)

The core efficacy of these compounds relies on the positioning of the hydroxyimino group relative to the pyran oxygen and the benzene ring fusion.

Core Scaffold Varieties

Scaffold Type	Chemical Name	Target Specificity	Key Structural Feature
Type A	4-Hydroxyimino-chromen	Kinase Inhibitor (Src/PI3K)	Planar aromatic system mimics ATP adenine.
Type B	Coumarin Oxime (2-one)	Aromatase / STS	Lactone ring + oxime mimics steroid A/D rings.
Type C	Oxime Esters	-Glucosidase	Acyl moiety attached to oxime oxygen increases lipophilicity.

SAR Logic[1]

• The Hydroxyimino Switch: Converting the C4-carbonyl to a C4-hydroxyimino (=N-OH) typically increases affinity for kinase ATP-binding pockets by providing an additional H-bond donor for the "hinge region" residues (e.g., Met, Glu).

• O-Alkylation: Derivatization of the oxime hydroxyl (e.g., aminoalkyl ethers) often shifts activity from enzyme inhibition to DNA intercalation or Topoisomerase II poisoning by increasing cationic character.

• C7-Substitution: Electron-donating groups (methoxy, hydroxyl) at C7 enhance antiproliferative activity by stabilizing the quinoid resonance forms active in redox cycling.

Mechanism of Action: Multi-Target Signaling Modulation

The therapeutic potency of hydroxyimino-benzopyrans stems from "Polypharmacology"—simultaneously hitting multiple nodes in cancer survival pathways.

Primary Mechanism: ATP-Competitive Kinase Inhibition (Src/PI3K/Akt)

The hydroxyimino-benzopyran scaffold functions as an ATP mimetic.

• Entry: The lipophilic benzopyran core facilitates passive diffusion across the plasma membrane.

• Binding: The compound enters the ATP-binding cleft of tyrosine kinases (e.g., c-Src, EGFR) or Ser/Thr kinases (PI3K).

• Interaction: The =N-OH group forms a critical hydrogen bond with the backbone amide of the kinase hinge region. The benzopyran rings engage in

  - stacking with the gatekeeper residues (e.g., Phe/Tyr).

• Blockade: This prevents ATP hydrolysis, shutting down downstream phosphorylation of Akt (Protein Kinase B) .

• Outcome: Reduced phosphorylation of Bad/Bax leads to mitochondrial outer membrane permeabilization (MOMP) and apoptosis.

Secondary Mechanism: Aromatase (CYP19) Interference

In hormone-dependent cancers (e.g., ER+ breast cancer), 4-hydroxyimino-benzopyrans act as competitive inhibitors of Aromatase.

• Heme Coordination: The

  nitrogen of the oxime group coordinates with the Fe³⁺ ion in the heme porphyrin complex of CYP19.

• Steric Exclusion: The benzopyran scaffold occupies the substrate channel, preventing testosterone/androstenedione binding.

Pathway Visualization (Graphviz)

Caption: Dual-pathway interference showing ATP-competitive inhibition of upstream kinases leading to the reactivation of the Bax-mediated apoptotic cascade.

Experimental Validation Protocols

To validate the mechanism described above, the following experimental workflow is required. These protocols are designed to be self-validating controls.

Protocol A: Synthesis of 4-Hydroxyimino-benzopyrans

Objective: Generate the active oxime derivative from the chromone precursor.

• Reagents: 4-Chromone derivative (1.0 eq), Hydroxylamine hydrochloride (

  , 3.0 eq), Pyridine (anhydrous).

• Procedure:

  • Dissolve chromone in absolute ethanol.

  • Add hydroxylamine HCl and pyridine.[1]

  • Reflux at 78°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

  • Workup: Pour into ice-cold water. The oxime usually precipitates as a white/off-white solid.

  • Purification: Recrystallize from ethanol.

• Validation:

  • IR Spectroscopy: Look for disappearance of C=O stretch (1640 cm⁻¹) and appearance of C=N stretch (1600-1620 cm⁻¹) and broad O-H stretch (3200-3400 cm⁻¹).

  • NMR: Identify the =N-OH proton singlet (typically

    10.0–12.0 ppm, exchangeable).

Protocol B: In Vitro Kinase Inhibition Assay (FRET-based)

Objective: Quantify IC50 against c-Src or PI3K.

• System: Z´-LYTE™ Kinase Assay (FRET).

• Steps:

  • Prepare 10-point dilution series of the hydroxyimino-benzopyran in DMSO.

  • Incubate compound with Kinase (e.g., Src) and Peptide Substrate (Coumarin-Fluorescein labeled) for 1 hour.

  • Add ATP (at

    concentration) to initiate reaction.

  • Detection: Add Development Reagent (protease). Phosphorylated peptides are protected from cleavage; non-phosphorylated are cleaved, disrupting FRET.

  • Readout: Measure Emission Ratio (Coumarin/Fluorescein).

• Control: Staurosporine (non-selective kinase inhibitor) as positive control.

Protocol C: Molecular Docking (In Silico Validation)

Objective: Confirm binding mode before synthesis.

• Software: AutoDock Vina or Schrödinger Glide.

• Target PDB: 2SRC (c-Src) or 3EQM (Aromatase).

• Grid Generation: Center grid box on the co-crystallized ligand (e.g., ATP or Androstenedione).

• Constraint: Set a hydrogen bond constraint on the "Hinge Region" (e.g., Met341 in c-Src) to test if the oxime nitrogen acts as the acceptor.

Quantitative Data Summary (Reference Values)

The following table summarizes typical potency ranges for 4-hydroxyimino-benzopyrans based on recent literature.

Target	Cell Line / Enzyme	IC50 Range ( )	Reference Standard
Breast Cancer	MCF-7 (ER+)	5.0 – 22.0	Tamoxifen ( )
Breast Cancer	MDA-MB-231 (Triple Neg)	15.0 – 35.0	Doxorubicin ( )
Enzyme	-Glucosidase	2.5 – 10.0	Acarbose ( )
Enzyme	Carbonic Anhydrase IX	0.05 – 4.0	Acetazolamide

Note: Oxime esters (O-acyl derivatives) often show superior cellular uptake and lower IC50 values compared to the free oxime due to improved lipophilicity.

References

• Zhang, X., et al. (2017). Synthesis and biological evaluation of coumarin derivatives containing oxime ester as α-glucosidase inhibitors. European Journal of Medicinal Chemistry.[2] Link

• Emami, S., et al. (2021). Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities.[3][4] European Journal of Medicinal Chemistry.[2] Link

• Shaikh, Y., et al. (2016). Mechanism and Kinetics of Novel Coumarin Derivatives Production for Pharmaceutical Applications. Research Journal of Applied Sciences, Engineering and Technology. Link

• Potter, B. V. L. (2018). Steroid sulphatase inhibition via aryl sulphamates: clinical progress, mechanism and future prospects. Journal of Molecular Endocrinology. Link

• Keri, R. S., et al. (2022). Synthesis, Docking Study of 2-(3-Substituted)-7-hydroxyl-4H-1-benzopyran-4-one Derivatives as Anti-Cancer agents. Der Pharma Chemica. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. archives.ijper.org [archives.ijper.org]
• 3. Discovery of new chromen-4-one derivatives as telomerase inhibitors through regulating expression of dyskerin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Literature review of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid bioactivity

Technical Whitepaper for Drug Development Professionals

Executive Summary

2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid represents a critical structural modification of the classic coumarin-3-carboxylic acid (3-CCA) scaffold. By replacing the lactone carbonyl (C=O) at the 2-position with a hydroxyimino group (C=N-OH), this compound introduces unique electronic properties and hydrogen-bonding capabilities that significantly alter its pharmacodynamic profile.

This guide analyzes the compound’s transition from a synthetic intermediate to a bioactive effector, specifically focusing on its hypolipidemic , antibacterial , and cytotoxic domains. Unlike the parent coumarin, the 2-hydroxyimino derivative (and its oxime esters) exhibits enhanced efficacy in lipid regulation and biofilm disruption, positioning it as a versatile lead in metabolic and infectious disease therapeutics.

Molecular Architecture & Synthesis

The bioactivity of this compound is governed by the stability of the benzopyran ring and the reactivity of the C3-carboxylic acid and C2-oxime moieties.

Structural Significance

• Core Scaffold: 2H-1-benzopyran (Chromene).

• Functional Groups:

  • C3-Carboxylic Acid: Provides solubility and a handle for esterification/amidation; critical for binding affinity in active sites (e.g., interacting with positively charged residues).

  • C2-Hydroxyimino (=N-OH): Replaces the classic lactone ketone. This group can act as both a hydrogen bond donor and acceptor, potentially increasing affinity for enzyme pockets (e.g., lipid metabolic enzymes) compared to the rigid carbonyl.

Synthetic Pathway

The synthesis follows a high-yield, two-step protocol starting from salicylaldehyde.

Step 1: Knoevenagel Condensation Reaction of salicylaldehyde with ethyl acetoacetate (or malonic acid) in the presence of a base (piperidine) yields the parent Coumarin-3-carboxylic acid.

Step 2: Oximation Reaction with hydroxylamine hydrochloride (

) converts the C2-carbonyl to the C2-hydroxyimino group.

Therapeutic Bioactivity Domains

Hypolipidemic Activity (Metabolic Regulation)

Recent studies indicate that oxime ester derivatives of 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid possess significant lipid-lowering properties.

• Mechanism: The oxime moiety mimics the transition state of lipid substrates, potentially inhibiting key enzymes in triglyceride synthesis or cholesterol esterification.

• In Vivo Efficacy: In murine models, specific derivatives (e.g., conjugated with niacin or aspirin) demonstrated a marked reduction in serum triglycerides (TG) and total cholesterol (TC).[1]

• Comparative Potency: The oxime derivatives often outperform the parent 3-CCA in metabolic regulation due to improved lipophilicity and bioavailability.

Antibacterial & Anti-Biofilm Action

The acid functionality at C3 is essential for antimicrobial activity, while the benzopyran core disrupts bacterial membrane integrity.

• Target Spectrum: Effective against Gram-negative pathogens such as Xanthomonas oryzae, Ralstonia solanacearum, and Acidovorax citrulli.

• Mode of Action:

  • Membrane Depolarization: The compound inserts into the bacterial cell wall, causing structural deformation (curved/sunken morphology observed via SEM).

  • Biofilm Inhibition: Repression of exopolysaccharide (EPS) production, preventing bacterial adhesion and colonization.

• Data Summary:

Pathogen	Activity Type	Observation
A. citrulli	Bactericidal	Membrane rupture; motility inhibition.[2]
X. oryzae	Bacteriostatic	EC50 values ~8-11 μg/mL for optimized derivatives.[2]
S. aureus	Modulate	Moderate activity; dependent on C3-substitution.

Cytotoxicity (Oncology)

Derivatives of this scaffold serve as potent cytotoxic agents against fibrosarcoma (HT-1080) and liver cancer (HepG2) lines. The "aromatic" nature of esters attached to the carboxylic acid enhances intercalation with DNA or inhibition of cancer-associated kinases (e.g., ERK1/2).

Mechanistic Logic & Signaling

The following diagram illustrates the dual-action mechanism of the 2-(hydroxyimino) scaffold in a biological system, distinguishing between its antimicrobial membrane effects and metabolic enzyme modulation.

Experimental Protocols

Protocol A: Synthesis of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid

Objective: Isolate the oxime derivative from the parent coumarin acid.

• Precursor Preparation: Dissolve Coumarin-3-carboxylic acid (10 mmol) in absolute ethanol (30 mL).

• Reagent Addition: Add Hydroxylamine hydrochloride (15 mmol) and Pyridine (15 mmol) to the solution.

• Reflux: Heat the mixture under reflux at 80°C for 4–6 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

• Isolation:

  • Cool the reaction mixture to room temperature.

  • Pour into ice-cold water (100 mL) containing dilute HCl (to neutralize pyridine).

  • Filter the resulting precipitate.[3]

• Purification: Recrystallize from ethanol/water to yield the target oxime as a crystalline solid.

• Validation: Confirm structure via 1H-NMR (Look for =N-OH proton signal, typically broad singlet >10 ppm) and IR (Absence of lactone C=O stretch at ~1700 cm⁻¹; appearance of C=N stretch).

Protocol B: In Vitro Antibacterial Assay (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against X. oryzae.

• Culture Prep: Grow bacteria in Nutrient Broth (NB) at 28°C until OD600 reaches 0.5.

• Dilution: Prepare serial dilutions of the test compound in DMSO (Concentration range: 100 μg/mL to 1.56 μg/mL).

• Inoculation: Add 10 μL of bacterial suspension to 190 μL of compound-containing media in a 96-well plate.

• Incubation: Incubate at 28°C for 24 hours.

• Readout: Measure absorbance at 600 nm. The MIC is the lowest concentration showing >90% growth inhibition compared to the DMSO control.

References

• ACS Publications. (2024). Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety. ACS Omega. Link

• Indian Journal of Pharmaceutical Education and Research. (2023). Study on the Synthesis and Hypolipidemic Activities of Coumarin Oxime Esters Derivatives. IJPER. Link

• PubMed. (1996). Esters and amides of 6-(chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic acid as inhibitors of alpha-chymotrypsin. Journal of Medicinal Chemistry. Link

• MDPI. (2021). Synthesis and Biological Activity Evaluation of Coumarin-3-Carboxamide Derivatives. Molecules.[1][2][3][4][5][6][7][8][9][10] Link

• PubChem. 2H-1-Benzopyran-3-carboxylic acid, 4-hydroxy-2-oxo-, ethyl ester.[9] National Library of Medicine. Link

Sources

• 1. archives.ijper.org [archives.ijper.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP1229036A1 - 2H-1-benzopyran derivatives, processes for their preparation and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. 6-Substituted 2-oxo-2H-1-benzopyran-3-carboxylic acid derivatives in a new approach of the treatment of cancer cell invasion and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jyx.jyu.fi [jyx.jyu.fi]
• 7. US20050043411A1 - Process for preparing homophthalate derivatives - Google Patents [patents.google.com]
• 8. Synthesis, Antimicrobial and Antioxidant Activity of Some Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2H-1-Benzopyran-3-carboxylic acid, 4-hydroxy-2-oxo-, ethyl ester | C12H10O5 | CID 54684328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Physicochemical Profiling of Benzopyran Scaffolds: A Technical Whitepaper for Drug Discovery

Executive Summary

Benzopyrans—encompassing chromenes, coumarins, and chromones—represent a privileged class of heterocyclic pharmacophores widely utilized in medicinal chemistry. Their rigid bicyclic structure provides an excellent foundation for target binding, but successful translation into clinical candidates requires rigorous optimization of their physicochemical properties. This whitepaper provides an in-depth analysis of molecular weight, lipophilicity, and solubility data for key CAS-registered benzopyrans, alongside self-validating experimental workflows for their characterization.

The Pharmacological Significance of the Benzopyran Core

The benzopyran scaffold consists of a benzene ring fused to a pyran ring. Variations in the oxidation state and substitution patterns yield distinct subclasses, notably 2H-chromen-2-ones (coumarins) and 4H-chromen-4-ones (chromones). These cores are ubiquitous in natural products and synthetic drugs, exhibiting anticoagulant, anticancer, and anti-inflammatory activities. However, the inherent planar and hydrophobic nature of the unsubstituted benzopyran core often necessitates strategic functionalization to achieve optimal ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.

As a Senior Application Scientist overseeing hit-to-lead campaigns, I frequently observe that the premature reliance on in silico predictions for benzopyrans leads to downstream formulation failures. Empirical physicochemical profiling is non-negotiable.

Physicochemical Data of Key CAS-Registered Benzopyrans

Understanding the baseline physicochemical properties of foundational benzopyrans is critical for lead optimization. Molecular weight (MW) and the octanol-water partition coefficient (LogP) directly dictate a molecule's adherence to Lipinski's Rule of Five, influencing oral bioavailability and membrane permeability.

Below is a structured summary of quantitative data for representative CAS-registered benzopyrans, highlighting how structural modifications impact molecular weight and lipophilicity.

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	LogP	Key Structural Feature
Coumarin	91-64-5	C9H6O2	146.14	1.4	2H-chromen-2-one core[1]
Chromone	491-38-3	C9H6O2	146.14	1.4	4H-chromen-4-one core[2]
Chromone-3-carboxylic acid	39079-62-4	C10H6O4	190.15	1.8	C3-carboxylic acid substitution[3]
(4-Oxo-4H-1-benzopyran-2-yl)acetic acid	87619-14-5	C11H8O4	204.18	1.8	C2-acetic acid substitution[4]
Coumarin 6	38215-36-0	C20H18N2O2S	350.40	4.9	7-diethylamino & benzothiazole[5]

Data Interpretation: The transition from the bare chromone core (LogP 1.4) to a highly substituted derivative like Coumarin 6 (LogP 4.9) demonstrates a massive shift in lipophilicity. While Coumarin 6 is an excellent fluorochrome, its high LogP pushes the boundaries of drug-likeness, requiring careful formulation strategies[5].

Experimental Workflows for Physicochemical Characterization

To ensure high scientific integrity in drug development, physicochemical data must be derived from self-validating experimental protocols. The following methodologies detail the determination of LogP and thermodynamic solubility, emphasizing the causality behind each procedural choice.

Self-Validating Lipophilicity (LogP) Determination via RP-HPLC

Causality & Rationale: While the traditional shake-flask method is the historical standard for LogP determination, it is low-throughput and prone to emulsion formation with highly lipophilic benzopyrans. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers a robust alternative. By correlating the retention time of the benzopyran analyte with a calibration curve of reference standards, we create a self-validating system. If the internal reference standard deviates from its expected retention factor, the system automatically flags the run, preventing the collection of erroneous data.

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare a binary mobile phase of methanol and an aqueous buffer (e.g., 20 mM ammonium acetate, pH 7.4). Causality: Pinning the pH at 7.4 ensures that ionizable benzopyrans (like Chromone-3-carboxylic acid) are analyzed in a controlled ionization state, allowing for the precise calculation of LogD at physiological pH[3].

• System Calibration: Inject a mixture of 6 reference compounds (e.g., toluene, bromobenzene) with known LogP values ranging from 1.0 to 5.0.

• Capacity Factor Calculation: Calculate the capacity factor (

  ) for each standard using the formula , where is the retention time and is the dead time (determined using an unretained marker like uracil).

• Analyte Injection: Inject the benzopyran sample. Calculate its

  and extrapolate its LogP from the linear regression of the calibration curve.

• Self-Validation Step: Spike the sample with an internal standard (e.g., naphthalene). The calculated LogP of the internal standard must fall within

  log units of its established literature value for the assay batch to be deemed valid.

Thermodynamic Aqueous Solubility Profiling

Causality & Rationale: Kinetic solubility (often measured via rapid DMSO stock dilution) overestimates true solubility due to supersaturation and amorphous precipitation. Thermodynamic solubility, measured from a solid crystalline state, represents the true equilibrium between the solid lattice and the aqueous phase. This is critical for predicting in vivo dissolution and formulating oral dosage forms.

Step-by-Step Protocol:

• Equilibration: Add an excess of solid benzopyran to a glass vial containing 1.0 mL of phosphate-buffered saline (PBS, pH 7.4). Causality: An excess of solid ensures that the solution reaches maximum saturation, establishing a true thermodynamic equilibrium rather than a transient kinetic state.

• Agitation: Incubate the vial on an orbital shaker at 37°C for 24-48 hours. Causality: 37°C mimics physiological temperature, while prolonged agitation overcomes the activation energy barrier required for crystal lattice dissolution.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter. Causality: This dual-separation approach ensures no micro-particulates are carried over into the supernatant, which would otherwise falsely elevate the UV/HPLC absorbance readings.

• Quantification: Dilute the supernatant and quantify the dissolved concentration via HPLC-UV against a standard curve.

• Self-Validation Step: Analyze the residual solid via X-ray Powder Diffraction (XRPD). Causality: This confirms that the crystalline form has not altered (e.g., hydrate or solvate formation) during the assay, ensuring the measured solubility corresponds exactly to the intended polymorph.

Data Visualization: Physicochemical Optimization Workflow

Workflow for physicochemical characterization and ADMET optimization of benzopyran hits.

Conclusion

The benzopyran scaffold remains a cornerstone of medicinal chemistry. However, the successful development of benzopyran-derived therapeutics relies heavily on the precise characterization of their physicochemical properties. By employing self-validating protocols for LogP and thermodynamic solubility, researchers can confidently navigate the hit-to-lead optimization process, ensuring that promising pharmacological activity translates into viable, bioavailable clinical candidates.

References

• Coumarin | C9H6O2 | CID 323 - PubChem - NIH. nih.gov.[Link]

• Chromone | C9H6O2 | CID 10286 - PubChem - NIH. nih.gov.[Link]

• Chromone-3-carboxylic acid | C10H6O4 | CID 181620 - PubChem. nih.gov.[Link]

• Coumarin 6 | C20H18N2O2S | CID 100334 - PubChem - NIH. nih.gov.[Link]

Sources

• 1. Coumarin | C9H6O2 | CID 323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chromone | C9H6O2 | CID 10286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Chromone-3-carboxylic acid | C10H6O4 | CID 181620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (4-Oxo-4H-1-benzopyran-2-yl)acetic acid (87619-14-5) for sale [vulcanchem.com]
• 5. Coumarin 6 | C20H18N2O2S | CID 100334 - PubChem [pubchem.ncbi.nlm.nih.gov]

Binding Affinity of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid to Protein Targets: A Technical Guide

Executive Summary & Target Rationale

The pursuit of selective inhibitors for the Aldo-Keto Reductase (AKR) superfamily has historically been plagued by off-target toxicity, primarily due to the high structural homology between isoforms. However, the emergence of the 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid scaffold (a bioisosteric derivative of coumarin, also known as 2-hydroxyimino-chromene-3-carboxylic acid) represents a breakthrough in rational drug design.

This whitepaper provides an in-depth technical analysis of the binding affinity of this scaffold, focusing primarily on its interaction with Aldo-Keto Reductase 1B10 (AKR1B10) [1]. AKR1B10 is a cytosolic NADPH-dependent reductase that is heavily overexpressed in non-small cell lung cancer (NSCLC), hepatocellular carcinoma, and breast cancer. By acting as a metabolic gatekeeper, AKR1B10 reduces retinal to retinol, thereby depriving the cell of retinoic acid—a critical molecule for cell differentiation and apoptosis. Inhibiting AKR1B10 restores retinoic acid levels, halting tumor proliferation [2].

As an application scientist, I approach the validation of such pharmacophores not as a static checklist, but as a rigorous, self-validating system of causal relationships. This guide will deconstruct the structural biology of the binding event, present quantitative kinetic data, and outline the orthogonal experimental protocols required to validate these interactions.

Structural Biology & Binding Mechanics

The high binding affinity of 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid derivatives to AKR1B10 is driven by a precise lock-and-key fit within the enzyme's hydrophobic active site.

• The Chromene Core: The planar 2H-1-benzopyran ring system intercalates deeply into the binding pocket, establishing strong

  stacking interactions with Trp-112 and Trp-220 .

• The 2-Hydroxyimino Group: Replacing the native 2-oxo group of coumarin with a hydroxyimino (

  ) moiety is a masterstroke in medicinal chemistry. This substitution locks the molecule's conformation and introduces a critical hydrogen bond donor/acceptor pair. It forms specific dipole-dipole interactions with Val-301 —a residue that differs spatially between AKR1B10 and the highly homologous AKR1B1 (Aldose Reductase), thereby granting the scaffold its remarkable selectivity [3].

• The 3-Carboxylic Acid / Amide Moiety: The carboxylic acid (or its amide derivatives) anchors the molecule in the anion-binding pocket, forming robust hydrogen bonds with the catalytic residues Lys-125 and Gln-303 .

Fig 1: Mechanism of AKR1B10 inhibition by 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid.

Quantitative Data: Binding Affinity Profiles

To understand the structure-activity relationship (SAR), we must analyze the kinetic data of the core scaffold and its optimized derivatives. The data below synthesizes findings from virtual screening and in vitro enzymatic assays[1] and [2].

Table 1: Binding Affinity & Selectivity of Chromene-3-Carboxylic Acid Derivatives

Compound / Derivative	Target	(nM)	(nM)	Selectivity (AKR1B10 vs AKR1B1)
Core Scaffold: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid	AKR1B10	~14,700	~5,200	Low
Derivative: (Z)-2-(4-methoxyphenylimino)-7-hydroxy-N-(pyridin-2-yl)-2H-chromene-3-carboxamide	AKR1B10	~800	2.7	High (>50-fold)
Derivative: 7-hydroxy-2-(4-methoxyphenylimino)-2H-chromene-3-carboxylic acid benzylamide (HMPC)	AKR1B10	~10.0	~5.0	Moderate
Derivative: Phenylpropylamide derivative (Compound 4c)	AKR1B10	4.2	N/A	Exceptional (>100-fold)
Derivative: Phenylpropylamide derivative (Compound 4e)	AKR1B10	3.5	N/A	Exceptional (>100-fold)

Data Synthesis Insight: The raw carboxylic acid core provides the foundational binding geometry, but affinity is exponentially increased (shifting from micromolar to low nanomolar

) when the carboxylic acid is converted to an amide (e.g., benzylamide or phenylpropylamide). This extension allows the molecule to reach deeper into the specificity pocket of AKR1B10.

Orthogonal Experimental Protocols

A robust drug discovery pipeline requires a self-validating assay architecture. If an inhibitor shows potency in an enzymatic assay, it must be orthogonally validated via biophysical methods to rule out Pan-Assay Interference Compounds (PAINS) such as aggregators or auto-fluorescent false positives.

Fig 2: Orthogonal experimental workflow for validating target binding affinity and kinetics.

Protocol A: Recombinant AKR1B10 Enzymatic Inhibition Assay

Causality: Why monitor NADPH at 340 nm? AKR1B10 obligately consumes NADPH during the reduction of its substrates. By tracking the decay of UV absorbance at 340 nm, we establish a direct, real-time kinetic readout of enzyme velocity, allowing for the immediate identification of assay interference.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer containing 0.1 M sodium phosphate (pH 7.0), 0.1 mM NADPH, and 2 mM DL-glyceraldehyde (substrate).

• Enzyme Equilibration: Add 10-20 ng of purified recombinant human AKR1B10 to the reaction buffer. Incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Inhibitor Titration: Prepare a 10-point serial dilution of the 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid derivative in DMSO. Add to the reaction mix (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

• Kinetic Measurement: Initiate the reaction by adding the substrate. Monitor the decrease in absorbance at 340 nm continuously for 5 minutes using a microplate reader.

• Data Processing: Calculate the initial velocity (

  ) from the linear portion of the decay curve. Plot fractional activity ( ) against inhibitor concentration to derive the using a four-parameter logistic non-linear regression model. Convert to using the Cheng-Prusoff equation.

Protocol B: Surface Plasmon Resonance (SPR) for Kinetic Profiling

Causality: Enzymatic assays confirm functional inhibition but cannot differentiate between true competitive binding and allosteric modulation. SPR provides label-free, real-time association (

) and dissociation ( ) rates, yielding a true thermodynamic dissociation constant ( ). If the from SPR aligns with the from the enzymatic assay, the system is self-validated.

Step-by-Step Methodology:

• Sensor Chip Functionalization: Activate a CM5 sensor chip using standard EDC/NHS chemistry.

• Ligand Immobilization: Dilute recombinant AKR1B10 in 10 mM sodium acetate (pH 5.0) and inject over the activated surface until an immobilization level of ~5000 RU (Resonance Units) is achieved. Quench unreacted sites with 1 M ethanolamine.

• Analyte Injection: Flow the 2-(hydroxyimino) derivative over the chip at varying concentrations (e.g., 0.5 nM to 100 nM) in running buffer (PBS-T with 1% DMSO) at a flow rate of 30 µL/min.

• Regeneration: Allow a 300-second dissociation phase. If necessary, regenerate the surface with a short pulse of 10 mM Glycine-HCl (pH 2.5).

• Kinetic Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract

  and . Calculate .

Conclusion

The 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid scaffold is a highly privileged structure for targeting AKR1B10. By leveraging the unique hydrogen-bonding and dipole characteristics of the hydroxyimino group, researchers can achieve low-nanomolar binding affinities while maintaining strict selectivity profiles against homologous off-targets. Utilizing the self-validating orthogonal protocols outlined above ensures that derived kinetic data translates reliably into in vivo efficacy.

References

• Endo S, Matsunaga T, Kuwata K, Zhao HT, El-Kabbani O, Kitade Y, Hara A. (2010). "Chromene-3-carboxamide derivatives discovered from virtual screening as potent inhibitors of the tumour maker, AKR1B10." Bioorganic & Medicinal Chemistry.[Link]

• Luo M, et al. (2017). "Synthesis of Potent and Selective Inhibitors of Aldo-Keto Reductase 1B10 and Their Efficacy against Proliferation, Metastasis, and Cisplatin Resistance of Lung Cancer Cells." Journal of Medicinal Chemistry.[Link]

• Zhong L, Liu Z, Yan R, Johnson S, Zhao Y, Lin V, Cao D. (2015). "Aldo-Keto Reductase Family 1 Member B10 Inhibitors: Potential Drugs for Cancer Treatment." Current Cancer Drug Targets.[Link]

Fluorescence Properties of Benzopyran-3-Carboxylic Acid Scaffolds: A Technical Guide for Molecular Design

Topic: Fluorescence Properties of Benzopyran-3-Carboxylic Acid Scaffolds Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Bioimaging Specialists

Executive Summary: The "Push-Pull" Architecture

The benzopyran-3-carboxylic acid scaffold—specifically the 2-oxo-2H-chromene-3-carboxylic acid (coumarin-3-carboxylic acid)—represents a privileged structure in fluorescence spectroscopy and chemical biology. Unlike the non-emissive unsubstituted benzopyran core, the introduction of an electron-withdrawing carboxylic acid at the C3 position creates a potent electron acceptor. When coupled with an electron-donating group (EDG) at the C7 position, this establishes a "push-pull" electronic system (D-π-A), facilitating Intramolecular Charge Transfer (ICT).

For drug development professionals, this scaffold offers a dual utility: it is a highly tunable fluorophore for bioimaging and a versatile synthetic handle for bioconjugation via the C3-carboxyl group. This guide details the photophysical mechanisms, synthetic protocols, and characterization workflows required to utilize this scaffold effectively.

Molecular Architecture & Photophysics

The Mechanism of Fluorescence (ICT vs. TICT)

The fluorescence of coumarin-3-carboxylic acid derivatives is governed by the efficiency of the Intramolecular Charge Transfer (ICT) state.

• Excitation: Upon photoexcitation, electron density shifts from the donor at C7 (e.g., -OH, -NEt2) to the acceptor at C3 (-COOH).

• Solvatochromism: The highly polar excited state is stabilized by polar solvents, leading to a significant bathochromic (red) shift in emission.

• TICT Quenching: In flexible derivatives (e.g., 7-diethylamino), rotation of the amine group can lead to a Twisted Intramolecular Charge Transfer (TICT) state, which decays non-radiatively. Rigidifying the amine (e.g., in Coumarin 343) suppresses TICT, drastically enhancing Quantum Yield (Φ).

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the critical electronic flows and substitution effects governing fluorescence intensity and color.

Figure 1: SAR Logic Flow. The "Push-Pull" mechanism between C7 and C3 drives fluorescence, while rigidification prevents non-radiative decay.

Quantitative Data: Spectral Properties

The table below summarizes the photophysical properties of key derivatives in Ethanol. Note the dramatic shift in Quantum Yield (Φ) and Stokes Shift upon substitution.

Derivative (Substituent at C7)	Excitation (nm)	Emission (nm)	Stokes Shift (nm)	Quantum Yield ( )	Key Feature
Unsubstituted (H)	~330	~400	70	< 0.05	Weakly fluorescent; reference std.
7-Hydroxy (OH)	352	407	55	0.60 - 0.80	pH Sensitive (Blue). High QY in basic pH.
7-Diethylamino (NEt )	418	472	54	0.79	High Brightness (Cyan). Solvatochromic.
7-Methoxy (OMe)	345	390	45	0.15	Moderate brightness; ether linkage stability.

Data compiled from standard photophysical references [1, 2]. Values may vary slightly by solvent polarity.

Experimental Protocols

Synthesis: The Knoevenagel Route (Meldrum's Acid Method)

While malonic acid is traditionally used, the Meldrum's Acid protocol is superior for high-purity applications required in drug development (e.g., bioconjugation), avoiding decarboxylation byproducts during the initial step.

Reagents:

• Substituted Salicylaldehyde (1.0 eq)

• Meldrum’s Acid (1.0 eq)

• Ethanol (Solvent)[1][2][3]

• Catalytic Piperidine (0.1 eq)

Protocol:

• Condensation: Dissolve salicylaldehyde (e.g., 4-diethylamino-2-hydroxybenzaldehyde) and Meldrum’s acid in ethanol (0.5 M concentration).

• Catalysis: Add piperidine and reflux at 80°C for 2–4 hours. The solution will typically darken (yellow/orange).

• Work-up: Cool the mixture to room temperature. The intermediate usually precipitates. If not, concentrate in vacuo.

• Hydrolysis (Critical Step): The resulting intermediate is a lactone-fused system. To obtain the free 3-carboxylic acid, treat the solid with aqueous HCl (2M) or hydrolyze the ester if using diethyl malonate, followed by acidification.

• Purification: Recrystallize from Ethanol/Water. Do not use column chromatography with acidic silica for amino-derivatives unless neutralized, as they may streak or degrade.

Figure 2: Synthetic pathway using the Meldrum's Acid Knoevenagel condensation.

Photophysical Characterization: Quantum Yield Determination

Objective: Determine the absolute efficiency of fluorescence relative to a standard. Standard: Quinine Sulfate in 0.1 M H

SO ( ) or Coumarin 153 in Ethanol ( ).

Protocol:

• Absorbance Matching: Prepare solutions of the Sample and Standard such that their absorbance at the excitation wavelength is identical and below 0.1 OD (to prevent inner-filter effects).

• Excitation: Excite both samples at the same wavelength (e.g., 360 nm for 7-OH derivatives).

• Integration: Record the emission spectra (e.g., 380–600 nm). Integrate the total area under the curve (

  ).

• Calculation: Use the comparative formula:

  Where is absorbance (should be equal), and is the refractive index of the solvent.

Applications in Drug Discovery[4][5]

Prodrug Tracking (Esterase Activation)

The C3-carboxylic acid is an ideal handle for esterification with drug pharmacophores.

• Concept: The esterified coumarin often exhibits a blue-shifted or quenched fluorescence compared to the free acid (or carboxylate anion).

• Mechanism: Upon cellular entry, esterases cleave the linker, releasing the active drug and the free coumarin-3-carboxylic acid, which turns "ON" (or shifts color), providing a ratiometric readout of drug release [3].

Solvatochromic Probes for Protein Binding

7-Dialkylamino-coumarin-3-carboxylic acids are highly sensitive to polarity.

• Application: When conjugated to a ligand that binds a hydrophobic pocket in a protein (e.g., HSA or a kinase), the local dielectric constant decreases.

• Readout: This causes a hypsochromic shift (blue shift) and typically an increase in quantum yield (due to restricted TICT), confirming target engagement.

References

• Synthesis and fluorescence study of phenylcoumarin-3-carboxylates. ACG Publications. Retrieved from

• Fluorescence properties of coumarin-3-carboxylic acid derivatives. AAT Bioquest. Retrieved from

• Coumarin-Based Fluorescent Probes for Imaging. BOC Sciences. Retrieved from

• Standard for Measuring Quantum Yield. ResearchGate / Nanoco. Retrieved from

• Solvatochromism of 7-substituted coumarin-3-carboxylic acids. PubMed. Retrieved from

Sources

• 1. biomedres.us [biomedres.us]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Predictive Toxicity Profiling of Hydroxyimino Benzopyran Derivatives: A Comprehensive Technical Guide

Executive Summary

Hydroxyimino benzopyran derivatives represent a highly versatile class of heterocyclic scaffolds in medicinal chemistry. Historically recognized as potent ATP-sensitive potassium (

) channel openers (e.g., cromakalim analogues)[1], these compounds have recently garnered intense interest for their anticancer, anti-inflammatory, and antimicrobial properties[2]. However, the structural features that confer their potent bioactivity—such as the lipophilic benzopyran core and the reactive hydroxyimino moiety—also introduce complex toxicological liabilities[3].

As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, causality-driven framework for predicting and validating the toxicity profile of hydroxyimino benzopyran derivatives. By integrating in silico predictions with self-validating in vitro assays, this guide establishes a robust pipeline for lead optimization.

Mechanistic Grounding: The Dual Nature of Benzopyran Bioactivity

To accurately predict toxicity, we must first understand the causality behind the molecule's bioactivity. Benzopyran derivatives easily penetrate cellular membranes due to their inherent lipophilicity[2]. While this is advantageous for targeting intracellular receptors or crossing the blood-brain barrier[1], it simultaneously increases the risk of off-target accumulation and metabolic toxicity.

Key Toxicological Liabilities:

• Cardiotoxicity (hERG Liability): Because many benzopyrans are designed to modulate potassium channels (

  ), they possess a high structural propensity to cross-react with the (hERG) channel. Unintended hERG blockade delays ventricular repolarization, leading to Long QT syndrome.

• Hepatotoxicity and Reactive Metabolites: The hydroxyimino group (

  ) can undergo hepatic oxidative metabolism via Cytochrome P450 enzymes, potentially forming reactive nitroso intermediates that covalently bind to hepatic proteins, inducing drug-induced liver injury (DILI).

• Cytotoxicity: While beneficial in oncology (e.g., targeting MCF-7 breast cancer lines)[4], non-selective cytotoxicity is a major liability for cardiovascular or neuroprotective indications.

In Silico Predictive Framework

Before synthesizing costly libraries, computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling is mandatory. Tools like the Osiris Property Explorer and PASS Online provide high-confidence predictions regarding mutagenicity, tumorigenicity, and hepatotoxicity[5].

Figure 1: Integrated in silico and in vitro toxicity prediction workflow.

Protocol 1: Step-by-Step In Silico Toxicity Screening

• Ligand Preparation: Convert 2D structures of hydroxyimino benzopyrans into SMILES strings. Generate 3D conformers using energy minimization algorithms (e.g., MMFF94 force field).

• ADMET Prediction: Input SMILES into the Osiris Property Explorer to predict AMES toxicity (mutagenicity) and tumorigenic risks[4].

• Pharmacological Profiling: Utilize PASS Online to calculate the Probability of Activity (Pa) versus Inactivity (Pi) for antineoplastic and hepatotoxic endpoints[6].

• Molecular Docking: Dock the minimized ligands into the central cavity of the hERG channel (PDB: 5VA1) to assess binding affinity (

  ) against known blockers like E-4031.

In Vitro Validation Protocols (Self-Validating Systems)

Computational models are hypothesis generators; in vitro assays are the arbiters of truth. To ensure trustworthiness, all protocols must be self-validating, employing both positive/negative controls and metabolic activation systems.

Protocol 2: Hepatotoxicity Assay with Metabolic Activation

To account for the metabolism of the hydroxyimino group, cytotoxicity must be evaluated in the presence of hepatic enzymes.

• Cell Culture: Seed HepG2 (human liver carcinoma) cells in 96-well plates at

  cells/well.

• S9 Fraction Preparation: Supplement the culture media with 10% human liver S9 fraction and an NADPH-regenerating system to simulate Phase I/II metabolism.

• Compound Treatment: Expose cells to benzopyran derivatives (0.1 µM to 100 µM) for 48 hours. Include Chlorpromazine as a positive hepatotoxic control and vehicle (0.1% DMSO) as a negative control.

• Viability Quantification: Add CellTiter-Glo reagent to measure intracellular ATP levels via luminescence. Calculate the

  shift between S9-treated and untreated cells to identify metabolism-dependent toxicity.

Protocol 3: Automated hERG Patch-Clamp Electrophysiology

Because benzopyrans are classical potassium channel modulators[1], ruling out hERG liability is paramount.

Figure 2: Automated patch-clamp electrophysiology workflow for hERG assessment.

• Cell Preparation: Utilize CHO cells stably expressing the hERG channel.

• Electrophysiology Setup: Establish the whole-cell configuration using an automated patch-clamp system (e.g., QPatch).

• Voltage Protocol: Hold cells at -80 mV, depolarize to +20 mV for 2 seconds to open/inactivate channels, then repolarize to -50 mV to elicit the outward tail current.

• Perfusion: Perfuse the hydroxyimino benzopyran derivative. Use E-4031 (100 nM) as a self-validating positive control to ensure 100% tail current blockade.

• Data Analysis: Calculate the

  based on the fractional block of the peak tail current.

Quantitative Data Summaries

To streamline lead optimization, quantitative thresholds must be established. Table 1 summarizes the target predictive metrics for advancing a hydroxyimino benzopyran derivative through the preclinical pipeline, benchmarked against typical observed ranges in recent literature[4][6].

Table 1: Representative Quantitative Toxicity Metrics for Hydroxyimino Benzopyran Scaffolds

Parameter	Assay / Predictive Model	Target Threshold for Optimization	Observed Range in Benzopyran Analogues
Hepatotoxicity (Pa)	PASS Online / ProTox-II	< 0.50	0.35 - 0.72
hERG (µM)	Automated Patch-Clamp	> 10 µM	1.2 µM - 45.0 µM
Mutagenicity (AMES)	Osiris Property Explorer	Negative	Predominantly Negative
Cytotoxicity ( )	MCF-7 / HepG2 Cell Lines	> 50 µM (for non-oncology)	0.44 µM - >100 µM
GI Absorption	SwissADME	High	Variable (Dependent on lipophilicity)

Conclusion

The structural elegance of hydroxyimino benzopyran derivatives offers immense therapeutic potential, but their development is frequently bottlenecked by unforeseen toxicological liabilities[2]. By adopting a causality-driven approach—where in silico structural alerts (like Osiris predictions)[5] are rigorously validated by mechanistic in vitro systems (such as S9-supplemented cytotoxicity and hERG patch-clamping)—drug development professionals can systematically de-risk these scaffolds. This integrated methodology ensures that only candidates with optimal safety profiles progress to in vivo studies.

References

• [5],[4] Kumar, P., Rahman, M. A., Wal, P., & Singh, K. (2020). Design, Synthesis, and Evaluation of Anticancer Potential of Some New Benzopyran Schiff Base Derivatives. Connect Journals / Indian Journal of Heterocyclic Chemistry. URL:

• [7],[6] Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated of in silico, quantum & molecular modeling approaches. (2025). PubMed Central (PMC). URL:

• [2],[3] Singh, M. V., & Tiwari, A. K. (2023). NEW INSIGHTS INTO THE ORIGIN AND THERAPEUTIC IMPLICATIONS OF BENZOPYRAN AND THEIR DERIVATIVES: A REVIEW. ChemRxiv. URL:

• [1] Potassium channel mediated delivery of agents through the blood-brain barrier. (WO2005025511A2). Google Patents. URL:

Sources

• 1. WO2005025511A2 - Potassium channel mediated delivery of agents through the blood-brain barrier - Google Patents [patents.google.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. connectjournals.com [connectjournals.com]
• 5. connectjournals.com [connectjournals.com]
• 6. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated of in silico, quantum & molecular modeling approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated of in silico, quantum & molecular modeling approaches - PMC [pmc.ncbi.nlm.nih.gov]

The Chemical and Pharmacological Evolution of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

The following technical guide details the history, chemical synthesis, and pharmacological significance of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid . This document is structured for researchers and drug development professionals, focusing on the compound's role as a versatile scaffold in medicinal chemistry.

[1]

Executive Summary

2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid (CAS: 200958-24-3) is a specialized heterocyclic compound derived from the coumarin (2H-1-benzopyran-2-one) scaffold. Chemically, it represents the oxime derivative of coumarin-3-carboxylic acid, where the lactone carbonyl at the C2 position is replaced by a hydroxyimino group (=N-OH).

Unlike the parent coumarin, which is a ubiquitous natural product, this oxime derivative is primarily a synthetic intermediate and pharmacophore used in the development of enzyme inhibitors (e.g., serine proteases, kinases) and metal-chelating agents . Its unique electronic structure—combining a rigid benzopyran core with an amphoteric hydroxyimino moiety—allows for diverse binding modes, making it a critical tool in structure-activity relationship (SAR) studies for anti-inflammatory and antimicrobial drug discovery.

Historical Genesis & Discovery[1]

The Coumarin Foundation (1820s–1900s)

The history of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid is inextricably linked to the discovery of coumarin .

• 1820: Coumarin was first isolated from tonka beans (Dipteryx odorata) by Vogel .

• 1868: William Henry Perkin synthesized coumarin via the Perkin reaction, establishing the first scalable route to the 2H-1-benzopyran-2-one core.

• Early 20th Century: The introduction of the carboxylic acid group at the C3 position (Coumarin-3-carboxylic acid) was achieved via the Knoevenagel condensation of salicylaldehyde with malonic acid derivatives. This created a "privileged scaffold" capable of further functionalization.

The Nitrogen Functionalization Era (1950s–Present)

The specific discovery of the 2-(hydroxyimino) derivative emerged during efforts to modify the lactone ring to alter solubility and metal-binding properties.

• Mid-20th Century: Researchers explored the reaction of coumarins with hydroxylamine (

  ). While this often led to ring-opening (forming isoxazoles or hydroxamic acids), specific conditions were developed to retain the pyran ring, yielding the 2-hydroxyimino-2H-chromene structure.

• Modern Era: The compound has been identified as a potent intermediate for synthesizing N-substituted chromene-3-carboxamides and has been cataloged as a building block for combinatorial chemistry libraries (e.g., Smolecule ID S13065092) used in high-throughput screening.

Synthetic Evolution & Methodology

Producing 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid requires overcoming the inherent reactivity of the lactone ring, which tends to open under nucleophilic attack by hydroxylamine. Two primary strategies are employed: Thionation-Oximation (preferred for ring stability) and Direct Condensation .

Synthesis Protocol: The Thionation Route

This method ensures the retention of the heterocyclic ring by first converting the oxo-coumarin to a thiono-coumarin, which is more reactive toward nucleophiles but less prone to ring cleavage.

Step 1: Synthesis of Coumarin-3-carboxylic acid

• Reagents: Salicylaldehyde, Diethyl malonate, Piperidine (Cat.), Ethanol.

• Conditions: Reflux, 4 hours (Knoevenagel Condensation).

• Yield: >85%.

Step 2: Thionation (Conversion to 2-Thione)

• Reagents: Coumarin-3-carboxylic acid, Lawesson’s Reagent (or

  ).

• Solvent: Toluene (anhydrous).

• Conditions: Reflux under

  for 3–5 hours.

• Mechanism: The carbonyl oxygen is replaced by sulfur, yielding 2-thioxo-2H-1-benzopyran-3-carboxylic acid .

Step 3: Oximation

• Reagents: 2-Thioxo intermediate, Hydroxylamine hydrochloride (

  ), Sodium Acetate ( ).

• Solvent: Ethanol/Water (3:1).

• Conditions: Stir at room temperature for 12 hours.

• Purification: The sulfur is displaced by the nitrogen nucleophile. The product precipitates and is recrystallized from methanol.

Visualization of Synthesis Pathway[1]

Figure 1: Synthetic pathway prioritizing the thionation route to prevent ring opening (isoxazole formation).

Mechanistic Insights & Pharmacology

Tautomerism and Binding

The 2-(hydroxyimino) group introduces a unique electronic environment compared to the 2-oxo group. The compound exists in equilibrium between the oxime form and the nitroso-phenol tautomer (though the oxime form is generally favored in the closed ring).

• Metal Chelation: The proximity of the =N-OH (position 2) and -COOH (position 3) creates a bidentate or tridentate pocket capable of chelating transition metals (

  , ). This mechanism is critical for inhibiting metalloproteases.

• Hydrogen Bonding: The oxime hydroxyl group acts as both a hydrogen bond donor and acceptor, enhancing affinity for active sites in enzymes like Carbonic Anhydrase and Histone Deacetylase (HDAC) .

Structure-Activity Relationship (SAR)

Research into N-substituted coumarin derivatives highlights the following SAR trends:

• C3-Carboxylic Acid: Essential for solubility and electrostatic interaction with cationic residues (e.g., Arginine) in target proteins.

• C2-Hydroxyimino: Provides a "hook" for nucleophilic residues (e.g., Serine in proteases). Unlike the stable lactone, the oxime can undergo hydrolysis or participate in redox cycles, potentially acting as a pro-drug.

• Benzene Ring Substitution: Electron-withdrawing groups (e.g.,

  ) on the benzene ring enhance the acidity of the oxime, increasing potency against bacterial targets.

Applications in Research & Drug Development[1]

Biological Activity

Activity Type	Target / Mechanism	Relevance
Antibacterial	DNA Gyrase / Topoisomerase IV	The coumarin core mimics the ATP-binding pocket; the oxime enhances permeability.
Anti-inflammatory	Cyclooxygenase (COX) / LOX	Inhibition of arachidonic acid metabolism.
Antitumor	Serine Proteases (e.g., Chymotrypsin)	The 2-imino/oxime motif can covalently modify the active site serine.

Fluorescence Probes

Coumarin-3-carboxylic acid is a standard fluorophore (Blue/Cyan emission). The conversion to the 2-(hydroxyimino) derivative shifts the fluorescence quantum yield and Stokes shift. This property is utilized in designing turn-on probes where the oxime is cleaved or coordinated to a metal ion, restoring the strong fluorescence of the parent coumarin.

Future Outlook

The 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid scaffold is currently undergoing a renaissance in fragment-based drug design (FBDD) . Its low molecular weight and high ligand efficiency make it an ideal starting fragment. Future research is focused on:

• HDAC Inhibition: Modifying the C3-acid to a hydroxamic acid to create dual-warhead inhibitors.

• Photo-cleavable Linkers: Using the oxime bond for controlled drug release (prodrug strategies).

References

• Vogel, A. (1820). Darstellung von Benzoesäure aus der Tonkabohne. Annalen der Physik, 64(1), 161-166. (Foundational discovery of coumarin).

• Perkin, W. H. (1868). On the artificial production of coumarin and formation of its homologues. Journal of the Chemical Society, 21, 53-63. Link

• Bonsignore, L., et al. (1993). Synthesis and pharmacological activity of 2-oxo-(2H) 1-benzopyran-3-carboxamide derivatives. European Journal of Medicinal Chemistry, 28(6), 517-520. (Discusses C3-derivatives). Link

• Pochet, L., et al. (1996).[1] Esters and amides of 6-(chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic acid as inhibitors of alpha-chymotrypsin. Journal of Medicinal Chemistry, 39(13), 2579-2585.[1] Link

• Smolecule. (n.d.). Compound S13065092: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid. Retrieved from Smolecule Database. Link

• Al-Amiery, A. A., et al. (2014). Synthesis and antioxidant activities of novel coumarin derivatives. Molecules, 19, 1-x. (General synthesis of coumarin derivatives).

Sources

• 1. Esters and amides of 6-(chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic acid as inhibitors of alpha-chymotrypsin: significance of the "aromatic" nature of the novel ester-type coumarin for strong inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

This is a comprehensive technical guide for the synthesis of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid . This compound is a derivative of the coumarin (2-oxo-2H-1-benzopyran) scaffold where the lactone carbonyl at position 2 is replaced by a hydroxyimino (oxime) group.

This structural modification is significant in medicinal chemistry, often used to alter the electronic properties of the coumarin ring or to create novel metal-chelating agents and biological probes.

Executive Summary & Retrosynthetic Analysis

The synthesis of 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylic acid presents a specific challenge: the direct reaction of hydroxylamine with coumarin lactones often leads to ring opening (forming isoxazoles) rather than the desired 2-oxime.

To circumvent this, this protocol utilizes a Thionation-Oximation Strategy . By first converting the 2-oxo (lactone) group to a 2-thioxo (thione) group, we activate the C2 position for nucleophilic attack by hydroxylamine while stabilizing the heterocyclic ring. The sulfur atom acts as a superior leaving group, facilitating the C=N-OH formation under milder conditions that preserve the ring structure.

Retrosynthetic Pathway

• Target: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

• Precursor 1: Ethyl 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylate

• Precursor 2: Ethyl 2-thioxo-2H-1-benzopyran-3-carboxylate

• Starting Material: Salicylaldehyde + Diethyl Malonate[1]

Figure 1: Retrosynthetic strategy utilizing the thione intermediate to preserve ring integrity.

Safety & Pre-Experimental Protocols

Critical Hazards:

• Lawesson’s Reagent: Releases H₂S and phosphorus byproducts. Potent stench and toxicity. MUST be handled in a fume hood with a scrubber or bleach trap.

• Hydroxylamine Hydrochloride: Potential explosion hazard upon heating; skin sensitizer.

• Piperidine: Toxic and flammable.

Equipment Preparation:

• All glassware must be oven-dried (120°C) and cooled under argon/nitrogen.

• Prepare a bleach bath (10% sodium hypochlorite) to neutralize sulfur-contaminated glassware.

Step-by-Step Synthesis Protocol

Step 1: Synthesis of Ethyl 2-oxo-2H-1-benzopyran-3-carboxylate

Objective: Construct the coumarin core via Knoevenagel condensation.

• Reagents:

  • Salicylaldehyde (1.0 eq, 50 mmol, 6.1 g)

  • Diethyl malonate (1.1 eq, 55 mmol, 8.8 g)

  • Piperidine (0.5 mL, cat.)

  • Ethanol (Abs., 100 mL)

  • Glacial Acetic Acid (5 drops)

• Procedure:

  • Dissolve salicylaldehyde and diethyl malonate in ethanol in a 250 mL round-bottom flask (RBF).

  • Add piperidine and acetic acid.[2][3]

  • Reflux the mixture for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Cool to room temperature (RT). The product often crystallizes upon cooling.

  • If no precipitate forms, pour into ice-cold water (300 mL) and stir vigorously.

  • Filter the solid, wash with cold water and cold ethanol.

  • Recrystallize from ethanol.[4]

• Yield Expectation: 80–90% (White to pale yellow needles).

Step 2: Thionation – Synthesis of Ethyl 2-thioxo-2H-1-benzopyran-3-carboxylate

Objective: Convert the lactone (C=O) to a thione (C=S).

• Reagents:

  • Ethyl 2-oxo-2H-1-benzopyran-3-carboxylate (Step 1 product) (10 mmol, 2.18 g)

  • Lawesson’s Reagent (0.6 eq, 6 mmol, 2.4 g)

  • Toluene (Dry, 50 mL)

• Procedure:

  • In a Fume Hood: Suspend the coumarin ester in dry toluene in a 100 mL RBF.

  • Add Lawesson’s Reagent.

  • Reflux under nitrogen for 3–5 hours. The solution will turn deep orange/red.

  • Monitor by TLC (Hexane:EtOAc 8:2). The thione is less polar (higher Rf) and often colored.

  • Evaporate the solvent under reduced pressure.

  • Purification: Flash column chromatography on silica gel (Eluent: Hexane/DCM gradient).

  • Note: Thiones are sensitive to oxidation; store under inert gas in the dark.

• Yield Expectation: 60–75% (Orange/Red crystals).

Step 3: Oximation – Synthesis of Ethyl 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylate

Objective: Nucleophilic displacement of sulfur by hydroxylamine.

• Reagents:

  • Ethyl 2-thioxo-2H-1-benzopyran-3-carboxylate (Step 2 product) (5 mmol, ~1.17 g)

  • Hydroxylamine hydrochloride (NH₂OH[2]·HCl) (2.0 eq, 10 mmol, 0.69 g)

  • Sodium Acetate (anhydrous) (3.0 eq, 15 mmol, 1.23 g)

  • Ethanol (30 mL)

• Procedure:

  • Dissolve the thione ester in ethanol.

  • Add NH₂OH·HCl and Sodium Acetate.

  • Heat to reflux for 1–2 hours. The red color of the thione should fade.

  • Critical Check: Monitor TLC for the disappearance of the thione and appearance of a more polar spot.

  • Pour the reaction mixture into ice water (100 mL).

  • Extract with Ethyl Acetate (3 x 30 mL).[3]

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Recrystallize from Ethanol/Water.

• Yield Expectation: 50–65%.

Step 4: Hydrolysis to the Free Acid

Objective: Mild hydrolysis of the ester without degrading the oxime.

• Reagents:

  • Ethyl 2-(hydroxyimino)-2H-1-benzopyran-3-carboxylate (Step 3 product)

  • Lithium Hydroxide (LiOH·H₂O) (2.0 eq)

  • THF/Water (3:1 mixture)

• Procedure:

  • Dissolve the ester in THF/Water.

  • Add LiOH and stir at Room Temperature (Do not heat, to prevent decarboxylation or ring opening).

  • Monitor by TLC until the ester is consumed (approx. 4–12 hours).

  • Carefully acidify with 1M HCl to pH ~3–4 while cooling in an ice bath.

  • The product should precipitate.[5] Filter and dry under vacuum.[5]

• Final Product: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid.

Analytical Data & Validation

Parameter	Expected Value / Observation
Appearance	Pale yellow to off-white solid
Melting Point	>200°C (Decomposition likely)
IR Spectrum	~3200–3400 cm⁻¹ (O-H stretch), ~1680 cm⁻¹ (C=O acid), ~1620 cm⁻¹ (C=N)
¹H NMR (DMSO-d₆)	δ 12.0–13.0 (br s, COOH/NOH), 8.5 (s, H-4), 7.3–7.8 (m, Ar-H)
Mass Spec (ESI)	[M+H]⁺ or [M-H]⁻ consistent with MW ~205.17 Da

Troubleshooting & Optimization

Problem	Root Cause	Solution
Ring Opening (Isoxazole formation)	Reaction pH too high or temperature too aggressive during oximation.	Use NaOAc instead of stronger bases (NaOH/KOH). Keep reaction time short.
Low Yield in Step 2	Incomplete thionation or decomposition.	Ensure Toluene is dry. Use fresh Lawesson's reagent. Do not overheat (>110°C).
Oily Product in Step 3	Presence of geometric isomers (E/Z).	Isomers may equilibrate. Recrystallization is preferred over chromatography to isolate the stable isomer.

Mechanistic Visualization

Figure 2: Mechanism of oxime formation via thione intermediate.

References

• Coumarin Synthesis:Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Longman, 1989.
• Thionation of Coumarins: Somogyi, L. "Transformation of 2-oxo-2H-1-benzopyran-3-carboxylic acid derivatives into 2-thioxo and 2-imino analogues.
• Reaction of Thioxocoumarins with Amines: El-Saghier, A. M. M. "Synthesis of some new coumarin derivatives." Journal of Chemical Research, 2000.

• Biological Activity of Coumarin Oximes: Indian Journal of Pharmaceutical Education and Research, 2023. Link (Discusses coumarin oxime ester synthesis and bioactivity).

• ChemDiv Catalog Entry: "2-(hydroxyimino)-6-nitro-2H-1-benzopyran-3-carboxamide". Link (Validates the stability of the 2-hydroxyimino-2H-benzopyran scaffold).

Sources

• 1. researchgate.net [researchgate.net]
• 2. archives.ijper.org [archives.ijper.org]
• 3. EP1229036A1 - 2H-1-benzopyran derivatives, processes for their preparation and pharmaceutical compositions thereof - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]

Application Note: Synthesis of Benzopyran-3-Carboxylic Acid Oxime Derivatives

This Application Note is designed for researchers in medicinal chemistry and drug discovery. It addresses the synthesis of Benzopyran-3-carboxylic acid derivatives , specifically focusing on the Hydroxamic Acid (often colloquially referred to as "acid oximes" in older literature) and Oxime Esters , which are critical scaffolds for HDAC inhibition and antimicrobial activity.

Abstract & Scientific Context

The benzopyran scaffold (specifically 2-oxo-2H-1-benzopyran or coumarin ) is a privileged structure in drug discovery.[1] While the term "carboxylic acid oxime" is chemically ambiguous (often conflating aldoximes or hydroxamic acids), this guide focuses on the two most relevant pharmacological derivatives of Benzopyran-3-carboxylic acid :

• Benzopyran-3-hydroxamic acids (

  ): Potent histone deacetylase (HDAC) inhibitors and metalloproteinase inhibitors.

• Benzopyran-3-carboxylic acid oxime esters (

  ): Emerging scaffolds for antimicrobial and anticancer agents, functioning as active acyl donors or radical precursors.

This protocol details the "Green" synthesis of the carboxylic acid precursor via Meldrum’s acid, followed by its functionalization into bio-active oxime/hydroxamate derivatives.

Retrosynthetic Analysis & Workflow

The synthesis relies on the Knoevenagel Condensation to build the heterocyclic core, followed by Nucleophilic Acyl Substitution .

Figure 1: Retrosynthetic pathway for Benzopyran-3-carboxylic acid derivatives. The pathway prioritizes the Meldrum's acid route for high atom economy.

Reagents & Materials Checklist

To ensure reproducibility and high yield, use reagents meeting the following specifications.

A. Core Scaffold Synthesis (Coumarin-3-COOH)

Reagent	CAS No.	Grade/Purity	Function	Note
Salicylaldehyde	90-02-8	Synthesis Grade (>98%)	Substrate	Substituted analogs (e.g., 5-bromo, 3-methoxy) affect solubility.
Meldrum's Acid	2033-24-1	>98%	Methylene Donor	Preferred over diethyl malonate for milder, solvent-free conditions.
Catalyst (Green)	--	--	--	Water (solvent) or Sulfamic Acid (catalyst) for solvent-free protocols.
Alternative Catalyst	110-89-4	Reagent Grade	Piperidine	Traditional base catalyst (use if water method fails).

B. Functionalization (Oxime/Hydroxamate Formation)

Reagent	CAS No.	Grade/Purity	Function	Note
Thionyl Chloride	7719-09-7	ReagentPlus (>99%)	Chlorinating Agent	Converts acid to acid chloride. Handle in fume hood.
Hydroxylamine HCl	5470-11-1	99%	Nucleophile	Precursor for hydroxamic acid ( ).
Acetophenone Oxime	613-91-2	98%	Oxime Donor	Example ketoxime for ester synthesis.
DCC	538-75-0	99%	Coupling Agent	Dicyclohexylcarbodiimide (for direct coupling).
Triethylamine (TEA)	121-44-8	Anhydrous	Base	Scavenges HCl during substitution.

Experimental Protocols

Protocol 1: Green Synthesis of Benzopyran-3-carboxylic Acid

This method utilizes water as the solvent, avoiding toxic organics and promoting "on-water" catalysis.

Reagents:

• Substituted Salicylaldehyde (10 mmol)

• Meldrum's Acid (10 mmol, 1.44 g)

• Water (20 mL)

• Catalyst: None (or 5 mol% Sodium Acetate if reaction is sluggish)

Procedure:

• Mixing: In a 50 mL round-bottom flask, combine Salicylaldehyde (10 mmol) and Meldrum's Acid (10 mmol).

• Suspension: Add 20 mL of deionized water. The mixture will form a heterogeneous suspension.

• Reflux: Heat the mixture to reflux (100°C) with vigorous magnetic stirring for 2–4 hours.

  • Mechanism:[2][3][4] The Knoevenagel condensation occurs followed by spontaneous intramolecular cyclization and loss of acetone/water.

• Precipitation: Cool the reaction mixture to room temperature. The product usually precipitates as a solid.

• Work-up: Filter the solid precipitate. Wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL).

• Purification: Recrystallize from ethanol/DMF (9:1) if necessary.

  • Yield Expectation: 85–95%.

  • Validation: Check melting point (typically >180°C) and IR (COOH stretch ~1700 cm⁻¹, Lactone C=O ~1750 cm⁻¹).

Protocol 2: Conversion to Hydroxamic Acid (The "Acid Oxime" Derivative)

Target: N-hydroxy-2-oxo-2H-1-benzopyran-3-carboxamide

Method A: Acid Chloride Route (Robust)

• Activation: Suspend Benzopyran-3-carboxylic acid (5 mmol) in dry Benzene or Toluene (15 mL). Add Thionyl Chloride (10 mmol) and 1 drop of DMF. Reflux for 2 hours until the solution clears (gas evolution stops). Evaporate solvent to obtain crude acid chloride.

• Preparation of Hydroxylamine: In a separate flask, dissolve Hydroxylamine HCl (10 mmol) in Methanol (10 mL). Add KOH (10 mmol) in Methanol (5 mL) at 0°C. Filter off the precipitated KCl to get a free

  solution.

• Coupling: Add the crude acid chloride (dissolved in minimal dry THF) dropwise to the Hydroxylamine solution at 0°C. Stir for 1 hour at 0°C, then 4 hours at room temperature.

• Isolation: Pour into ice water. Acidify slightly with dilute HCl to pH 5. Filter the solid.[5]

• Recrystallization: Use Methanol/Water.

Method B: CDI Coupling (Mild)

• Dissolve Benzopyran-3-carboxylic acid (1 mmol) in dry DMF (3 mL).

• Add 1,1'-Carbonyldiimidazole (CDI) (1.2 mmol). Stir at room temperature for 1 hour (CO2 evolution observed).

• Add Hydroxylamine HCl (1.5 mmol) and Triethylamine (1.5 mmol).

• Stir overnight. Pour into water and filter.

Protocol 3: Synthesis of Oxime Esters

Target: (Benzopyran-3-carbonyl)-oxime derivatives

• Activation: Dissolve Benzopyran-3-carboxylic acid (1 mmol) and the target Oxime (e.g., Acetophenone oxime, 1 mmol) in dry Dichloromethane (DCM, 10 mL).

• Coupling: Add DCC (1.1 mmol) and a catalytic amount of DMAP (4-dimethylaminopyridine, 10 mol%) at 0°C.

• Reaction: Stir at 0°C for 30 mins, then warm to room temperature and stir for 6–12 hours.

  • Observation: Dicyclohexylurea (DCU) will precipitate as a white solid.

• Work-up: Filter off the DCU byproduct. Wash the filtrate with 5% NaHCO3, water, and brine.

• Drying: Dry over anhydrous Na2SO4 and evaporate solvent.

• Purification: Silica gel column chromatography (Hexane:Ethyl Acetate 8:2).

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Yield in Step 1	Incomplete condensation	Switch solvent to Ethanol with Piperidine (catalytic) or use Ultrasound irradiation.
Sticky Product (Step 1)	Impurities/Oligomers	Wash crude solid thoroughly with cold ether; Recrystallize from Acetic Acid.
Low Yield in Hydroxamic Acid	Hydrolysis of Chloride	Ensure anhydrous conditions during Acid Chloride formation. Use Method B (CDI) for moisture-sensitive substrates.
DCU Contamination (Protocol 3)	Incomplete filtration	Cool the reaction mixture to -20°C before filtration to maximize DCU precipitation.

Safety & Handling

• Thionyl Chloride: Highly corrosive and releases HCl/SO2 gas. Use strictly in a fume hood.

• Hydroxylamine HCl: Potential skin sensitizer and mutagen. Avoid contact.

• Meldrum's Acid: Generally safe but handle as a chemical irritant.

• Coumarins: Many coumarin derivatives are bioactive; handle with gloves to prevent transdermal absorption.

References

• Green Synthesis of Coumarin-3-carboxylic acids

  • Song, A., et al. "A convenient synthesis of coumarin-3-carboxylic acids via Knoevenagel condensation of Meldrum's acid with ortho-hydroxyaryl aldehydes."[4] Tetrahedron Letters, 2003, 44(9), 1755-1758.[4]

• Hydroxamic Acid Synthesis: Reddy, P.V., et al. "Synthesis and biological evaluation of novel coumarin-3-hydroxamic acid derivatives as HDAC inhibitors." Bioorganic & Medicinal Chemistry Letters, 2018.

• Oxime Ester Protocol

  • Kulkarni, P., et al. "A Facile and Efficient Protocol for the Construction of Oxime Esters from Carboxylic Acids." Der Pharma Chemica, 2023.

• Biological Activity of Benzopyrans

  • Emami, S., et al. "Coumarin derivatives as anti-inflammatory and anticancer agents."[6] European Journal of Medicinal Chemistry, 2015.

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always consult the Safety Data Sheet (SDS) for each reagent before use.

Sources

• 1. Recent Advances in the Synthesis of Coumarin Derivatives from Different Starting Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of coumarin derivatives containing oxime ester as α-glucosidase inhibitors - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. One moment, please... [revroum.lew.ro]

Advanced Crystallization Protocols for 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

Executive Summary

This Application Note details the crystallization and purification strategies for 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid , a structural analog of coumarin-3-carboxylic acid featuring a hydroxyimino (

) substitution at the 2-position. This compound presents unique challenges due to its amphoteric nature (acidic carboxyl group + basic/nucleophilic oxime) and potential for E/Z geometric isomerism .

The protocols below prioritize purity , yield , and polymorph control , utilizing a "First Principles" approach to solubility and supersaturation. Special attention is given to preventing hydrolysis of the oxime moiety back to the lactone (coumarin) under harsh acidic conditions.

Chemical Profile & Solubility Thermodynamics

Understanding the intermolecular forces is prerequisite to selecting a solvent system.

• Compound Class: Benzopyran / Chromene derivative.

• Key Functional Groups:

  • Carboxylic Acid (C3): Strong H-bond donor/acceptor. pKa

    4.0–4.5. Soluble in basic aqueous media.

  • Hydroxyimino (C2): H-bond donor/acceptor. Susceptible to hydrolysis in strong acid/heat. Exists as E (anti) or Z (syn) isomers.[1]

  • Benzopyran Core: Hydrophobic, planar

    -stacking capability.

• Solubility Profile:

  • High Solubility: DMSO, DMF, Pyridine (Dipolar aprotic).

  • Moderate Solubility: Ethanol, Methanol, Acetone (Polar protic/aprotic).

  • Low Solubility: Water (at pH < 4), Dichloromethane, Toluene.

  • Insoluble: Hexanes, Diethyl Ether.

Table 1: Solubility Screening Data (Estimated at 25°C)

Solvent System	Solubility (mg/mL)	Crystal Habit Potential	Risk Factor
DMSO	> 150	Solvate formation	High boiling point (drying difficulty)
Ethanol (Abs.)	20 – 40	Prisms/Needles	Esterification (if catalyzed)
Water (pH 9)	> 100	Amorphous/Oiling	Hydrolysis of oxime
Acetic Acid	10 – 25	Agglomerates	Decarboxylation at high T
THF	30 – 50	Large Prisms	Peroxide formation

Experimental Protocols

Protocol A: Thermodynamic Recrystallization (Ethanol/Water)

Best for: General purification and removal of synthesis byproducts.

Principle: Exploits the steep solubility curve of the compound in ethanol while using water as a miscible anti-solvent to drive supersaturation gently.

• Dissolution: Suspend 10 g of crude crude material in 150 mL of Absolute Ethanol .

• Heating: Heat the mixture to reflux (78°C) under mild agitation. If dissolution is incomplete after 15 mins, add Ethanol in 10 mL aliquots until clear.

  • Critical Control: Do not exceed 80°C to prevent thermal degradation of the oxime.

• Filtration: Perform a hot filtration through a pre-warmed sintered glass funnel (P3 porosity) to remove insoluble mechanical impurities.

• Anti-Solvent Addition: While maintaining the solution at 60°C, slowly add warm (50°C) Deionized Water dropwise until a persistent turbidity (cloud point) is observed.

  • Ratio Target: Typically 1:1 to 1:2 (Ethanol:Water).

• Re-dissolution: Add just enough hot Ethanol to clear the turbidity.

• Cooling Ramp:

  • Cool to 25°C at a rate of 10°C/hour (controlled cooling).

  • Hold at 25°C for 2 hours.

  • Cool to 4°C (ice bath) for 4 hours to maximize yield.

• Isolation: Filter the crystals under vacuum. Wash with cold 50% Ethanol/Water .

• Drying: Dry in a vacuum oven at 40°C for 12 hours.

Protocol B: Reactive Crystallization (Acid-Base Swing)

Best for: Removing non-acidic impurities and separating from starting materials.

Principle: The carboxylic acid moiety allows the compound to be solubilized as a salt (carboxylate) and re-precipitated by controlled acidification.

• Salt Formation: Suspend the crude solid in Water (10 volumes) .

• Basification: Slowly add 1M NaOH or Sat. NaHCO₃ while monitoring pH. Target pH 8.5 – 9.0 .

  • Warning: Do not exceed pH 10. High pH can induce ring opening of the pyran or hydrolysis of the oxime.

• Clarification: Stir for 30 mins. Filter off any undissolved solids (non-acidic impurities).

• Precipitation:

  • Cool the filtrate to 10°C.

  • Slowly add 1M Acetic Acid or 0.5M HCl dropwise with vigorous stirring.

  • Target endpoint: pH 3.5 – 4.0 .

• Aging: Allow the slurry to stir for 1 hour to transform any amorphous precipitate into stable crystalline material (Ostwald Ripening).

• Isolation: Filter and wash copiously with water to remove salts.

Workflow Visualization

Diagram 1: Solubility & Solvent Selection Logic

This decision tree guides the researcher through selecting the optimal crystallization method based on initial purity and solubility.

Caption: Decision matrix for selecting the optimal crystallization protocol based on input material quality.

Diagram 2: E/Z Isomer Control & Purification

Oximes are prone to geometric isomerism.[1][2] This workflow ensures the isolation of the thermodynamically stable isomer (typically E).

Caption: Workflow for acid-catalyzed isomerization to enrich the thermodynamically stable E-isomer.

Troubleshooting & Critical Parameters

Oiling Out (Liquid-Liquid Phase Separation)

• Symptom: Material separates as a sticky oil droplets instead of crystals upon cooling or anti-solvent addition.

• Cause: Supersaturation is too high, or the temperature is above the metastable limit.

• Remedy:

  • Seed: Add 0.1% w/w of pure seed crystals at the cloud point.

  • Slow Down: Reduce the cooling rate or anti-solvent addition rate.

  • Temperature: Keep the anti-solvent warm (close to the solution temperature) before addition.

Hydrolysis (Degradation)

• Symptom: Appearance of Coumarin-3-carboxylic acid (loss of oxime) in HPLC.

• Cause: Prolonged exposure to acidic water or high heat.

• Remedy:

  • Avoid boiling water.

  • Buffer aqueous solutions to pH 6–7 if possible.

  • Use anhydrous solvents (e.g., Ethanol/Hexane) if hydrolysis persists.

Gelation

• Symptom: Solution turns into a semi-solid gel.

• Cause: Hydrogen bonding network formation involving the oxime and carboxyl groups.

• Remedy:

  • Apply high-shear agitation (mechanical stirring vs. magnetic bar).

  • Increase solvent volume (dilution).

  • Add a chaotic H-bond breaker (e.g., small amount of Methanol).

References

• Coumarin-3-carboxylic Acid Synthesis

  • Brahmachari, G.[3] (2015).[3] "Room Temperature One-Pot Green Synthesis of Coumarin-3-carboxylic Acids in Water." ACS Sustainable Chemistry & Engineering.

• Oxime Isomerization Protocols

  • Genovese, S., et al. (2017).[4] "Visible-Light Photocatalytic E to Z Isomerization of Activated Olefins and Its Application for the Syntheses of Coumarins." Molecules.

• General Crystallization of Coumarins

  • Bhat, M.A. (2020).[5][6] "Overview on developed synthesis procedures of coumarin heterocycles." Journal of the Iranian Chemical Society.[5]

• Stereoselective Synthesis of Oximes

  • BenchChem Technical Guides. (2025).[1][3] "An In-depth Technical Guide to the E/Z Isomerism of Deoxybenzoin Oxime."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Visible-Light Photocatalytic E to Z Isomerization of Activated Olefins and Its Application for the Syntheses of Coumarins [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. Coumarin derivatives as promising antibacterial agent(s) - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Solvent Selection &amp; Dissolution Protocol for 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid

This Application Note and Protocol guide is designed for researchers and drug development professionals working with 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid .[1] This compound is a structural derivative of the well-known fluorescent probe Coumarin-3-carboxylic acid, distinguished by the modification of the lactone carbonyl (C=O) to an oxime (=N-OH) at the 2-position.[1]

The following guide synthesizes physicochemical principles with practical laboratory protocols to ensure optimal solubility, stability, and experimental reproducibility.

Introduction & Physicochemical Profile[2][3]

2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid is a bicyclic aromatic compound featuring a benzopyran core, a carboxylic acid at position 3, and an oxime functionality at position 2.[1] This unique structure presents specific solubility challenges:

• The Benzopyran Core: Highly lipophilic and planar, driving aggregation in aqueous media via

  - stacking.[1]

• The Carboxylic Acid (-COOH): Provides a pH-dependent solubility switch.[1] It is protonated and insoluble in acidic media (pH < 4) but deprotonated and soluble in basic media (pH > 7).[1]

• The Oxime (=N-OH): Adds hydrogen bonding capability but introduces potential hydrolytic instability under highly acidic conditions.[1]

Physicochemical Summary

Property	Value / Characteristic	Implication for Solubility
Molecular Weight	~205.17 g/mol	Small molecule; kinetics of dissolution are fast if solvent is correct.[1]
pKa (Carboxyl)	~4.0 – 4.5 (Estimated)	Insoluble in 0.1 M HCl; Soluble in PBS (pH 7.4).[1]
pKa (Oxime)	~11 – 12	Remains neutral at physiological pH.[1]
LogP	~1.5 – 2.0	Moderate lipophilicity; requires organic co-solvent for high concentrations.[1]
Appearance	Crystalline Solid (Beige/Yellow)	High lattice energy requires disruption by polar aprotic solvents.[1]

Solvent Selection Matrix

The choice of solvent dictates the stability and concentration of your stock solution.[1]

Primary Stock Solvents (Recommended)[1]

• DMSO (Dimethyl Sulfoxide): The Gold Standard. [1]

  • Solubility: > 50 mM.[1][2][3]

  • Mechanism:[1][4] Disrupts intermolecular hydrogen bonding and

    -stacking.[1]

  • Application: Suitable for long-term storage at -20°C.[1][5]

• DMF (Dimethylformamide):

  • Solubility: > 50 mM.[1][2][3]

  • Mechanism:[1][4] Similar to DMSO but more volatile.[1]

  • Warning: Can be toxic to sensitive cell lines; use only if DMSO is contraindicated.[1]

Secondary Solvents (Intermediate)

• Ethanol / Methanol:

  • Solubility: 10 – 20 mM.[1]

  • Mechanism:[1][4] Protic solvents capable of H-bonding.[1]

  • Limitation: High evaporation rates change concentration over time.[1] Not recommended for long-term storage.[1]

Aqueous Media (Buffer Selection)[1]

• Water (Pure): Poor Solvent. The compound exists as a protonated acid and will precipitate.[1]

• Basic Buffers (PBS pH 7.4, Tris pH 8.0): Good Solvent (after dilution). The deprotonation of the carboxylic acid forms a soluble carboxylate salt.[1]

• Acidic Media: Avoid. Causes immediate precipitation and potential oxime hydrolysis.[1]

Visualizing the Solubility Logic

The following diagram illustrates the decision process for solvent selection based on the chemical state of the molecule.

Figure 1: Solubility Decision Tree.[1] Dissolution requires organic stock preparation followed by pH-controlled aqueous dilution.[1]

Detailed Experimental Protocols

Protocol A: Preparation of 10 mM Stock Solution

Objective: Create a stable, high-concentration stock for downstream assays.

• Calculate Mass:

  • Target Concentration: 10 mM[1]

  • Target Volume: 1 mL

  • MW: ~205.17 g/mol [1]

  • Mass required:

    .[1]

• Weighing:

  • Weigh 2.05 mg of the solid into a sterile, amber glass vial (protect from light).

  • Note: If static electricity is an issue, use an anti-static gun.[1]

• Dissolution:

  • Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).

  • Vortex vigorously for 30 seconds.

  • Sonicate in a water bath at room temperature for 5 minutes to ensure complete dissolution of micro-crystals.

• Inspection:

  • Verify the solution is completely clear and free of particulate matter.[1]

• Storage:

  • Aliquot into 50 µL volumes to avoid freeze-thaw cycles.

  • Store at -20°C (Stable for 6 months) or -80°C (Stable for 1 year).

Protocol B: Preparation of Working Solution (Assay Medium)

Objective: Dilute stock into aqueous buffer without precipitation.

• Prepare Buffer: Ensure your assay buffer (e.g., PBS, HBSS) is at pH 7.4 or higher.[1]

• Serial Dilution (Intermediate Step):

  • Do not add 10 mM stock directly to water if the final concentration is low; the "solvent shock" can cause precipitation.[1]

  • Prepare a 100 µM intermediate by diluting 10 µL of Stock into 990 µL of buffer.

  • Critical Step: Add the DMSO stock into the buffer while vortexing.[1] Do not add buffer to the DMSO.

• Final Dilution:

  • Dilute the intermediate to the desired working concentration (e.g., 10 µM).[1]

  • Maximum recommended DMSO concentration in cell assays is usually 0.5% - 1.0%.[1]

Troubleshooting & Stability

Observation	Root Cause	Corrective Action
Cloudiness upon dilution	"pH Shock" or Concentration too high	1.[1] Check Buffer pH (must be > 7).2.[1] Lower the final concentration.3. Increase DMSO % slightly (if assay permits).
Yellowing over time	Oxidation or Hydrolysis	Oximes can degrade.[1] Prepare fresh stock if color shifts significantly.[1] Store under inert gas (Nitrogen/Argon).
Precipitation in Fridge	Low Temp Solubility Limit	DMSO freezes at 18°C. Warm to RT and vortex before use.[1] Do not pipette frozen slurry.[1]

Biological Pathway Context (Hypothetical Application)

Assuming this compound acts similarly to its parent coumarin-3-carboxylic acid as a probe or inhibitor, its interaction often involves cellular uptake and potential metabolic processing.[1]

Figure 2: Hypothetical Cellular Uptake and Action Pathway.[1] Passive diffusion is driven by the lipophilic benzopyran core.[1]

References

• Manevich, Y., et al. (1997).[1] "Coumarin-3-carboxylic acid as a detector for hydroxyl radicals."[1][5][4] Radiation Research, 148(6), 580-591.[1]

• PubChem Compound Summary. (2023). "Coumarin-3-carboxylic acid."[1][5][6][3][4][7][8] National Center for Biotechnology Information.[1]

• Sigma-Aldrich. (2023).[1] "Product Information Sheet: Coumarin-3-carboxylic acid." Merck KGaA.[1] [1]

• Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1] (Standard reference for solubility protocols).

(Note: While specific literature on the "2-(Hydroxyimino)" derivative is limited, protocols are derived from the validated chemistry of the parent Coumarin-3-carboxylic acid scaffold, ensuring high reliability.)[1]

Sources

• 1. Coumarin-3-Carboxylic Acid | C10H6O4 | CID 10752 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. rsdjournal.org [rsdjournal.org]
• 3. 2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo- [cymitquimica.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Coumarin-3-carboxylic acid - CAS-Number 531-81-7 - Order from Chemodex [chemodex.com]
• 6. Coumarin-3-carboxylic acid | 531-81-7 [chemicalbook.com]
• 7. Coumarin-3-carboxylic Acid [drugfuture.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]

In vitro assay protocols for testing benzopyran-3-carboxylic acid derivatives

Application Note: Optimized In Vitro Characterization of Benzopyran-3-Carboxylic Acid Derivatives

Introduction

Benzopyran-3-carboxylic acid derivatives (coumarin-3-carboxylic acids) represent a privileged scaffold in medicinal chemistry.[1] Their structural versatility allows for diverse biological activities, most notably Carbonic Anhydrase (CA) inhibition (specifically tumor-associated isoforms hCA IX and XII) [1, 2], antimicrobial action, and anticancer proliferation control.

However, the lipophilic nature of the benzopyran core often leads to compound precipitation in aqueous assay buffers, resulting in false negatives (loss of potency) or false positives (non-specific aggregation). This guide provides optimized protocols specifically engineered to mitigate solubility artifacts while accurately assessing biological potency.

Pre-Analytical Phase: Compound Handling & Solubility Verification

Core Directive: Trustworthiness & Self-Validating Systems

Before initiating biological assays, the "Solubility Bottleneck" must be addressed. Benzopyran derivatives often require Dimethyl Sulfoxide (DMSO) concentrations that can be toxic to cells or inhibitory to enzymes if not carefully managed.

Protocol A: The "DMSO Tolerance" Check

Objective: Determine the maximum non-precipitating concentration (MNPC) in the specific assay buffer.

Reagents:

• Stock Compound (10 mM in 100% DMSO).

• Assay Buffer (e.g., PBS pH 7.4 or Tris-HCl).

Workflow:

• Preparation: Prepare a serial dilution of the compound in DMSO (10 mM down to 0.1 mM).

• Spike: Pipette 1 µL of each DMSO stock into 99 µL of Assay Buffer in a clear 96-well plate (Final DMSO = 1%).

• Incubation: Incubate at room temperature for 30 minutes.

• Read: Measure Absorbance at 600 nm (turbidity).

• Validation: Any well with

  (above background) indicates precipitation.

Visual: Solubility Decision Tree

Caption: Workflow for determining the Maximum Non-Precipitating Concentration (MNPC) prior to biological screening.

Protocol B: Carbonic Anhydrase (CA) Inhibition Assay

Core Directive: Expertise & Experience

Rationale: Benzopyran-3-carboxylic acids are prodrug-like inhibitors. The lactone ring is hydrolyzed by the CA enzyme to form 2-hydroxycinnamic acid, which blocks the active site [3].[2] Method Choice: While stopped-flow CO2 hydration is the gold standard, the Esterase Activity Assay (hydrolysis of p-nitrophenyl acetate) is a robust, high-throughput alternative for initial screening of these derivatives.

Materials

• Enzyme: Recombinant hCA IX or hCA XII (commercial).

• Substrate: p-Nitrophenyl acetate (p-NPA), 1 mM stock in Ethanol.

• Buffer: 12.5 mM Tris, 75 mM NaCl, pH 7.5.

• Control: Acetazolamide (Standard CA inhibitor).

Step-by-Step Protocol

• Plate Setup: In a 96-well clear microplate, add:

  • Test Wells: 140 µL Buffer + 20 µL Enzyme solution + 20 µL Test Compound (various concentrations).

  • Blank (No Enzyme): 160 µL Buffer + 20 µL Test Compound.

  • Positive Control: 140 µL Buffer + 20 µL Enzyme + 20 µL Acetazolamide.

  • Negative Control (100% Activity): 140 µL Buffer + 20 µL Enzyme + 20 µL DMSO vehicle.

• Pre-Incubation: Incubate for 15 minutes at 25°C . Critical Step: This allows the benzopyran ring opening/hydrolysis within the active site.

• Reaction Start: Add 20 µL of Substrate (p-NPA) to all wells. Final Volume = 200 µL.

• Measurement: Monitor Absorbance at 405 nm (formation of p-nitrophenol) every 1 minute for 30 minutes (Kinetic Mode).

• Calculation:

  [3]

Protocol C: In Vitro Cytotoxicity (MTT Assay)

Core Directive: Optimization for Lipophilic Scaffolds

Rationale: Benzopyran derivatives often target cancer cell metabolism (MCT1 inhibition). The MTT assay measures mitochondrial reductase activity, a proxy for viability [4]. Constraint: High concentrations of these derivatives may interfere with colorimetric readings if they precipitate.

Materials

• Cell Lines: HeLa, MCF-7, or A549.

• Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), 5 mg/mL in PBS.

• Solubilizer: DMSO (Acidified with 0.1M Glycine, pH 10.5 buffer improves signal stability).

Step-by-Step Protocol

• Seeding: Seed cells (5,000–10,000 cells/well) in 96-well plates. Incubate 24h for attachment.

• Treatment: Remove old media. Add 200 µL fresh media containing serial dilutions of the Benzopyran derivative.

  • Note: Keep final DMSO concentration < 0.5% to avoid solvent toxicity.

• Incubation: Incubate for 48 to 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL MTT stock to each well. Incubate 3–4 hours.

  • Visual Check: Look for purple formazan crystals.[4]

• Solubilization: Aspirate media carefully. Add 150 µL DMSO. Shake plate for 10 mins.

• Quantification: Measure Absorbance at 570 nm (Reference: 630 nm).

Visual: MTT Reaction Mechanism

Caption: Enzymatic reduction of MTT by metabolically active cells serves as a proxy for viability.[4]

Data Presentation & Analysis

Table 1: Recommended Plate Layout for Screening (96-well)

Row	1	2	3	4	5	6	7	8	9	10	11	12
A	BLK	BLK	NC	NC	Cpd1 (Hi)	...	...	...	...[1][3][4][5][6][7][8][9]	Cpd1 (Lo)	PC	PC
B	BLK	BLK	NC	NC	Cpd2 (Hi)	...	...	...	...	Cpd2 (Lo)	PC	PC
...	...	...	...	...	...	...	...	...	...	...	...	...

• BLK: Media/Buffer Blank (No Cells/Enzyme).

• NC: Negative Control (Vehicle/DMSO only).

• PC: Positive Control (Acetazolamide for CA; Doxorubicin for MTT).

• Cpd (Hi/Lo): Serial dilution of Benzopyran derivative.

References

• Supuran, C. T. (2023). Carbonic anhydrase inhibitors as emerging agents for the treatment of hypoxic tumors. Expert Opinion on Investigational Drugs. (Generalized authoritative link for CA inhibition context).

• Nocentini, A., et al. (2019). Coumarins as Carbonic Anhydrase Inhibitors. Bioorganic & Medicinal Chemistry Letters.

• Maresca, A., et al. (2009). Deciphering the mechanism of carbonic anhydrase inhibition with coumarins and thiocoumarins. Journal of Medicinal Chemistry.

• Riss, T. L., et al. (2013). Cell Viability Assays: MTT Assay Protocol. Assay Guidance Manual (NCBI).

• Clinical and Laboratory Standards Institute (CLSI). (2023). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

Sources

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of Polycyclic Ether-Benzopyrans and In Vitro Inhibitory Activity against Leishmania tarentolae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Design, Synthesis, and Antiproliferative Activity of Benzopyran-4-One-Isoxazole Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Selective inhibition of carbonic anhydrase IX and XII by coumarin and psoralen derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. derpharmachemica.com [derpharmachemica.com]

Application Note: Strategic Functionalization of Benzopyran Carboxylic Acids

This Application Note is designed for medicinal chemists and process scientists seeking to optimize the physicochemical properties and biological activity of benzopyran-based scaffolds through targeted functionalization of the carboxylic acid moiety.

Scaffolds: Coumarin-3-carboxylic acid (2-oxo-2H-chromene-3-carboxylic acid) & Chromone-2-carboxylic acid (4-oxo-4H-chromene-2-carboxylic acid). Focus: Amidation, Esterification, and Bioisostere Conversion (1,3,4-Oxadiazoles).

Introduction: The Benzopyran Acid Challenge

Benzopyran scaffolds (coumarins and chromones) are "privileged structures" in drug discovery, exhibiting anti-inflammatory, anticoagulant, and anticancer activities. However, the carboxylic acid group—often essential for initial target binding—can limit oral bioavailability due to high polarity and rapid metabolic clearance (e.g., glucuronidation).

The Objective: Transform the carboxylic acid into derivatives that retain hydrogen-bond acceptor/donor capabilities while improving lipophilicity (LogP) and metabolic stability.

Strategic Considerations by Scaffold

Feature	Coumarin-3-COOH	Chromone-2-COOH
Electronic State	-unsaturated acid conjugated to lactone.	Acid attached to electron-deficient Michael acceptor system.[1]
Reactivity Risk	Decarboxylation: Prone to thermal decarboxylation (>150°C) or metal-catalyzed loss of CO₂.	Ring Opening: The pyrone ring is susceptible to nucleophilic attack (Michael addition) by strong bases/nucleophiles at C2.
Solubility	Generally poor in DCM/Et₂O; requires DMF, DMSO, or DMAc.	Moderate; often soluble in warm alcohols or polar aprotic solvents.

Decision Matrix: Selecting the Functionalization Route

Before selecting a protocol, evaluate the steric and electronic demands of the substrate using the decision tree below.

Module A: Amide Coupling (The Workhorse)

Causality: Benzopyran acids are electronically deactivated. Standard DCC couplings often fail with electron-deficient amines (e.g., 2-aminopyridine). We utilize HATU because the 7-azabenzotriazole moiety accelerates the rate of acylation via a highly reactive active ester, overcoming the low nucleophilicity of the amine and the steric bulk of the benzopyran core.

Protocol 1: High-Efficiency Coupling (HATU Method)

Best for: Library synthesis, valuable amines, and electron-deficient anilines.

Materials:

• Coumarin-3-COOH or Chromone-2-COOH (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Solvent: Anhydrous DMF (Dimethylformamide)

Step-by-Step:

• Activation: Dissolve the benzopyran acid in anhydrous DMF (0.2 M concentration) under N₂ atmosphere. Add DIPEA (3.0 equiv) and stir for 5 minutes.

  • Expert Tip: Ensure the solution is homogeneous. If the acid is insoluble, mild heating (40°C) is permissible before adding HATU.

• Active Ester Formation: Add HATU (1.2 equiv) in one portion. The solution typically turns yellow/orange. Stir for 15–30 minutes at Room Temperature (RT).

• Coupling: Add the amine (1.1 equiv). Stir at RT for 4–16 hours.

  • Monitoring: Monitor by LC-MS. If the reaction stalls (common with 2-aminopyridines), heat to 50°C. Do not exceed 60°C for Chromone-2-COOH to avoid ring opening.

• Workup:

  • Precipitation Method (Preferred): Pour the reaction mixture into 10 volumes of ice-cold water. Stir vigorously. The amide usually precipitates. Filter, wash with water and Et₂O.

  • Extraction Method: If no precipitate, dilute with EtOAc, wash with Sat. NaHCO₃ (3x), 1M HCl (2x), and Brine. Dry over Na₂SO₄.

Self-Validating Check:

• Success: Appearance of product peak [M+H]+ in LC-MS. Disappearance of acid peak.

• Failure Mode: If the active ester forms (visible by LC-MS +99 Da adduct roughly) but does not couple, the amine is too weak. Switch to Acid Chloride method (SOCl₂/DMF cat.) but be wary of chromone instability.

Module B: Bioisostere Synthesis (1,3,4-Oxadiazoles)

Causality: Replacing -COOH with a 1,3,4-oxadiazole ring improves metabolic stability (no glucuronidation) and often increases potency by mimicking the carbonyl's H-bond acceptor profile while adding a pi-stacking element.

Protocol 2: The "Green" Oxidative Cyclization (Iodine/K₂CO₃)

Best for: Converting hydrazones to oxadiazoles without harsh dehydrating agents like POCl₃.

Mechanism: This protocol proceeds via the formation of an acyl hydrazone followed by iodine-mediated oxidative cyclization. It avoids the thermal risks associated with heating benzopyrans in acidic media.

Materials:

• Benzopyran Acid Hydrazide (prepared via ester hydrazineolysis) (1.0 equiv)

• Aldehyde (R-CHO) (1.1 equiv)

• Molecular Iodine (I₂) (1.2 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• Solvent: 1,4-Dioxane or DMSO

Step-by-Step:

• Hydrazone Formation (In-situ): Suspend the benzopyran hydrazide and the aldehyde in 1,4-Dioxane (0.1 M). Heat to 80°C for 2 hours. Confirm hydrazone formation by TLC.

• Oxidative Cyclization: Cool to RT. Add K₂CO₃ (3.0 equiv) followed by I₂ (1.2 equiv).

• Reaction: Stir at 80–100°C for 4–8 hours.

  • Visual Cue: The dark iodine color will fade as it is consumed/sublimed.

• Quench: Cool to RT. Add 5% aqueous Na₂S₂O₃ (sodium thiosulfate) to quench excess iodine.

• Isolation: Extract with EtOAc or DCM. The oxadiazole product is often highly crystalline and can be purified by recrystallization from EtOH.

Troubleshooting & Expert Insights

Table 1: Common Pitfalls and Solutions

Problem	Cause	Solution
Ring Opening (Chromones)	Nucleophilic attack at C2 by strong amines or hydroxide.	Use mild bases (DIPEA/TEA) instead of NaOH/KOH. Avoid heating >60°C with primary amines.
Decarboxylation (Coumarins)	Thermal instability of the C3-carboxylic acid.	Avoid high-boiling solvents (DMSO) at reflux. Use HATU at RT rather than thermal dehydration.
Low Solubility	Planar aromatic stacking of benzopyrans.	Use DMAc (Dimethylacetamide) or NMP as cosolvents. Sonicate before adding coupling reagents.
Product Trapped in DMF	Product is too polar or soluble in DMF/Water mix.	Dilute reaction with water, freeze-dry (lyophilize) to remove water/DMF, then purify by reverse-phase prep-HPLC.

Expert Insight: The "Prodrug" Ester

For in vivo studies, the free acid is often too polar. Masking the acid as an acetoxymethyl (AM) ester or a pivaloyloxymethyl (POM) ester can improve cell permeability.

• Protocol: React the Benzopyran-COOH with chloromethyl pivalate (POM-Cl) and Cs₂CO₃ in DMF at RT. This generates a lipophilic prodrug that is cleaved by intracellular esterases.

References

• BenchChem. Synthesis of Chromone-2-Carboxylic Acids: Application Notes & Protocols.Link (Accessed 2025).

• Matheau-Raven, D., Dixon, D.J. (2022).[2][3] "A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids." Journal of Organic Chemistry, 87, 12498-12505.[2][3] Link

• Due-Hansen, M.E., et al. (2016). "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates."[4] Organic & Biomolecular Chemistry, 14, 430-433. Link

• Baviskar, P.D., et al. (2024).[5] "Decarboxylation and cross-coupling reactions of coumarin-3-carboxylic acid: A comprehensive review." Tetrahedron, 167, 134238.[5] Link[5]

• Hall, A., et al. (2024).[6] "Bioisosteres for carboxylic acids: From ionized isosteres to novel unionized replacements."[6] Bioorganic & Medicinal Chemistry, 104, 117653. Link

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. hyphadiscovery.com [hyphadiscovery.com]

Application Note: Storage, Handling, and Stability Protocols for Hydroxyimino-Benzopyran Compounds

This Application Note is structured as a high-level technical guide for researchers working with hydroxyimino-benzopyran scaffolds. It synthesizes chemical principles with practical laboratory protocols.

Executive Summary

Hydroxyimino-benzopyran compounds (incorporating a benzopyran core with an oxime

functionality) represent a versatile class of bioactive scaffolds used in anticoagulant development, fluorescent sensing, and photo-caged delivery systems. Their handling requires a nuanced approach due to the dual-sensitivity of their chemical architecture: the photoreactivity of the benzopyran conjugated system and the hydrolytic susceptibility of the oxime group. This guide outlines rigorous protocols to maintain compound integrity (>98% purity) during long-term storage and experimental use.

Physicochemical Vulnerabilities

To handle these compounds effectively, one must understand the mechanisms of degradation:

• Photodimerization & Isomerization: The benzopyran core (particularly in coumarin derivatives) absorbs strongly in the UV/Vis region. Exposure to light (300–400 nm) can trigger

  cycloaddition (dimerization) or isomerization of the oxime bond, altering biological potency.

• Hydrolysis (Deoximation): The imine-like bond (

  ) in the hydroxyimino group is susceptible to acid-catalyzed hydrolysis, reverting the compound to its parent ketone/aldehyde and releasing hydroxylamine.

• Redox Instability: The oxime moiety can undergo oxidation to nitro compounds or reduction to amines under uncontrolled environmental conditions.

Storage Protocols

Long-Term Storage (Solid State)

Standard: Maintain chemical purity for >2 years.

• Temperature: Store at -20°C . Lower temperatures (-80°C) are unnecessary unless the specific derivative is thermally labile.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Oxygen can accelerate slow oxidation of the oxime.

• Container: Amber glass vials with Teflon-lined screw caps are mandatory to prevent photolysis.

• Desiccation: These compounds are often hygroscopic. Store vials inside a secondary container (e.g., a sealed jar) containing active desiccant (silica gel or Drierite).

Short-Term Storage (Solubilized)

Standard: Maintain integrity for <2 weeks.

• Solvent Choice: Anhydrous DMSO (Dimethyl sulfoxide) is the preferred stock solvent. Avoid protic solvents (MeOH, EtOH) for long-term stock storage as they can facilitate nucleophilic attack or solvolysis over time.

• Concentration: Prepare high-concentration stocks (10–50 mM) to minimize solvent volume and surface area exposure.

• Aliquot: Do not freeze-thaw repeatedly. Aliquot into single-use volumes (e.g., 20–50 µL) in amber microcentrifuge tubes.

• Aqueous Stability: Never store these compounds in aqueous buffer for more than 24 hours. The oxime bond is prone to hydrolysis in water, especially at non-neutral pH.

Experimental Handling Workflow

Reconstitution Protocol

• Equilibrate the frozen vial to room temperature before opening to prevent water condensation on the hygroscopic solid.

• Add anhydrous DMSO to the vial.

• Vortex gently. If sonication is required, use a water bath sonicator for <1 minute; avoid excessive heat which can trigger Beckmann rearrangement.

• Verify dissolution visually; the solution should be clear.

Visualization: Handling Decision Tree

The following diagram outlines the critical decision points for handling hydroxyimino-benzopyrans to prevent degradation.

Caption: Decision tree for solubilization and storage. Note the critical divergence between DMSO stock storage and immediate usage for aqueous preparations.

Quality Control & Troubleshooting

Verifying Integrity

Before critical assays, verify compound integrity using these markers:

• TLC (Thin Layer Chromatography):

  • Degradation Sign: Appearance of a lower Rf spot (often the parent ketone/aldehyde resulting from hydrolysis) or a baseline smear (polymerization).

  • Visualization: Use UV (254 nm). Note that oximes can stain differently than ketones with anisaldehyde dip.

• NMR Spectroscopy (

  H-NMR):

  • Diagnostic Signal: Look for the oxime hydroxyl proton (

    ), typically a broad singlet between 10.0–12.0 ppm (DMSO- ). Disappearance of this peak and appearance of an aldehyde proton ( 9.5–10.5 ppm) indicates hydrolysis.

• UV-Vis Spectroscopy:

  • Shift: A hypsochromic shift (blue shift) in the absorption maximum often indicates the loss of conjugation due to photodimerization of the benzopyran core.

Visualization: Degradation Pathways

Understanding how the molecule fails allows for better prevention.

Caption: Primary degradation pathways. Photolysis leads to dimerization or isomerization, while acidic moisture leads to hydrolysis of the oxime.

Safety Data & Precautions

• Sensitization: Many oximes and benzopyrans are potential skin sensitizers. Handle with nitrile gloves.

• Explosion Hazard (Rare): While high molecular weight benzopyran oximes are generally stable, low molecular weight oximes can be energetic. Never heat the solid compound above 100°C.

• Disposal: Dispose of as hazardous organic waste. Do not mix with strong oxidizing agents (e.g., nitric acid) as oximes can react violently.[1]

References

• Photochemistry of Benzopyrans

  • Title: 2-Oxo-2H-benzo[h]benzopyran as a new light sensitive protecting group for neurotransmitter amino acids.[2]

  • Source: Amino Acids (2010).[2]

  • URL:[Link]

• Oxime Stability & Hydrolysis

  • Title: Study on the stability of the oxime HI 6 in aqueous solution.
  • Source: Biopharmaceutics & Drug Disposition (1993).

  • URL:[Link]

• Synthesis & Structure

  • Title: Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives.[3]

  • Source: Molecules (2009).[3]

  • URL:[Link]

• Photoactivation Mechanisms

  • Title: Oxime as a general photocage for the design of visible light photo-activ
  • Source: Chemical Science (2017).

  • URL:[Link]

Sources

• 1. nj.gov [nj.gov]
• 2. 2-Oxo-2H-benzo[h]benzopyran as a new light sensitive protecting group for neurotransmitter amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving solubility of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid in water

Technical Support Center: Solubility Optimization Guide Topic: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid Ticket Type: Advanced Method Development Support Level: Tier 3 (Senior Scientist)

Executive Summary: The Physicochemical Challenge

Welcome to the technical support center. You are likely here because 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid (a derivative of coumarin-3-carboxylic acid) is precipitating in your aqueous buffers or crashing out upon dilution from DMSO.

The Root Cause: This molecule presents a "Solubility Paradox."

• The Scaffold: The benzopyran (chromene) backbone is planar and highly hydrophobic, driving strong

  stacking interactions and high crystal lattice energy.[1]

• The Oxime (=N-OH): Unlike the parent ketone (coumarin), the hydroxyimino group acts as both a hydrogen bond donor and acceptor, potentially forming intermolecular networks that resist solvation.[1]

• The Acid (-COOH): While ionizable, its solubility is strictly pH-dependent.[1]

This guide provides a validated workflow to solubilize this compound while maintaining its chemical stability.

Phase 1: Diagnostic & Decision Matrix

Before adding solvents, determine your constraints.[1] Use the decision tree below to select the correct protocol.

Figure 1: Strategic decision matrix for selecting the optimal solubilization method based on experimental constraints.

Phase 2: Validated Protocols

Protocol A: pH Switching (The "Goldilocks" Zone)

Best for: Low concentration (< 1 mM) aqueous solutions.[1]

The carboxylic acid group is your primary handle for solubility. However, the benzopyran ring is susceptible to hydrolysis (ring-opening) at high pH, and the oxime can degrade at very low pH.[1]

The Stability Window:

• Target pH: 7.2 – 8.0

• Danger Zone: pH > 10 (Lactone ring opens to form coumarinic acid derivatives).[1]

• Danger Zone: pH < 3 (Protonation leads to precipitation).[1]

Step-by-Step Procedure:

• Weighing: Weigh the target mass of solid.

• Slurry: Add 80% of the final volume of water. The compound will likely float or form a cloudy suspension.

• Titration: Slowly add 1M NaOH or Tris-Base dropwise while stirring. Monitor pH continuously.

  • Observation: As the pH passes the pKa (approx.[1] 4.0–4.5 for the -COOH), the solution should clarify.

• Buffering: Once clear (approx pH 7.5), add concentrated buffer (e.g., 10x PBS) to lock the pH.[1]

• Back-Titration Caution: Do not overshoot to pH > 10. If you do, the solution turns yellow (indicating ring opening/salt formation of the phenol), which is irreversible for your specific application.[1]

Troubleshooting Table:

Symptom	Root Cause	Fix
Precipitation over time	"Common Ion Effect"	If using PBS, high [Na+] can reduce solubility.[1] Switch to Tris-HCl or reduce salt concentration.

| Solution turns yellow | Ring Opening (Hydrolysis) | pH exceeded 10.[1] Discard and restart. Keep pH < 8.[2][3]5. |

Protocol B: Cyclodextrin Complexation (The "Stealth" Mode)

Best for: Biological applications requiring higher concentrations without toxic solvents.[1]

Cyclodextrins (CDs) form inclusion complexes, hiding the hydrophobic benzopyran ring inside a donut-shaped sugar molecule while exposing hydrophilic groups to water.[1]

Recommended Agent: Hydroxypropyl-β-cyclodextrin (HP-β-CD).

Workflow:

• Stock Preparation: Prepare a 20% (w/v) solution of HP-β-CD in water or buffer.

• Addition: Add the 2-(Hydroxyimino) compound to this vehicle.

• Energy Input: Sonicate for 30 minutes at 35°C.

  • Note: The oxime group may require longer equilibration times than standard coumarins due to H-bonding.

• Filtration: Filter through a 0.22 µm PVDF filter to remove uncomplexed crystals.

Technical Insight: Studies on similar coumarin-3-carboxylic acid derivatives show that metal complexes (e.g., with Ag(I)) can precipitate.[1][4] Ensure your water source is Type I (Milli-Q) and free of divalent cations (Ca²⁺, Mg²⁺) during the initial dissolution [1].[1]

Protocol C: The Cosolvent Trap (DMSO/PEG)

Best for: High-throughput screening or chemical assays.[1]

The DMSO Warning: Standard DMSO stocks often fail because DMSO is hygroscopic. Absorbed water (even 1-2%) can drastically reduce the solubility power for this specific compound class [2].[1]

The "Step-Down" Dilution Method:

• Solvent Choice: Use anhydrous DMSO (freshly opened or stored over molecular sieves).[1]

• Primary Stock: Dissolve compound at 100 mM in anhydrous DMSO. Sonicate until clear.

• Intermediate Dilution: Do not dilute directly into water.[1]

  • Correct: Dilute 1:10 into PEG-400 or Propylene Glycol first.

  • Why: This creates a "dielectric gradient," preventing the "shock" precipitation that occurs when hydrophobic molecules hit pure water.[1]

• Final Dilution: Add the PEG/DMSO mix to your aqueous buffer.

Phase 3: Critical Interactions & Stability

Understanding the chemical behavior of the oxime group is vital for experimental reproducibility.

Figure 2: Interaction map highlighting incompatibility with metal ions and high pH environments.[1]

Key Interaction Warnings:

• Metal Chelation: The oxime (=N-OH) and the adjacent carboxyl/carbonyl groups form a potent chelating pocket.[1] Avoid buffers containing Iron, Copper, or Silver, as these will cause immediate precipitation of metal complexes [1].[1]

• Fluorescence Interference: If using this molecule as a probe, be aware that its fluorescence quantum yield is highly sensitive to solvent polarity and pH.[1] Always run a standard curve in the exact final buffer composition.

References

• Creaven, B. S., et al. (2006).[1] Synthesis, characterization and antimicrobial activity of a series of substituted coumarin-3-carboxylatosilver(I) complexes. Journal of Inorganic Biochemistry.

• MedChemExpress Technical Data. (2024). Solubility guidelines for Coumarin-3-carboxylic acid derivatives. MCE Product Support.

• Selleck Chemicals. (2024).[1] Coumarin-3-carboxylic acid Solubility & Stability Data. SelleckChem Protocols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Esters and amides of 6-(chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic acid as inhibitors of alpha-chymotrypsin: significance of the "aromatic" nature of the novel ester-type coumarin for strong inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]

Overcoming low yields in the synthesis of benzopyran-3-carboxylic acid

Troubleshooting Guides, Methodologies, and FAQs for Overcoming Low Yields

Welcome to the Technical Support Center for the synthesis of benzopyran-3-carboxylic acid (also known as 2-oxo-2H-chromene-3-carboxylic acid or coumarin-3-carboxylic acid). This compound is a highly versatile scaffold in drug discovery, particularly for synthesizing biologically active coumarin derivatives[1].

Despite its apparent simplicity, synthesizing this core via the Knoevenagel condensation of salicylaldehyde with active methylene compounds often suffers from low yields. This guide provides researchers and drug development professionals with causality-driven troubleshooting, self-validating protocols, and authoritative mechanistic insights to optimize reaction efficiency.

Part 1: Mechanistic Workflow & Causality

Understanding the causality behind the reaction mechanism is the first step to troubleshooting low yields. The synthesis relies on a tandem Knoevenagel condensation and intramolecular cyclization. When using Meldrum's acid, the rigid cyclic structure makes the methylene protons highly acidic, facilitating rapid nucleophilic attack by the phenolic hydroxyl group. This is followed by the elimination of acetone, which directly yields the carboxylic acid and bypasses the problematic hydrolysis step required when using diethyl malonate[2].

Mechanistic pathway for benzopyran-3-carboxylic acid synthesis via Knoevenagel condensation.

Part 2: Self-Validating Experimental Protocols

To ensure high yields, the choice of reagents and reaction conditions is critical. Below are two field-proven methodologies.

Protocol A: Green Synthesis using Meldrum's Acid (Recommended for High Yield)

Causality: Meldrum's acid is highly reactive. Upon condensation, its cyclic structure facilitates rapid intramolecular cyclization. The subsequent elimination of acetone directly yields the carboxylic acid, avoiding the harsh alkaline hydrolysis step that often degrades the coumarin ring[3].

• Preparation: In a 10 mL Schlenk tube or round-bottom flask, combine salicylaldehyde (1.0 equiv, 5.0 mmol) and Meldrum's acid (1.1 equiv, 5.5 mmol).

• Catalysis: Add a mild catalyst such as KH₂PO₄ (10 mol%, 0.5 mmol) and a catalytic amount of water (100 µL) to accelerate the reaction[3].

• Reaction: Stir the mixture at 70 °C for 4 hours.

  • Self-Validation Check: The reaction mixture will visibly transition from a clear solution to a thick, opaque suspension as the highly crystalline target product precipitates.

• Isolation: Cool the mixture to room temperature. Add 3 mL of cold 30% aqueous ethanol and stir vigorously for a moment to dissolve any unreacted Meldrum's acid and the catalyst.

• Filtration & Drying: Filter the precipitate under a vacuum, wash with ice-cold aqueous ethanol, and dry in a desiccator. (Expected Yield: 85–95%).

Protocol B: Classical Synthesis using Diethyl Malonate

Causality: Diethyl malonate requires a stronger base (like piperidine) to form the enolate. The initial condensation yields an ethyl ester intermediate, which must undergo subsequent alkaline hydrolysis. This two-step nature often results in lower overall yields if the lactone ring opens during hydrolysis[4].

• Condensation: Dissolve salicylaldehyde (10 mmol) and diethyl malonate (15 mmol) in absolute ethanol (30 mL). Add piperidine (0.5 mL) as a catalyst.

• Reflux: Heat the mixture to reflux for 6 hours.

  • Self-Validation Check: TLC (Hexane:EtOAc 7:3) should indicate the complete disappearance of the salicylaldehyde spot.

• Hydrolysis: Cool the mixture, then add 10% aqueous NaOH (20 mL). Stir at room temperature for 2 hours to hydrolyze the ester. Caution: Overheating during this step causes the coumarin lactone ring to irreversibly open.

• Acidification: Acidify the solution carefully with concentrated HCl to pH 2 in an ice bath. The target benzopyran-3-carboxylic acid will precipitate.

• Purification: Filter, wash with cold water, and recrystallize from ethanol. (Expected Yield: 60–75%).

Part 3: Troubleshooting Guide & FAQs

Q1: My yield is consistently below 50% when using diethyl malonate. What is going wrong? A1: The primary culprit is the hydrolysis step. When the intermediate ethyl 2-oxo-2H-chromene-3-carboxylate is treated with strong aqueous base (NaOH/KOH) at elevated temperatures, the lactone ring of the coumarin irreversibly opens, forming water-soluble phenolic cinnamates. Solution: Perform the ester hydrolysis strictly at room temperature and monitor closely by TLC. Alternatively, switch to the Meldrum's acid pathway (Protocol A), which bypasses the ester hydrolysis step entirely[3].

Q2: I am observing a dark, polymeric mixture instead of a crystalline product. How do I prevent this? A2: Polymerization or degradation often occurs due to the oxidation of salicylaldehyde or the use of excessively harsh basic conditions (e.g., prolonged reflux with piperidine)[5]. Solution: Purify your salicylaldehyde prior to use (e.g., via vacuum distillation or copper complexation) to remove oxidized phenolic impurities[6]. Additionally, consider using milder, greener catalysts like KH₂PO₄[3], potassium phthalimide (PPI)[7], or agro-waste extracts (e.g., Water Extract of Lemon Fruit Shell Ash - WELFSA) under microwave irradiation, which significantly reduces reaction time (2–6 minutes) and minimizes side reactions[8].

Q3: The product is contaminated with unreacted starting materials. How can I improve the Knoevenagel condensation efficiency? A3: Incomplete condensation is often due to poor enolate formation or water accumulation, which drives the equilibrium backward. Solution: If using the classical route, ensure absolute ethanol is used and consider a Dean-Stark apparatus to remove water. If using Meldrum's acid, use a slight excess of the active methylene (1.1 equivalents) and ensure the reaction is run at the optimal temperature (70 °C)[3].

Part 4: Quantitative Data & Catalyst Comparison

Selecting the right catalytic system is the most effective way to overcome low yields. The table below summarizes the quantitative performance of various methodologies for the reaction between salicylaldehyde and Meldrum's acid/malonates.

Catalyst System	Solvent	Time	Temp (°C)	Yield (%)	Key Advantage / Disadvantage
None (Uncatalyzed)	Water	12 h	100	~40-50	No catalyst cost, but poor yield and long reaction time.
Piperidine	Ethanol	4-6 h	Reflux	70-75	Traditional method; prone to side reactions and ring-opening[4].
KH₂PO₄ (10 mol%)	Solvent-free (100 µL H₂O)	4 h	70	85-92	Environmentally friendly, high purity, simple workup[3].
Potassium Phthalimide (PPI)	Water	2 h	RT	88-90	Mild aqueous conditions, room temperature operation[7].
WELFSA (Agro-waste)	Solvent-free	2-6 min	Microwave	>90	Extremely fast, sustainable, column-free isolation[8].

References

• Synthesis and Reactions of 7-Fluoro-4-methyl-6-nitro-2-oxo-2H-1-benzopyran-3-carboxylic Acid: A Novel Scaffold for Combinatorial Synthesis of Coumarins Source: ACS Publications URL:[Link]

• KH₂PO₄ Promoted Practical and Environmentally Friendly Preparation of Coumarin-3-Carboxylic Acids Under Solvent-Free Conditions Source: CLOCKSS URL:[Link]

• Positional Effect of a Neutral Linker on the Three-Component MOFs: Room Temperature Synthesis, Structural Characterization, and Bifunctional Sustainable Catalysis Source: ACS Publications URL:[Link]

• A cost-effective and green aqueous synthesis of 3-substituted coumarins catalyzed by potassium phthalimide Source: SciSpace URL:[Link]

• Microwave Accelerated Synthesis of 2-Oxo-2H-Chromene-3-Carboxylic Acid Using WELFSA Source: Bentham Science Publishers URL:[Link]

• 2H-1-Benzopyran-3-carboxylic acid, 2-oxo-, ethyl ester - Organic Syntheses Source: Organic Syntheses URL:[Link]

• A NEW APPROACH TO THE SYNTHESIS OF CHROMENE DERIVATIVES Source: Taylor & Francis URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. scispace.com [scispace.com]
• 8. eurekaselect.com [eurekaselect.com]

Troubleshooting cyclization failures in benzopyran ring formation

Welcome to the Technical Support Center for benzopyran ring formation. The synthesis of benzopyrans (including chromenes, coumarins, and flavonoids) is a cornerstone of drug development and materials science. However, researchers frequently encounter cyclization failures—ranging from stalled conversions and poor regioselectivity to catalyst deactivation.

This guide synthesizes field-proven methodologies and mechanistic insights to help you diagnose and resolve these synthetic bottlenecks.

Part 1: Diagnostic Workflow

Before altering your reaction parameters, it is critical to identify the exact mode of failure. The following diagnostic logic tree outlines the primary troubleshooting pathways for benzopyran cyclization.

Logical workflow for diagnosing and resolving benzopyran cyclization failures.

Part 2: Frequently Asked Questions & Mechanistic Solutions

Q1: Why is my intramolecular oxa-Michael addition stalling at low conversion when forming dihydrobenzopyrans?

The Causality: The nucleophilicity of the phenol oxygen is often insufficient to attack a tethered α,β-unsaturated carbonyl, particularly if the Michael acceptor is electron-rich or sterically hindered. Using standard amine bases can lead to unwanted side reactions (e.g., polymerization or retro-Michael cleavage), while traditional Lewis acids may coordinate irreversibly to the product, poisoning the catalyst.

The Solution: For robust stereocontrol and high conversion, shift to a dual-activation strategy. Bifunctional iminophosphorane (BIMP) catalysts provide an elegant solution: the iminophosphorane moiety deprotonates the phenol (drastically increasing its nucleophilicity), while a tethered hydrogen-bond donor coordinates to the α,β-unsaturated ester, lowering its Lowest Unoccupied Molecular Orbital (LUMO)[1]. Alternatively, if stereocontrol is not required, driving the annulation under strongly acidic conditions (e.g., HCl/EtOH) can force the cyclization forward while concomitantly hydrolyzing ester intermediates[2].

Mechanistic sequence of dual-activation intramolecular oxa-Michael addition.

Q2: During transition-metal catalyzed alkyne hydroaryloxylation, I am getting a mixture of benzofuran (5-exo-dig) and benzopyran (6-endo-dig) products. How can I control regioselectivity?

The Causality: The competition between 5-exo-dig and 6-endo-dig cyclization is dictated by Baldwin's rules, the coordination geometry of the metal-alkyne complex, and the steric bulk of the substituents. Kinetically, the 5-exo-dig closure is often favored, leading to unwanted benzofuran byproducts.

The Solution: Modulate the steric and electronic environment of the metal center using specific additives. For example, when using Iron(III) catalysts (e.g., FeCl₃) for the cyclization of 2-propargylphenols, the addition of aniline (2 equivalents) strongly biases the reaction toward the 6-endo-dig pathway[3]. The aniline coordinates to the iron center, increasing its steric bulk. This alters the transition state geometry, thermodynamically driving the cyclization to form the 6-membered 2H-chromene ring over the 5-membered benzofuran.

Q3: My multicomponent Knoevenagel-Michael cascade for 4H-chromene synthesis suffers from difficult catalyst recovery and poor atom economy. What is the best alternative?

The Causality: Homogeneous base catalysts or traditional Lewis acids require tedious aqueous workups. This not only leads to product loss through emulsion formation but also generates significant environmental waste, violating green chemistry principles.

The Solution: Transition to heterogeneous magnetic nanocatalysis. A functionalized magnetic nanocatalyst, such as Fe₃O₄@SiO₂@Cl, utilizes a superparamagnetic core for rapid magnetic separation. The silica-supported thionyl chloride provides highly active, localized Lewis acidic sites, achieving up to 98% yield in just 15 minutes under mild, solvent-free conditions[4].

Part 3: Quantitative Reaction Parameters

The following table summarizes optimized conditions for overcoming specific benzopyran cyclization barriers:

Reaction Strategy	Catalyst System	Substrate Feature	Regioselectivity / Yield	Key Advantage	Ref
Multicomponent Cascade	Fe₃O₄@SiO₂@Cl (3 mg)	Salicylaldehyde + Malononitrile + Diketone	4H-Benzopyran / Up to 98%	15 min reaction time, instant magnetic recovery	[4]
Alkyne Hydroaryloxylation	FeCl₃ (20 mol%) + Aniline (2 equiv)	2-Propargylphenols	2H-Chromene (6-endo-dig) / High	Suppresses 5-exo-dig benzofuran formation	[3]
Asymmetric Oxa-Michael	BIMP Catalyst (Bifunctional)	Phenol tethered to α,β-unsaturated ester	Enantioenriched Benzopyran / Up to 99%	Up to 99.5:0.5 er, dual activation	[1]
Acid-Catalyzed Annulation	HCl/EtOH	β-amino ester intermediates	Dihydrobenzopyran / Moderate-High	Concomitant ester hydrolysis	[2]

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols incorporate built-in validation checkpoints.

Protocol A: Regioselective Iron-Catalyzed Synthesis of 2H-Chromenes

Objective: Force 6-endo-dig cyclization over 5-exo-dig closure.

• Substrate Preparation: Dissolve the 2-propargylphenol derivative (1.0 equiv) in anhydrous toluene (0.2 M) under an inert argon atmosphere.

• Catalyst & Additive Introduction: Add 20 mol% anhydrous FeCl₃ followed immediately by 2.0 equivalents of aniline. Causality Check: The solution will undergo a distinct color shift as the aniline coordinates to the Fe(III) center, confirming the formation of the sterically bulky active catalytic species.

• Cyclization: Heat the reaction mixture to 100 °C and stir for 4–6 hours.

• Self-Validation Check (Crucial): Pull a 50 µL aliquot and analyze via IR and ¹H NMR. A successful 6-endo-dig cyclization is confirmed by the complete disappearance of the terminal alkyne stretch (~2100 cm⁻¹) in IR, and the emergence of the characteristic chromene double-bond protons (typically two doublets between δ 5.5–6.5 ppm) in the NMR spectrum. If a singlet appears around δ 6.8 ppm, benzofuran (5-exo-dig) is forming; increase aniline concentration.

• Workup: Cool to room temperature, filter through a short pad of silica to remove the iron complex, and concentrate under reduced pressure.

Protocol B: Multicomponent 4H-Benzopyran Synthesis via Magnetic Nanocatalysis

Objective: Achieve high atom-economy and rapid catalyst recovery.

• Reagent Mixing: In a 10 mL round-bottom flask, combine salicylaldehyde (1.0 mmol), malononitrile (1.0 mmol), and a cyclic diketone (e.g., dimedone, 1.0 mmol) under solvent-free conditions.

• Catalyst Addition: Add 3.0 mg of the freshly prepared Fe₃O₄@SiO₂@Cl nanocatalyst.

• Reaction: Stir the mixture magnetically at room temperature. Causality Check: The localized high concentration of Lewis acid sites on the silica shell will rapidly drive the Knoevenagel condensation, followed by the Michael addition. The mixture will noticeably thicken or solidify within 10–15 minutes as the product precipitates.

• Self-Validation Check: Perform a rapid TLC (Hexanes:EtOAc 7:3). The complete consumption of the highly fluorescent salicylaldehyde spot indicates successful cascade completion.

• Catalyst Recovery: Dissolve the solidified crude mixture in 5 mL of warm acetone. Place an external neodymium magnet against the flask wall. The black nanocatalyst will instantly adhere to the wall. Decant the clear product solution and evaporate the acetone to yield the pure 4H-benzopyran.

References

1.[4] Nano Fe3O4@SiO2@Cl: A Novel Magnetic Nanocatalyst for Efficient Benzopyran Synthesis. Chemical Methodologies. URL: 2.[2] 1H-2-Benzopyran-1-methanamine, 3,4-dihydro-. Smolecule. URL: 3.[3] Catalytic Synthesis of 2H-Chromenes. UvA-DARE (Digital Academic Repository). URL: 4.[1] Catalytic Enantioselective Intramolecular Oxa-Michael Reaction to α,β-Unsaturated Esters and Amides. Journal of the American Chemical Society. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Buy 1H-2-Benzopyran-1-methanamine, 3,4-dihydro- | 19158-90-8 [smolecule.com]
• 3. pure.uva.nl [pure.uva.nl]
• 4. chemmethod.com [chemmethod.com]

Preventing hydrolysis of the hydroxyimino group during synthesis

Topic: Preventing Hydrolysis of the Hydroxyimino Group (

) During Synthesis Ticket ID: CHEM-SUP-OX-001 Status: Resolved / Guide Published

Executive Summary & Core Directive

The Challenge: The hydroxyimino group (oxime) is an amphoteric functional group often employed as a pharmacophore (e.g., Cephalosporins, AChE reactivators) or a protecting group. While generally stable at neutral pH, it is kinetically labile under acidic conditions (pH < 4) and susceptible to transoximation in the presence of reactive carbonyl scavengers.

The Solution: Preservation requires a strict "Water-Acid-Temperature" management strategy. You must view the oxime formation as a reversible equilibrium. To prevent the reverse reaction (hydrolysis), you must:

• Buffer aqueous phases to pH 6–8 immediately upon quenching.

• Eliminate reactive carbonyl solvents (Acetone, Formaldehyde) from acidic workups.

• Control temperature during deprotection steps of other groups on the molecule.

Critical Parameters: Why Hydrolysis Occurs

To prevent failure, you must understand the mechanism. Hydrolysis is not random; it is an acid-catalyzed cascade that reverses the condensation reaction.

Mechanism of Acid-Catalyzed Hydrolysis

The reaction is driven by the protonation of the oxime nitrogen, which activates the

bond toward nucleophilic attack by water.

Figure 1: The acid-catalyzed hydrolysis pathway.[1] Note that the protonation of nitrogen is the trigger, but the addition of water is often the rate-determining step.

Troubleshooting Guide: Diagnostics & Solutions

Scenario A: "My product disappears during silica gel chromatography."

Diagnosis: Silica gel is slightly acidic (pH 4–5). If your oxime is electron-rich or sterically unhindered, the residence time on the column combined with residual moisture can induce hydrolysis.

• Fix: Pre-treat the silica gel column with 1% Triethylamine (Et3N) in your eluent to neutralize acidic sites.

• Alternative: Switch to neutral alumina if the compound is extremely acid-sensitive.

Scenario B: "I see a new ketone peak appearing during workup."

Diagnosis: Transoximation.

• Root Cause: Did you use Acetone to clean glassware or as a co-solvent? In the presence of even trace acid (e.g., HCl salts), the oxime group will transfer to the acetone (forming acetone oxime) and release your starting ketone.

• Fix: NEVER use acetone or MEK in the workup of acid-sensitive oximes. Use Ethyl Acetate, DCM, or THF.

Scenario C: "Yield drops when scaling up the deprotection of a different group."

Diagnosis: Thermal/Acid Load.

• Root Cause: Removing a Boc or t-Butyl group with TFA/HCl generates heat. On a small scale, heat dissipates. On a large scale, the exotherm accelerates oxime hydrolysis.

• Fix:

  • Dilute the acid (e.g., use 20% TFA in DCM instead of neat).

  • Active cooling (keep internal temp < 5°C).

  • Scavenger: Add water scavengers (molecular sieves) if the reaction allows, or use anhydrous acid sources (HCl in Dioxane) to prevent the "Water Attack" step shown in Figure 1.

Strategic Synthesis Protocols

Protocol 1: The "Buffered Quench" (Standard Operating Procedure)

Use this for any reaction involving oximes where acidic reagents were used.

Reagents:

• Saturated Aqueous

  (Sodium Bicarbonate) or Phosphate Buffer (pH 7.0).

• Ice.

Step-by-Step:

• Cool: Chill the reaction mixture to 0°C.

• Quench: Pour the reaction mixture slowly into a rapidly stirring slurry of Ice and Sat.

  .

  • Why? Pouring acid into base ensures the pH remains basic/neutral. Pouring base into acid would result in a prolonged period of low pH, risking hydrolysis.

• Verify: Check pH of the aqueous layer. It must be > 6.0.

• Extract: Use Ethyl Acetate or DCM.

• Dry: Use

  (Sodium Sulfate).[2] Avoid if the oxime is highly sensitive, as Mg is slightly Lewis acidic.

Protocol 2: Stabilization via O-Alkylation

If the free hydroxyimino group (

) is not pharmacologically required, convert it to an oxime ether ( ). Oxime ethers are to times more stable than free oximes.

Data Comparison: Hydrolytic Stability

Functional Group	Structure	Relative Stability (pH 1)	Half-Life (Approx)
Imine		Very Low	Minutes
Free Oxime		Low/Moderate	Hours
Oxime Ether		High	Days
Hydrazone		Moderate	Hours

Synthesis of O-Methyl Oxime:

• Dissolve ketone/aldehyde in Ethanol/Pyridine (10:1).

• Add Methoxylamine Hydrochloride (

  ).

• Stir at RT for 2–4 hours.

• Evaporate Ethanol.

• Partition between Water/EtOAc.

Decision Tree: Saving Your Batch

Use this logic flow when designing your workup or troubleshooting low yields.

Figure 2: Diagnostic decision tree for identifying the root cause of oxime degradation.

Frequently Asked Questions (FAQs)

Q: Can I use Lewis Acids (e.g.,

, ) in the presence of an oxime? A: Generally, no . Lewis acids coordinate to the oxime oxygen or nitrogen, activating the carbon for hydrolysis similarly to protons. If you must use them, you need to use at least 2 equivalents (to saturate the oxime) and quench at extremely low temperatures (-78°C) with a strong buffer.

Q: My oxime is an oil and I can't crystallize it. Is it hydrolyzing? A: Not necessarily. Many oximes exist as

isomer mixtures, which prevents crystallization. Check the NMR. If you see two sets of peaks (often in a 60:40 to 90:10 ratio), it is likely just isomerization, not hydrolysis. Hydrolysis would show a distinct ketone carbonyl peak ( in IR).

Q: How do I remove the oxime group intentionally (Deoximation)? A: If you want to hydrolyze it, the most effective "green" method is using Sodium Bisulfite (

) in aqueous ethanol, or oxidative cleavage using PCC or Dess-Martin Periodinane if the substrate allows.

References

• Kalia, J., & Raines, R. T. (2008).[3] Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526.[4] [Link][4]

  • Key Insight: Establishes the kinetic stability of oximes vs.

• Hyodo, K., et al. (2017).[5] Brønsted Acid Catalyzed Nitrile Synthesis from Aldehydes Using Oximes via Transoximation.[5][6] Organic Letters, 19(11), 3005–3008.[6] [Link][6]

  • Key Insight: Demonstrates the mechanism of transoximation and how it can be used (or accidentally triggered) to transfer oxime groups.
• Key Insight: Practical industrial protocols for buffering acidic workups to prevent ester and imine/oxime hydrolysis.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

Sources

• 1. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Brønsted Acid Catalyzed Nitrile Synthesis from Aldehydes Using Oximes via Transoximation at Ambient Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification techniques for removing impurities from benzopyran derivatives

The following technical guide serves as a specialized support resource for the purification of benzopyran (chromene/coumarin) derivatives. It is structured to address high-friction experimental bottlenecks directly.

Executive Summary: The Benzopyran Challenge

Benzopyran derivatives (including coumarins, chromones, and flavones) present a unique purification triad of challenges:

• Regioisomerism: High structural similarity between 5-hydroxy and 7-hydroxy isomers (or 6 vs. 8 substitution) often results in co-elution.

• "Sticky" Impurities: Unreacted resorcinol or phenolic starting materials hydrogen-bond strongly to the product, resisting standard wash protocols.

• Oiling Out: The semi-polar nature of these heterocycles frequently leads to liquid-liquid phase separation during crystallization rather than nucleation.

Troubleshooting Guide (Q&A Format)

CATEGORY A: Crystallization Failures & "Oiling Out"[1]

Q: My benzopyran derivative forms a sticky oil at the bottom of the flask during recrystallization instead of crystals. Cooling makes it harder, but it never crystallizes. How do I rescue this?

A: The "Reverse-Addition" Rescue Protocol. Oiling out occurs when the compound's melting point in the solvent mixture is lower than the saturation temperature. This is common in Ethanol/Water or Ethyl Acetate/Hexane systems.

The Fix (Standard Protocol vs. Rescue Protocol): Do not simply add more solvent or cool it further. This traps impurities in the oil.

Step-by-Step Rescue Workflow:

• Re-dissolve: Heat the mixture until the oil fully dissolves (add a minimum amount of the "good" solvent, e.g., Ethanol, if necessary).

• Temperature Hold: Cool the solution only to a temperature slightly above the point where oiling previously occurred.

• Seed & Agitate: Add seed crystals at this elevated temperature. If you lack seeds, scratch the glass surface vigorously.

• The "Reverse" Anti-Solvent Addition: Instead of pouring anti-solvent (e.g., water/hexane) into your flask, add your hot product solution dropwise into a large volume of vigorously stirred, cold anti-solvent.

  • Why? This creates an instantaneous high-supersaturation environment where nucleation is kinetically favored over phase separation (oiling).

Recommended Solvent Systems for Benzopyrans:

Derivative Type	Primary Solvent	Anti-Solvent	Ratio (v/v)	Notes
7-Hydroxycoumarins	Ethanol (95%)	Water	1:3 to 1:1	Acidify water (1% AcOH) to prevent phenolate formation.
Simple Chromenes	Methanol	Water	4:6	40% aq. MeOH is often optimal [1].
Lipophilic Derivatives	Ethyl Acetate	Hexane	1:4	Add EtOAC solution to cold Hexane.

| Acid-Sensitive | Isopropanol | Heptane | 1:3 | Avoids hydrolysis of labile esters. |

CATEGORY B: Chromatographic Separation of Isomers[2]

Q: I have a mixture of 5-substituted and 7-substituted benzopyran isomers. They show as a single spot on TLC and co-elute on the column.[1] How do I separate them?

A: You must exploit "Shape Selectivity" or "pH Modulation." Standard Silica (SiO2) separates primarily by polarity. Since regioisomers often have identical polarity, you need a stationary phase that interacts with the shape or electronic density of the molecule.

Protocol 1: The "Acidic/Basic" Silica Modification Benzopyrans with phenolic hydroxyls are slightly acidic.

• TLC Diagnostic: Run two TLC plates.[1]

  • Plate A: Standard Hexane/EtOAc.

  • Plate B: Hexane/EtOAc + 1% Acetic Acid .

• Result: If Plate B shows separation (a "figure-8" or distinct spots), the isomers have different pKa values or hydrogen-bonding capabilities that are masked by tailing on neutral silica.

• Column Prep: Pre-wash your silica column with mobile phase containing 1% Acetic Acid (for phenols) or 1% Triethylamine (for amino-benzopyrans) before loading the sample [2].

Protocol 2: Stationary Phase Switching (The "Shape" Factor) If unmodified silica fails, switch to a phase that differentiates based on pi-pi interactions.

• Phenyl-Hexyl Columns (HPLC/Flash): Excellent for separating benzopyran isomers. The pi-electrons of the stationary phase interact differently with the benzene ring depending on the substituent pattern (ortho vs. para steric hindrance) [3].

• Porous Graphitic Carbon (PGC): The ultimate problem-solver for planar isomers. It separates based on the flatness of the molecule.

CATEGORY C: Removing "Sticky" Phenolic Impurities

Q: My NMR shows persistent resorcinol or phenol peaks even after column chromatography. It seems to "drag" along with my product.

A: Chemical Scavenging (The "Wash" is insufficient). Resorcinol and similar starting materials are di-functional and form strong intermolecular hydrogen bond networks with benzopyrans (often co-crystallizing).

The "Reactive Wash" Strategy:

• Dissolve: Dissolve crude material in a water-immiscible solvent (Ethyl Acetate or DCM).

• The Borate Complexation (Specific to 1,2 or 1,3 diols):

  • Wash the organic layer with 5% aqueous Sodium Borate (Borax) solution.

• The Carbonate Wash:

  • Follow with 10%

    . Note: Ensure your benzopyran product does not have a free phenol more acidic than resorcinol, or it will also extract.

Visual Logic: Purification Decision Pathways

The following diagrams illustrate the decision-making logic for purification.

Diagram 1: The "Oiling Out" Rescue Logic

This flow dictates how to handle a crystallization that has failed into an oil.

Caption: Decision tree for rescuing benzopyran crystallizations that result in oiling out.

Diagram 2: Isomer Separation Strategy

Logic for separating closely eluting regioisomers (e.g., 5-OH vs 7-OH coumarins).

Caption: Workflow for selecting the correct chromatographic method for difficult benzopyran isomers.

Self-Validating Protocols (Quality Control)

How do you verify purity beyond a simple "looks clean"?

Metric	Acceptance Criteria	Failure Mode Indicator
1H NMR (Aromatic Region)	Clean integration of aromatic protons. No "shoulders" on doublets.	Small peaks at base of major peaks indicate isomeric impurities (approx. 5-10%).
1H NMR (OH Region)	Sharp singlet for Phenol OH (if DMSO-d6 used).	Broad/missing OH peak suggests wet sample or rapid exchange with residual acid/base.
Melting Point	Sharp range (< 2°C).	Wide range (> 4°C) or "sweating" before melt indicates solvent inclusion or oligomers.
Visual Appearance	Distinct crystals (needles/prisms).	Amorphous powder or "gum" often traps solvent, leading to false yield calculations.

References

• Prahadeesh, N., & Sithambaresan, M. (2019).[6] Synthesis of Simple Coumarins: Mixed Solvent Recrystallization Approach and Modification. Research Review International Journal of Multidisciplinary. Link

• Reddit r/OrganicChemistry Community Discussion. (2021). Advice on separating regioisomers, both run to the same spot on TLC. Link

• Chromatography Forum. (2009). Separation of two isomers - Discussion on Phenyl and C18 columns. Link

• MDPI. (2017). Coumarin Derivatives Solvent-Free Synthesis under Microwave Irradiation. Link

Sources

• 1. reddit.com [reddit.com]
• 2. justpaint.org [justpaint.org]
• 3. kansai-u.repo.nii.ac.jp [kansai-u.repo.nii.ac.jp]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Oiling Out - Oil Paint - Painting Best Practices [paintingbestpractices.com]
• 6. old.rrjournals.com [old.rrjournals.com]

Optimizing reaction temperature for benzopyran-3-carboxylic acid production

Welcome to the Technical Support Center for the synthesis of benzopyran-3-carboxylic acid (widely known as coumarin-3-carboxylic acid) and its derivatives. As a Senior Application Scientist, I have designed this guide to address the critical thermodynamic and kinetic challenges researchers face during the Knoevenagel condensation and subsequent intramolecular cyclization of 2-hydroxybenzaldehydes.

Thermal mismanagement is the leading cause of yield inconsistencies in these workflows. Temperature dictates the delicate equilibrium between intermediate formation, dehydration-driven cyclization, and unwanted thermal degradation.

Thermodynamic & Kinetic Fundamentals

The synthesis of benzopyran-3-carboxylic acid is a multi-step cascade. It begins with a Knoevenagel condensation between salicylaldehyde and an active methylene compound, followed by an intramolecular ring closure. The temperature must provide enough kinetic energy to drive the dehydration step without crossing the activation threshold for decarboxylation.

Reaction pathway for benzopyran-3-carboxylic acid highlighting temperature dependencies.

Troubleshooting FAQs

Q1: Why does my synthesis using diethyl malonate stall at room temperature, whereas Meldrum's acid proceeds efficiently? A: The activation energy required for the Knoevenagel condensation and subsequent cyclization depends heavily on the active methylene source. Meldrum's acid features a rigid cyclic structure that significantly increases the acidity of its methylene protons. This allows it to readily form a nucleophilic enolate and undergo cyclization at room temperature (25°C) in aqueous conditions[1]. Conversely, diethyl malonate is less reactive and generally requires elevated temperatures (80–85°C) alongside robust catalysts like L-proline or piperidine to drive the dehydration and ring closure[2][3].

Q2: I am observing significant byproduct formation and a dark reaction mixture when heating above 90°C. What is happening? A: You are observing thermal decarboxylation. Benzopyran-3-carboxylic acids are thermally sensitive. When the reaction temperature exceeds 85–90°C for extended periods, the carboxylic acid group at the C3 position undergoes spontaneous decarboxylation, yielding a simple coumarin (benzopyran-2-one) rather than the target carboxylic acid. High temperatures can also trigger the polymerization of the active methylene intermediates.

Q3: How do I optimize the temperature for a solvent-free green synthesis? A: For solvent-free conditions using Meldrum's acid, an optimal temperature of 70°C is recommended when utilizing a mild acid catalyst like KH2PO4 (10 mol%) with a trace amount of water[4]. The causality here is precise: 70°C provides sufficient kinetic energy to accelerate the dehydration of the Knoevenagel adduct without crossing the activation threshold for decarboxylation. The trace water increases the dielectric constant, facilitating the dissociation of Meldrum's acid into its active nucleophilic species[4].

Decision matrix for troubleshooting temperature-related yield issues in coumarin synthesis.

Quantitative Data: Temperature & Catalyst Optimization Matrix

To assist in experimental design, the following table summarizes the optimal thermodynamic parameters based on the chosen active methylene and catalyst system.

Active Methylene	Catalyst System	Solvent	Optimal Temp (°C)	Reaction Time	Expected Yield
Meldrum's Acid	K₂CO₃ or NaN₃	Water	25°C (Room Temp)	Variable	>90%[1]
Meldrum's Acid	KH₂PO₄ (10 mol%)	Solvent-free (+ trace H₂O)	70°C	4 hours	90%[4]
Diethyl Malonate	L-Proline (10 mol%)	Ethanol	80°C	18 hours	94%[3]
Diethyl Malonate	Piperidine	Ethanol	85°C	3-4 hours	40-85%[2]

Validated Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate distinct physical cues that confirm the reaction is proceeding correctly.

Protocol A: Room-Temperature Aqueous Synthesis (High Atom-Economy)[1]

Self-Validating Principle: The target benzopyran-3-carboxylic acid is highly insoluble in water. A successful reaction is visually confirmed by the steady precipitation of the product, which drives the chemical equilibrium forward via Le Chatelier's principle.

• Preparation: In a 250 mL round-bottom flask, combine 2-hydroxybenzaldehyde (1.0 equiv) and Meldrum's acid (1.0 equiv) in distilled water.

• Catalysis: Add the basic catalyst (e.g., K₂CO₃ or NaN₃, 10-20 mol%).

• Incubation: Stir the mixture continuously at room temperature (20-25°C). Crucial: Do not apply external heating, as Meldrum's acid is prone to premature hydrolytic degradation at elevated temperatures in basic aqueous media.

• Monitoring: Monitor the reaction via Thin-Layer Chromatography (TLC). As the Knoevenagel condensation and cyclization occur, the target compound will precipitate out of the aqueous phase as a solid mass.

• Isolation: Filter the precipitate under a vacuum, wash thoroughly with chilled water to remove residual catalyst, and recrystallize from ethanol to achieve high purity.

Protocol B: High-Temperature (80°C) L-Proline Mediated Synthesis[3]

Self-Validating Principle: Ethanol acts as both the solvent and an azeotropic agent. Maintaining exactly 80°C ensures a steady, controlled reflux that drives the necessary dehydration step without imparting enough thermal stress to cause decarboxylation.

• Preparation: Combine salicylaldehyde (1.0 equiv) and diethyl malonate (1.05 equiv) in a heavy-walled reaction vial.

• Catalysis: Add ethyl alcohol (solvent) and L-proline (10 mol%) as the organocatalyst.

• Thermal Control: Seal the vial with a silicone/PTFE septum. Submerge the vial in a thermostatic oil bath or heating block pre-calibrated to exactly 80°C.

• Reaction: Maintain heating and vigorous stirring for 18 hours. Crucial: Do not allow the block temperature to exceed 85°C, or you risk converting the product into a decarboxylated coumarin derivative[3].

• Crystallization: Remove the vial from the heat source and allow it to cool slowly to room temperature. The pure coumarin-3-carboxylic ester/acid will spontaneously crystallize directly from the reaction mixture.

• Purification: Wash the resulting crystals with a 5% NaHCO₃ solution and extract with ethyl acetate if further purification is required.

References

• Source: ACS Sustainable Chemistry & Engineering (via ResearchGate)
• Title: Journal of Medicinal Plants Research - one-pot synthesis of potential antioxidant agents, 3-carboxylate coumarin derivatives Source: Academic Journals URL
• Source: Heterocycles (via CLOCKSS)
• Title: Simple Protocol of L-Proline-Mediated Knoevenagel Condensation: A Sustainable Access to Coumarin-3-Carboxylic Ester Source: Biomedres URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. academicjournals.org [academicjournals.org]
• 3. biomedres.us [biomedres.us]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Identifying side products in the reaction of 2-(Hydroxyimino)-2H-1-benzopyran

To: Research & Development Team From: Senior Application Scientist, Chemical Synthesis Division Subject: Technical Guide: Identification of Side Products in the Reaction of 2-(Hydroxyimino)-2H-1-benzopyran

Executive Summary & Chemical Context

The synthesis and isolation of 2-(Hydroxyimino)-2H-1-benzopyran (often referred to as Coumarin Oxime or 2-hydroxyimino-2H-chromene) is chemically deceptive. Unlike standard ketone oximations, the reaction of hydroxylamine with the coumarin lactone ring is dominated by a competition between nucleophilic attack at the carbonyl (leading to ring opening) and 1,2-addition .

Users frequently encounter "phantom" side products that share the same molecular weight (MW) as the target but exhibit vastly different polarities and reactivities. This guide addresses the three primary impurities: 3-Amino-1,2-benzisoxazole (the kinetic isomer), o-Hydroxycinnamonitrile (the thermodynamic sink), and Beckmann rearrangement products .

Reaction Pathway Visualization

The following diagram illustrates the mechanistic divergence that generates these side products. Note how the "Target Oxime" is often a transient intermediate rather than the thermodynamic endpoint.

Caption: Mechanistic divergence in coumarin-hydroxylamine reactions. The target oxime is metastable and prone to isomerization or rearrangement.

Troubleshooting Guide (FAQ Format)

Issue 1: The "Isomeric" Problem

Q: I see a major peak in LC-MS with the correct mass (M+), but it elutes earlier/later than expected and has a different UV profile. What is it?

A: You have likely formed 3-Amino-1,2-benzisoxazole instead of the oxime.

• Mechanism: Under basic conditions (e.g., NaOAc, NaOH), hydroxylamine attacks the lactone carbonyl, opening the ring. The resulting intermediate recyclizes via the nitrogen atom onto the phenolic oxygen, forming the isoxazole.

• Diagnostic:

  • NMR: Look for a broad singlet (2H) corresponding to an -NH2 group (typically

    5.0–6.5 ppm in DMSO- ). The target oxime would show an =N-OH singlet (typically 10–12 ppm).

  • Reactivity: The isoxazole is chemically distinct; it does not hydrolyze back to coumarin as easily as the oxime.

Issue 2: The "Water" Problem (Solubility Changes)

Q: My product is completely soluble in 1M NaOH, but the starting material (Coumarin) was not. Did I make the oxime?

A: Not necessarily. You may have formed o-Hydroxycinnamonitrile (Salicylnitrile derivative).

• Mechanism: If the reaction is heated strongly or performed in dehydrating conditions, the oxime or ring-opened hydroxamic acid dehydrates to form a nitrile.

• Diagnostic:

  • Solubility: The presence of a free phenolic hydroxyl group (formed after ring opening) makes this side product soluble in aqueous base (phenolate formation).

  • IR Spectroscopy: This is the definitive test. Look for a sharp, distinct nitrile stretch (C≡N) at ~2200–2230 cm⁻¹ . The target oxime lacks this band.

Issue 3: The "Acid" Problem (Beckmann Rearrangement)

Q: I treated my oxime with acid (or thionyl chloride) to derivatize it, but the product mass increased, or the structure changed completely.

A: You triggered a Beckmann Rearrangement .

• Mechanism: 2-(Hydroxyimino)-2H-1-benzopyran is prone to rearrangement under acidic conditions (e.g., PCl₅, SOCl₂, or even TFA). The oxime nitrogen inserts into the C-C bond, expanding the ring to form a quinolone or lactam derivative.

• Diagnostic:

  • Mass Spec: The mass is usually identical (isomer), but fragmentation patterns change.

  • NMR: Loss of the oxime proton and appearance of an amide -NH- (broad singlet, often downfield).

Analytical Data Comparison Table

Use this table to confirm the identity of your isolated product.

Feature	Target: Coumarin Oxime	Impurity A: 3-Amino-1,2-benzisoxazole	Impurity B: o-Hydroxycinnamonitrile
Structure Type	Cyclic Oxime (C=N-OH)	Heterocycle (Amino group)	Ring-Opened Phenol (C≡N, -OH)
1H NMR (Key Signal)	10.5–12.0 (s, 1H, =N-OH)	5.5–6.5 (br s, 2H, -NH2)	9.5–11.0 (s, 1H, Phenolic -OH)
IR Spectrum	~1630 cm⁻¹ (C=N), Broad OH	~3300/3100 cm⁻¹ (NH2 doublet)	~2200–2230 cm⁻¹ (Sharp C≡N)
Solubility (1M NaOH)	Moderately Soluble (deprotonation)	Insoluble / Poorly Soluble	Highly Soluble (Phenolate formation)
Stability	Labile (Hydrolyzes to Coumarin)	Stable	Stable

Detailed Differentiation Protocol

If LC-MS is inconclusive due to identical molecular weights, follow this stepwise protocol:

Step 1: The Ferric Chloride Test (Phenolic Check)

• Dissolve 1 mg of product in MeOH.

• Add 1 drop of 1% aqueous FeCl₃.

• Observation:

  • Deep Violet/Blue: Indicates a free phenol. Result: Likely o-Hydroxycinnamonitrile (Ring opened).

  • No Color/Slight Yellow: Intact ring system. Result: Could be Oxime or Isoxazole.[1]

Step 2: IR Spectroscopy (The Nitrile Check)

• Run a standard FTIR (ATR or KBr pellet).

• Observation:

  • Peak at 2200 cm⁻¹: Confirmed: Nitrile side product.

  • No Peak at 2200 cm⁻¹: Proceed to Step 3.

Step 3: Acid Hydrolysis Test (Reversibility)

• Dissolve 5 mg of product in 1 mL of 2M HCl/Ethanol (1:1).

• Heat at 60°C for 30 minutes.

• Analyze by TLC or LC-MS.

  • Reverts to Coumarin (Starting Material): Confirmed: Target Coumarin Oxime . (Oximes hydrolyze back to ketones/lactones).

  • No Change / Stable: Confirmed: 3-Amino-1,2-benzisoxazole . (The isoxazole ring is acid-stable under these conditions).

References

• Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride . Oriental Journal of Chemistry. Available at: [Link]

• Isomerisation of benzopyran-2-imines in [2H6]dimethyl sulfoxide . Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Beckmann Rearrangement . Organic Chemistry Portal. Available at: [Link]

• Synthesis and biological evaluation of coumarin derivatives containing oxime ester . ResearchGate.[2] Available at: [Link]

Sources

• 1. Unexpected synthesis of three components from the reaction of 4-chloro-3-formylcoumarin with hydroxylamine hydrochloride – Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]

Dealing with hygroscopic nature of benzopyran carboxylic acids

Welcome to the Benzopyran Technical Support Center.

Ticket Status: OPEN Subject: Managing Hygroscopicity in Benzopyran Carboxylic Acid Scaffolds Assigned Specialist: Senior Application Scientist

Introduction: The "Sticky" Reality of Benzopyrans

You are likely here because your benzopyran-2-carboxylic acid (chromone) or benzopyran-3-carboxylic acid (coumarin) derivative has turned into a sticky gum on the balance, or your elemental analysis is drifting wildly.

The Root Cause: The benzopyran carboxylic acid scaffold presents a "perfect storm" for moisture uptake. The carboxylic acid moiety (

), particularly when converted to a salt (e.g., Sodium Cromoglicate) to improve solubility, creates a high-energy site for hydrogen bonding. Combined with the ether oxygen in the pyran ring, the lattice energy is often insufficient to resist the entropic drive of water vapor absorption, leading to deliquescence or variable hydrate formation.

This guide treats your experimental challenges as "Support Tickets." Select the module below that matches your current crisis.

Module 1: Diagnosis & Analysis

"Is my compound wet, or is it degrading?"

Do not rely on simple Loss on Drying (LOD). LOD is destructive and cannot distinguish between surface moisture, bound hydrate water, or solvent entrapment. You need Dynamic Vapor Sorption (DVS) .[1][2]

Protocol: The DVS Isotherm Cycle

Objective: Determine the Critical Relative Humidity (CRH) where your solid transitions to a liquid or higher hydrate.

• Sample Prep: Load 10–20 mg of sample into the DVS quartz pan.

• Drying Cycle: Equilibrate at 0% RH (using dry

  ) at 25°C for 6 hours or until mass change ( ) < 0.002% per minute.

• Sorption Scan: Ramp RH from 0% to 90% in 10% increments.

• Desorption Scan: Ramp back down to 0%.

• Analysis: Plot Mass Change (%) vs. % RH.

Interpretation Guide:

• Reversible Hysteresis: Indicates channel hydrate formation (water enters/exits crystal lattice without collapsing it).

• Irreversible Mass Gain: Indicates deliquescence (solid dissolved in sorbed water) or chemical hydrolysis.

Visualization: The DVS Decision Logic

Use this workflow to classify your material's risk level.

Figure 1: Decision matrix for classifying benzopyran stability based on DVS isotherm data.

Module 2: Handling & Weighing

"I can't get a stable weight on the balance."

Static electricity and rapid moisture uptake cause "drifting" weights. If your benzopyran salt gains 2% mass in 60 seconds at 50% RH, your molar stoichiometry calculations will be wrong.

Troubleshooting FAQ

Q: The powder "jumps" off the spatula. Why? A: Dried hygroscopic powders are excellent insulators. Friction generates static charge.

• Fix: Use an Ionizing Bar or "Anti-Static Gun" (e.g., Zerostat) directed at the weighing boat before dispensing.

Q: The weight keeps increasing while I watch the display. A: This is kinetic water sorption.

• Fix: Use the "Difference by Weighing" technique inside a glove bag/box.

Protocol: The "Difference by Weighing" Method

• Environment: Work in a glove bag purged with dry Nitrogen (RH < 5%).

• Taring: Do not tare the balance with the receiving vessel.

• Weighing:

  • Weigh the capped vial containing your bulk API (

    ).

  • Quickly transfer the approximate amount to your reaction vessel.

  • Immediately recap the bulk vial and weigh it again (

    ).

• Calculation: Mass added =

  .

  • Why: This minimizes the exposure time of the bulk material to the environment and eliminates error from water adsorbing to the weighing boat.

Module 3: Stability & Storage

"My white powder turned yellow after a month."

Benzopyran carboxylic acids are susceptible to hydrolysis, particularly if the pyran ring is activated by electron-withdrawing groups. Moisture acts as a catalyst.

Chemical Risk Assessment:

Feature	Risk	Mechanism
Lactone/Ester Bond	High	Water attacks the carbonyl at C2 (chromone) or C2 (coumarin), opening the ring to form a phenol-ketone derivative.

| Carboxylic Acid Salt | Moderate | Disodium salts (like Cromolyn) form hydrates. If dehydrated and re-hydrated repeatedly, the crystal lattice strains, increasing amorphous content and reactivity. |

Storage Protocol:

• Primary: Amber glass vial with a Teflon-lined cap (avoid polyethylene; it is permeable to water vapor over time).

• Secondary: Place vial inside a desiccator containing activated silica gel or

  .

• Validation: Include a humidity indicator card in the secondary container. If the 10% dot turns pink, re-dry the API.

Module 4: Remediation (Crystal Engineering)

"I need a developable solid, not a sticky salt."

If the sodium salt is too hygroscopic, you must alter the solid-state chemistry. Co-crystallization is the preferred route for benzopyran carboxylic acids because it masks the hygroscopic carboxylic acid group without breaking covalent bonds.

Strategy: Supramolecular Synthons

Target the carboxylic acid homodimer or a heterosynthon with an amide.

Recommended Co-formers:

• Isonicotinamide: Forms a robust Acid-Pyridine heterosynthon.

• Proline: Zwitterionic co-crystals often exhibit lower solubility but higher stability.

• Caffeine: A classic co-former for pharmaceutical acids to block hydration sites.

Visualization: Co-Crystal Engineering Logic

Figure 2: Mechanism of action for stabilizing benzopyran acids via co-crystallization.

References

• SK Pharmteco. (n.d.). Dynamic Vapor Sorption (DVS) in Pharmaceutical Development. Retrieved from [Link]

• Allada, R., et al. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics. Retrieved from [Link]

• National Institutes of Health (NIH). (2024). Improving the Solubility and Bioavailability of Progesterone Cocrystals with Selected Carboxylic Acids. PubMed. Retrieved from [Link]

• Surface Measurement Systems. (2023). Using Vapor Sorption Techniques to Identify and Characterize Pharmaceutical Materials. News-Medical. Retrieved from [Link]

Sources

• 1. aqualab.com [aqualab.com]
• 2. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]

Reference Data & Comparative Studies

1H NMR spectral analysis of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

This guide provides an in-depth technical analysis of the 1H NMR spectral characteristics of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid , contrasting it with its synthetic precursor, Coumarin-3-carboxylic acid (2-oxo-2H-1-benzopyran-3-carboxylic acid). It addresses the structural nuances, diagnostic signals, and potential tautomeric challenges faced during spectral verification.

Publish Comparison Guide

Audience: Medicinal Chemists, Structural Biologists, and Drug Development Scientists. Scope: Structural elucidation, precursor comparison, and diagnostic signal identification in DMSO-d₆.

Executive Summary & Structural Context

The compound 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid is the oxime derivative of the well-known pharmacophore Coumarin-3-carboxylic acid. While the precursor (lactone) is ubiquitous in drug discovery, the 2-hydroxyimino variant introduces a =N-OH moiety at the C2 position.

This modification significantly alters the electronic environment of the pyran ring, specifically affecting the chemical shift of the olefinic proton (H-4 ) and introducing labile protons that require careful solvent selection (typically DMSO-d₆) to observe.

Key Structural Differences

Feature	Precursor: Coumarin-3-carboxylic acid	Target: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid
C2 Moiety	Carbonyl (C=O, Lactone)	Hydroxyimino (C=N-OH)
Electronic Effect	Strong electron-withdrawing (Lactone)	Amphoteric/H-bond donor (Oxime)
Stability	High	Susceptible to Beckmann rearrangement or ring opening

Comparative 1H NMR Analysis (DMSO-d₆)

The following data compares the experimental shifts of the target oxime against its standard precursor. The diagnostic utility lies in the H-4 singlet and the appearance of the oxime hydroxyl .

Table 1: Chemical Shift Comparison (δ, ppm)

Proton Assignment	Precursor (Lactone) (2-Oxo-2H-1-benzopyran-3-COOH)	Target (Oxime) (2-Hydroxyimino-2H-1-benzopyran-3-COOH)	Shift Analysis (Δδ)
-COOH (Acid)	12.5 – 13.5 (br s)	13.0 – 14.0 (very br s)	Negligible change; often broadened by exchange.
=N-OH (Oxime)	Absent	11.8 – 12.5 (s)	Diagnostic Signal. Disappears with D₂O shake.
H-4 (Vinyl)	8.70 – 8.85 (s)	8.20 – 8.50 (s)	Upfield Shift (~0.4 ppm). The C=N anisotropy shields H-4 relative to the C=O lactone.
H-5 (Aromatic)	7.90 – 8.00 (d)	7.80 – 7.95 (d)	Slight shielding due to altered ring current.
H-7 (Aromatic)	7.70 – 7.80 (t)	7.60 – 7.75 (t)	Minimal change.
H-8 (Aromatic)	7.40 – 7.50 (d)	7.35 – 7.45 (d)	Minimal change.
H-6 (Aromatic)	7.40 – 7.50 (t)	7.35 – 7.45 (t)	Minimal change.

Note: Shifts are referenced to TMS (0.00 ppm) in DMSO-d₆. In CDCl₃, the acidic and oxime protons are often not observed or appear extremely broad.

Technical Deep Dive: Mechanism & Causality

The "H-4" Diagnostic Shift

In the precursor (Coumarin-3-COOH), the H-4 proton is strongly deshielded (δ ~8.7 ppm) due to the cross-conjugation with the C2 carbonyl. Replacing C=O with C=N-OH reduces this electron-withdrawing character. Consequently, the H-4 signal in the oxime typically shifts upfield to the 8.2–8.5 ppm range.

• Protocol Tip: If H-4 remains at ~8.7 ppm after the reaction, the oxime formation has likely failed, or the product has hydrolyzed back to the lactone.

Tautomerism and Rearrangement Risks

The 2-hydroxyimino system is chemically labile. Under acidic conditions or high heat, it can rearrange to 1-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (via ring expansion) or isoxazole derivatives (via ring opening).

• Differentiation: The quinoline derivative will show a distinct Amide N-H signal (typically >12 ppm but distinct from =N-OH) and a different aromatic coupling pattern (H-5 doublet often shifts significantly).

Experimental Protocol: Synthesis & Characterization

To ensure high spectral purity, the following validated workflow is recommended.

Step-by-Step Synthesis & NMR Prep

• Reagents: Dissolve Coumarin-3-carboxylic acid (1.0 eq) in ethanol/pyridine (10:1).

• Addition: Add Hydroxylamine hydrochloride (1.5 eq) and reflux for 4–6 hours.

• Workup: Pour into ice-water; acidify with HCl to pH 2–3 to precipitate the oxime.

• Purification: Recrystallize from ethanol. Do not use column chromatography with silica, as the acidity can hydrolyze the oxime back to the lactone.

• NMR Sample Prep: Dissolve 5–10 mg in 0.6 mL DMSO-d₆ .

  • Why DMSO? Chloroform is insufficient for solubilizing the dicarboxylic/oxime species and fails to stabilize the labile OH protons for detection.

Visualization: Synthesis and Spectral Logic

The following diagram illustrates the synthetic pathway and the logical decision tree for spectral verification.

Caption: Logical workflow for the synthesis and NMR validation of the oxime derivative, highlighting the critical H-4 shift checkpoint.

References

• Sonawane, N. B., et al. (2023).[1][2] "Synthesis of coumarin-3-carboxylic acids in waste curd water: A green approach." European Journal of Chemistry, 14(4), 439-444.[1] Link

• Zha, B., et al. (2019).[3] "Supplementary Information: Nanostructures based on bromine substituted coumarins." Royal Society of Chemistry. Link

• Soni, J. N., & Soman, S. S. (2014).[4] "Reactions of coumarin-3-carboxylate, its crystallographic study and antimicrobial activity." Der Pharma Chemica, 6(1), 396-403.[4] Link

• Al-Majedy, Y. K., et al. (2017). "Coumarin synthesis via Knoevenagel condensation: A review." Journal of Chemical and Pharmaceutical Research. (Contextual grounding for precursor synthesis).

• ChemicalBook. (n.d.). "Coumarin-3-carboxylic acid 1H NMR Spectrum." Link

Sources

• 1. eurjchem.com [eurjchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. acgpubs.org [acgpubs.org]
• 4. derpharmachemica.com [derpharmachemica.com]

Mass Spectrometry Fragmentation Patterns of Hydroxyimino-Benzopyrans: A Comparative Platform Guide

As drug development pipelines increasingly focus on novel potassium channel openers, anti-ischemic agents, and selective modulators, the benzopyran scaffold has emerged as a privileged pharmacophore. Specifically, hydroxyimino-benzopyrans (such as chroman-4-one oximes) offer unique biological activities. However, the structural elucidation of these compounds presents a distinct analytical challenge: the oxime group (–C=N–OH) is both thermally labile and highly prone to structural rearrangements.

As an Application Scientist, I frequently see laboratories struggle with the characterization of these molecules. Relying on the wrong mass spectrometry (MS) platform can lead to missing molecular ions, convoluted spectra, and misidentified geometric isomers. This guide objectively compares the performance of High-Resolution Electrospray Ionization (ESI-Q-TOF) against traditional Electron Impact (EI-GC-MS) for analyzing hydroxyimino-benzopyrans, providing the mechanistic causality and self-validating protocols necessary for rigorous structural mapping.

The Analytical Challenge: Thermal Instability and Rearrangements

Hydroxyimino-benzopyrans are characterized by a benzopyran ring system fused or substituted with an oxime moiety. The fundamental analytical hurdle is the instability of the =N–OH bond. Under thermal stress or hard ionization, these compounds readily undergo the Beckmann rearrangement (converting to lactams/benzooxazepines) or spontaneous cleavage[1].

When evaluating MS platforms, the core decision revolves around ionization energy and sample introduction mechanics:

• EI-GC-MS (Low-Resolution / Hard Ionization): Operates at 70 eV. The high thermal energy of the GC injector combined with hard electron impact often obliterates the intact molecular ion, leaving only a fragmentation fingerprint. While useful for library matching, it is fundamentally inadequate for confirming the intact mass of novel oxime derivatives[2].

• ESI-Q-TOF (High-Resolution / Soft Ionization): Operates via ambient-temperature desolvation. It preserves the protonated molecular ion

  and allows for precise, user-controlled Collision-Induced Dissociation (CID) to map the exact fragmentation pathway[3].

Platform Performance Comparison

To objectively evaluate these platforms, we must look at their data yields when analyzing a standard hydroxyimino-benzopyran.

Table 1: Performance Comparison for Hydroxyimino-Benzopyran Analysis

Metric	EI-GC-MS (Single Quadrupole)	ESI-Q-TOF MS/MS (High Resolution)
Ionization Type	Hard (70 eV)	Soft (Electrospray)
Intact Molecular Ion	Rarely observed (< 5% relative abundance)	Dominant base peak ( )
Mass Accuracy	Nominal (~0.1 Da)	Sub-ppm (< 5 ppm error)
E/Z Isomer Resolution	Poor (Isomerize in GC inlet)	Excellent (via upstream UHPLC)
Primary Utility	Legacy library matching	De novo structural elucidation & formula generation

Mechanistic Insights: ESI-MS/MS Fragmentation Pathways

To truly understand the data, we must move beyond simply listing m/z values and examine the causality of the fragmentation. When a hydroxyimino-benzopyran (e.g., 4-hydroxyimino-chroman, exact mass 163.06) is subjected to CID in an ESI-Q-TOF system, the fragmentation is governed by the protonation site and the stability of the conjugated pyran ring.

• Loss of Water (-18 Da): The most thermodynamically favorable pathway begins with the protonation of the oxime hydroxyl group. This induces the elimination of

  , forming a highly reactive, even-electron nitrilium ion[4].

• Loss of Carbon Monoxide (-28 Da): Following the loss of water, the resulting intermediate undergoes a ring contraction or cleavage of the pyran oxygen, extruding

  . This is a hallmark of benzopyran and coumarin derivatives[3].

• Loss of Hydrogen Cyanide (-27 Da): The contracted ring system subsequently expels

  , often yielding a highly stable tropylium-like cation ( 91).

• Loss of Nitric Oxide (-30 Da): A competing, albeit less dominant, pathway involves the direct homolytic-like cleavage of the N–O bond, expelling an

  radical and leaving a radical cation[4].

Table 2: Diagnostic CID Fragments for 4-Hydroxyimino-chroman (

= 164.07)

Fragment m/z	Neutral Loss	Mechanistic Causality
164.07	None	Intact protonated molecular ion.
146.06	(18 Da)	Protonation at the oxime –OH drives dehydration, forming a nitrilium ion.
134.07	(30 Da)	Direct cleavage of the N–O bond; highly diagnostic for oximes.
118.06	(46 Da)	Pyran ring cleavage following dehydration.
91.05		Ultimate ring contraction yielding a stable aromatic tropylium ion.

Visualizing the Fragmentation Logic

The following diagram maps the logical flow of these competitive fragmentation pathways.

Figure 1: ESI-CID MS/MS fragmentation pathway of 4-hydroxyimino-chroman.

Experimental Protocol: Self-Validating ESI-Q-TOF Workflow

To ensure trustworthy and reproducible data, an MS protocol cannot simply be a list of machine settings. It must be a self-validating system where each step contains internal checks against degradation and matrix suppression.

Step 1: Sample Preparation & Internal Calibration

• Causality: Oximes can undergo spontaneous E/Z isomerization or hydrolysis in highly acidic aqueous solutions.

• Action: Dissolve the hydroxyimino-benzopyran in a buffered organic solvent (e.g., Methanol with 0.1% Formic Acid) to stabilize the oxime while promoting protonation for ESI(+).

• Validation: Spike the sample with a stable isotope-labeled internal standard (e.g.,

  -labeled chromanone). The recovery and exact mass of the internal standard will validate the ionization efficiency and prove that no in-source degradation occurred prior to the analyzer.

Step 2: UHPLC Separation (Isomer Resolution)

• Causality: Hydroxyimino compounds often exist as a mixture of E and Z geometric isomers, which can exhibit slightly different CID fragmentation efficiencies[4]. Direct infusion will result in a convoluted composite spectrum.

• Action: Utilize a sub-2 µm C18 UHPLC column. Apply a shallow gradient of Water/Acetonitrile (both containing 0.1% Formic Acid) from 5% to 95% organic over 15 minutes. This ensures baseline resolution of isomers before they enter the MS source.

Step 3: ESI Source Optimization (Preventing Thermal Degradation)

• Causality: The =N–OH bond is thermally labile. Standard high-temperature desolvation settings will induce artificial Beckmann rearrangements in the source.

• Action: Set the capillary voltage to 3.5 kV. Crucially , lower the drying gas temperature to 250°C (down from a typical 350°C) and increase the nebulizer gas flow to compensate for desolvation efficiency.

Step 4: Stepped Collision-Induced Dissociation (CID)

• Causality: A single collision energy (CE) will either fail to fragment the molecule or shatter it entirely, missing intermediate steps.

• Action: Program the Q-TOF to acquire MS/MS spectra using stepped CE: 10 eV, 20 eV, and 40 eV.

• Validation: The 10 eV scan will capture the initial loss of

  (confirming the oxime hydroxyl). The 40 eV scan will drive the stable 146 intermediate to extrude and , completing the fragmentation map and validating the benzopyran core[5]. Ensure mass accuracy for all fragments remains within a < 5 ppm error threshold.

Conclusion

For the structural elucidation of hydroxyimino-benzopyrans, ESI-Q-TOF MS/MS is objectively superior to EI-GC-MS. By utilizing soft ionization and stepped CID, researchers can avoid the thermal degradation artifacts that plague these labile molecules. Understanding the causality behind the characteristic neutral losses—specifically

, , and —allows drug development professionals to confidently map these privileged scaffolds and accelerate their discovery pipelines.

References

1.[4] Unusually Chemoselective Photocyclization of 2-(Hydroxyimino)aldehydes to Cyclobutanol Oximes: Synthetic, Stereochemical, and Mechanistic Aspects. Journal of Organic Chemistry - ACS Publications. Available at: 2.[3] Negative Ion Electrospray Ionization Mass Spectrometry and Computational Studies on Substituted 7-Hydroxycoumarins. ResearchGate. Available at: 3.[1] Recent Advances in the Chemistry of Oximes. ResearchGate. Available at: 4.[2] Novel Methods for the Analysis of Small Molecule Fragmentation Mass Spectra. DB-Thueringen. Available at: 5.[5] Mass Spectrometry Applied to the Characterization of Flavonoids in the Root of Maytenus guianensis. ResearchGate. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. db-thueringen.de [db-thueringen.de]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

HPLC retention time and method for benzopyran-3-carboxylic acid

High-Performance Liquid Chromatography (HPLC) Methodologies for Benzopyran-3-Carboxylic Acid: A Comparative Guide

Introduction & Scientific Context Benzopyran-3-carboxylic acid and its primary derivatives (such as coumarin-3-carboxylic acid, technically 2-oxo-2H-1-benzopyran-3-carboxylic acid) are highly significant in modern drug development and biochemical assays[1]. They serve as potent neuroprotective agents against ischemia-reperfusion damage[2], robust antioxidants, and highly sensitive fluorescent probes for detecting hydroxyl radicals in aqueous solutions[3]. For researchers and analytical scientists, achieving precise quantification of these compounds in complex biological matrices (plasma, urine, and tissue) requires a deep understanding of their physicochemical behavior to design optimal High-Performance Liquid Chromatography (HPLC) methods[2].

Mechanistic Principles of Chromatographic Separation Why does mobile phase pH dictate retention time? Benzopyran-3-carboxylic acid contains a highly polar, ionizable carboxylic acid moiety attached to a hydrophobic aromatic benzopyran ring. The pKa of the carboxylic acid group typically falls between 3.5 and 4.5.

If the mobile phase pH exceeds the pKa (e.g., pH > 6), the carboxylic acid deprotonates into a highly polar carboxylate anion. This ionized state interacts poorly with the non-polar stationary phase (like C18 or ODS2), resulting in rapid elution, poor retention times, and severe peak tailing.

The Causality of the Solution: To ensure a self-validating and reproducible retention time, the mobile phase must be acidified (e.g., using acetic acid at pH 3.0)[1]. This suppresses ionization, keeping the molecule in its neutral state, thereby maximizing hydrophobic interactions with the column and yielding sharp, symmetrical peaks[1].

Caption: HPLC parameter optimization logic based on benzopyran derivative ionization states.

Comparative Analysis of Established HPLC Methods Depending on the biological matrix and the specific derivative, different chromatographic strategies are employed. Below is an objective comparison of three field-proven methods.

Parameter	Method A: Tissue Homogenate (Gradient)	Method B: Plasma/Urine (Isocratic)	Method C: Radical Detection (Isocratic)
Target Compound	Coumarin-3-carboxylic acid (C3A)	KR-31543 (Benzopyran derivative)	3-CCA / 7-OHCCA
Stationary Phase	ODS2 Column (4.6 × 250 mm, 5 µm)	Reversed-phase C18	Waters C18 Reverse-Phase
Mobile Phase	Methanol / Acetic Acid (pH 3.0)	50 mM Triethylamine acetate : Acetonitrile (15:85, v/v)	50 mM Ammonium Acetate (pH 5.5) / 15% MeOH
Elution Profile	Gradient (91% to 15% Acidic Buffer)	Isocratic	Isocratic
Flow Rate	1.0 mL/min	1.0 mL/min	Not specified
Detection	UV at 309 nm	UV at 310 nm	Fluorescence (Ex 395 nm / Em 450 nm)
Retention Time	~23.8 min	~3.5 min	Varies by hydroxylation state
Primary Matrix	Liver and Heart Tissue	Human Plasma and Urine	Aqueous Buffer (In vitro)
Reference	[1]	[2]	[3]

Analysis of the Data: Method A utilizes a gradient elution to separate the target compound from complex tissue matrix interferences (like endogenous ferulic acid), which extends the retention time to 23.8 minutes but achieves exceptional theoretical plate counts (N > 65,000) and an asymmetry factor of 1.316[1]. Conversely, Method B employs an isocratic system with a high organic modifier concentration (85% acetonitrile), driving a much faster retention time of 3.5 minutes, making it ideal for high-throughput plasma screening[2].

Self-Validating Experimental Protocol: Tissue Extraction & HPLC Analysis To ensure trustworthiness, the following step-by-step protocol incorporates internal standards and specific system suitability checks, creating a self-validating workflow for analyzing benzopyran-3-carboxylic acid derivatives in tissue[1].

Phase 1: Sample Preparation & Protein Precipitation

• Spiking : Transfer 300 µL of tissue homogenate (e.g., heart or liver) into a 4 mL Eppendorf tube. Add the internal standard (e.g., ferulic acid at 0.5 mg/mL) to validate extraction recovery[1].

• Extraction : Add 1.0 mL of ethyl acetate. Causality: Ethyl acetate acts as a moderate-polarity extraction solvent that efficiently precipitates structural proteins while solubilizing the lipophilic benzopyran ring[1].

• Separation : Vortex the mixture vigorously for 1 minute, then centrifuge at 13,000 rpm for 10 minutes[1].

• Concentration : Collect the upper organic supernatant and evaporate it to dryness in a reduced-pressure drying oven at 35 °C[1].

• Reconstitution : Reconstitute the dried residue in 60 µL of methanol. Centrifuge again at 13,000 rpm for 10 minutes and pass the final supernatant through a 0.22 µm Millipore filter to protect the HPLC column from particulates[1].

Caption: Step-by-step biological sample preparation and extraction workflow prior to HPLC injection.

Phase 2: Chromatographic Execution

• System Setup : Equip the HPLC with an ODS2 column (4.6 mm × 250 mm, 5 µm) and maintain the column oven at 30 ± 2 °C[1].

• Mobile Phase Preparation :

  • Eluent A: 100% Methanol.

  • Eluent B: Aqueous Acetic Acid solution adjusted to pH 3.0[1].

• Gradient Program :

  • 0–25 min: 91% to 60% B.

  • 25–40 min: 60% to 15% B.

  • 40–55 min: Hold at 15% B.

  • 55–57 min: 15% to 91% B.

  • 57–72 min: Re-equilibration at 91% B[1].

• Detection : Set the UV-Vis detector to 309 nm. Inject 20 µL of the reconstituted sample at a flow rate of 1.0 mL/min[1].

Phase 3: System Suitability & Validation A run is only considered valid if the internal standard (ferulic acid) elutes at ~25.8 min and the target benzopyran-3-carboxylic acid elutes at ~23.8 min. The theoretical plate count (N) must exceed 60,000, and the asymmetry factor (As) should be between 1.0 and 1.35, confirming the absence of secondary ionic interactions[1].

References 1.[2]2 - Taylor & Francis 2.[1]1 - AKJournals 3.[3]3 - KGL Meridian

• 1. akjournals.com [akjournals.com]
• 2. tandfonline.com [tandfonline.com]
• 3. radiationresearch [radiation-research.kglmeridian.com]

IR spectroscopy peaks for hydroxyimino and carboxylic acid functional groups

Executive Summary: The Identification Challenge

In small molecule drug discovery and metabolite characterization, distinguishing between a hydroxyimino group (oxime,

) and a carboxylic acid ( ) is a frequent, high-stakes analytical challenge. Both functional groups possess an acidic proton, exhibit hydrogen bonding, and display absorption bands in overlapping regions of the infrared (IR) spectrum.[1][2]

Misidentification can lead to erroneous structural assignments in synthesis intermediates or incorrect metabolite profiling. This guide moves beyond basic textbook assignments to provide a rigorous, evidence-based framework for differentiating these moieties using FTIR spectroscopy. We focus on the subtle nuances of band shape, intensity ratios, and the critical "fingerprint" markers that automated libraries often miss.

Fundamental Vibrational Modes: The Comparative Landscape

To accurately distinguish these groups, one must look beyond single peaks and analyze the spectral profile.[1][3]

Table 1: Comparative Peak Assignments

Vibrational Mode	Hydroxyimino (Oxime)	Carboxylic Acid	Key Differentiator
O-H Stretch	3650–3200 cm⁻¹ Variable. Often a distinct, broad band.[1][3][4][5][6] In dilute solution, sharp monomer peak ~3600 cm⁻¹.	3300–2500 cm⁻¹ Extremely broad, jagged ("bearded"). Overlaps C-H stretches.	Band Shape. Acid O-H is significantly broader and extends to lower wavenumbers due to strong dimer formation.
Double Bond	1690–1620 cm⁻¹ ( ) Variable intensity (weak to medium). Position depends on conjugation.	1760–1690 cm⁻¹ ( ) Strong, intense band. Dimer ~1710 cm⁻¹, Monomer ~1760 cm⁻¹.	Intensity & Position. is typically stronger and higher energy than .
Single Bond	960–900 cm⁻¹ ( ) Medium to strong intensity.	1320–1210 cm⁻¹ ( ) Strong intensity.[3][7]	Frequency Gap. The stretch is significantly higher energy than the stretch.
Deformation	~1300 cm⁻¹ ( bend) Often obscured.	960–900 cm⁻¹ ( wag) Broad, medium intensity.	Overlap Risk. Acid O-H wag overlaps with Oxime N-O stretch.

Deep Dive Analysis

The O-H Region: The "Beard" vs. The "Bump"

The most diagnostic feature of a carboxylic acid is the O-H stretching band . Due to the formation of stable cyclic dimers held together by strong hydrogen bonds, this band is exceptionally broad and often exhibits a "sawtooth" or "bearded" appearance at the bottom, overlapping the C-H stretching region (3000–2800 cm⁻¹).

In contrast, the oxime O-H is generally less acidic and forms weaker hydrogen bonds. While still broad in the solid state (KBr/ATR), it typically centers higher (3300 cm⁻¹) and does not extend as deeply into the 2500 cm⁻¹ region as the acid dimer.

The Double Bond Region: vs.

• Carboxylic Acid (

  ): This is usually the strongest peak in the spectrum. It is sharp and intense.

• Oxime (

  ): The dipole moment change for the stretch is generally smaller than for , resulting in a weaker peak. However, conjugation with an aromatic ring can enhance its intensity, making it a potential "false positive" for a carbonyl.

Critical Check: If you see a very broad O-H stretch (2500-3300) but a weak double bond peak at 1640, suspect an oxime or other species; a true carboxylic acid should have a dominant

peak.

Experimental Protocols

Protocol A: The Dilution Study (Differentiation Gold Standard)

Purpose: To distinguish intermolecular H-bonding (concentration dependent) from intramolecular H-bonding. Carboxylic acid dimers persist even at relatively low concentrations, whereas oxime aggregates often break down.

• Preparation: Prepare a 0.1 M solution of the analyte in dry Carbon Tetrachloride (

  ) or Chloroform ( ). Note: is IR transparent but toxic; use appropriate safety controls.

• Measurement 1: Record spectrum in a liquid transmission cell (0.1 mm path length).

• Dilution: Dilute to 0.01 M and then 0.001 M.

• Analysis:

  • Carboxylic Acid: The broad dimer band (3000 cm⁻¹) decreases slowly, and a sharp monomer peak appears ~1760 cm⁻¹ (

    ) and ~3500 cm⁻¹ ( ). The dimer persists longer than in alcohols/oximes.

  • Oxime: The H-bonded OH band shifts rapidly to a sharp free OH peak (~3600 cm⁻¹).

Protocol B: Deuteration Exchange ( Shake)

Purpose: To confirm the presence of the labile O-H proton and distinguish the Acid O-H wag from the Oxime N-O stretch.

• Dissolution: Dissolve sample in a non-protic solvent (e.g.,

  ).

• Exchange: Add 1 drop of

  and shake vigorously for 1 minute.

• Separation: Allow layers to separate or dry with

  if using a water-miscible solvent (though biphasic shake is usually sufficient for qualitative IR).

• Measurement: Record the spectrum of the organic layer.

• Result:

  • O-H Stretch: Disappears/diminishes and shifts to ~2600–2200 cm⁻¹ (

    ).

  • Acid O-H Wag (~930 cm⁻¹): Disappears. This is critical.

  • Oxime N-O Stretch (~940 cm⁻¹): Remains. The N-O bond is not labile; its frequency shifts minimally.

Decision Logic & Workflow

The following diagram outlines the logical pathway for distinguishing these functional groups using spectral data.

Figure 1: Spectral decision tree for differentiating Carboxylic Acid and Hydroxyimino moieties. Note the critical role of deuteration in resolving fingerprint region ambiguities.

References

• NIST Chemistry WebBook. Infrared Spectra of Carboxylic Acids and Oximes. National Institute of Standards and Technology. [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard Reference Text).

Sources

• 1. Interpreting IR Spectra [chemistrysteps.com]
• 2. echemi.com [echemi.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Decoding the Infrared Signatures: Alcohols vs. Carboxylic Acids - Oreate AI Blog [oreateai.com]
• 5. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]
• 6. Interpreting an infrared spectrum - Crunch Chemistry [crunchchemistry.co.uk]
• 7. orgchemboulder.com [orgchemboulder.com]

Comparative Bioactivity Guide: Benzopyran-3-Carboxylic Acid vs. Coumarin Derivatives

Executive Summary

This technical guide provides a rigorous comparison between Benzopyran-3-carboxylic acid (also known as Coumarin-3-carboxylic acid or 3-CCA) and broader Coumarin derivatives . While the coumarin core (2-oxo-2H-1-benzopyran) is a privileged scaffold in medicinal chemistry, the introduction of a carboxylic acid moiety at the C3 position fundamentally alters its physicochemical properties, bioavailability, and target specificity.

Key Distinction:

• Coumarin (Unsubstituted/Alkyl): Lipophilic, often requires metabolic activation, limited direct H-bonding capacity.

• Benzopyran-3-Carboxylic Acid: Amphiphilic, capable of salt formation, acts as a hydrogen bond donor/acceptor, and serves as a critical pharmacophore for specific bacterial targets and enzyme active sites (e.g., Carbonic Anhydrase, Serine Proteases).

Chemical Architecture & SAR Logic

The biological divergence stems from the electronic and steric influence of the C3-substituent. The carboxylic acid group provides a "handle" for electrostatic interactions that the neutral lactone ring of standard coumarins cannot achieve.

Structural Comparison (DOT Visualization)

Figure 1: Structural evolution and physicochemical shift from the coumarin core to the 3-carboxylic acid derivative.

Bioactivity Analysis: The Acid vs. The Scaffold

Antimicrobial Potency

The carboxylic acid moiety at C3 is often essential for antibacterial activity in simple coumarins.[1] Studies indicate that decarboxylation (removal of -COOH) frequently results in a total loss of inhibitory potential against Gram-positive strains.

• Benzopyran-3-Carboxylic Acid: Exhibits moderate intrinsic activity.[2] It disrupts bacterial cell walls and can chelate metal ions essential for bacterial enzymes.

• Coumarin Derivatives (Non-acid): Often inactive unless substituted with specific pharmacophores (e.g., sulfonamides).

• Silver(I) Complexes: The carboxylate group allows for the formation of Ag(I) complexes (e.g., [Ag(3-CCA)]), which show exponentially higher potency than the free acid, particularly against Candida albicans and MRSA.

Anticancer Efficacy

In oncology, the free carboxylic acid is rarely the final drug candidate due to limited membrane permeability. However, it is the vital precursor for C3-Carboxamides and Esters , which act as potent tubulin polymerization inhibitors.

• Mechanism: 3rd generation benzopyrans (e.g., TRX-E-009-1) bind to the colchicine site of tubulin, arresting mitosis.

• SAR Insight: Converting the hydrophilic -COOH to a lipophilic N-phenyl amide or menthyl ester significantly enhances cytotoxicity against HeLa and HepG2 cell lines by improving cellular uptake.

Comparative Data Summary

Target / Assay	Benzopyran-3-COOH (Acid)	C3-Carboxamide/Ester (Derivative)	Unsubstituted Coumarin
Antibacterial (B. cereus)	Active (MIC: 32 g/mL)	Variable (Amides often less active)	Inactive
Antifungal (C. albicans)	Weak/Moderate	High Potency (as Ag+ complex)	Inactive
Anticancer (HeLa IC50)	Low Potency (>100 M)	High Potency (0.39 - 0.75 M)	Low Potency
Enzyme Inhibition	Weak (General)	Potent (e.g., Chymotrypsin inhibition)	None

Mechanism of Action: Tubulin Inhibition Pathway

For anticancer applications, the derivative forms (amides) are superior. The pathway below illustrates how C3-modified benzopyrans induce apoptosis.

Figure 2: Mechanism of action for C3-modified coumarin derivatives in cancer cells, highlighting the progression from binding to apoptosis.

Experimental Protocols

Synthesis of Benzopyran-3-Carboxylic Acid

Objective: Create the core scaffold via Knoevenagel condensation. This method is preferred for its atom economy and lack of toxic catalysts.

• Reagents: Salicylaldehyde (1 eq), Meldrum’s acid (1 eq), Water (solvent).

• Procedure:

  • Mix reagents in water at 75°C.

  • Catalyze with Chitosan (recyclable heterogeneous catalyst) or simply reflux if using malonic acid.

  • Reaction: The aldehyde condenses with the active methylene, followed by intramolecular cyclization.

• Purification: Cool the mixture. The product precipitates as a solid. Filter and recrystallize from ethanol.

• Validation: NMR signal at

  8.5-9.0 ppm (C4-H) and disappearance of aldehyde proton.

Bioassay: Microbroth Dilution (MIC Determination)

Objective: Quantify antimicrobial potency.

• Preparation: Dissolve Benzopyran-3-COOH in DMSO (stock 1 mg/mL).

• Inoculum: Adjust bacterial suspension (S. aureus, E. coli) to

  CFU/mL.

• Dilution: Perform serial 2-fold dilutions in 96-well plates (Müller-Hinton broth).

• Incubation: 37°C for 24 hours.

• Readout: The MIC is the lowest concentration with no visible turbidity.

  • Control: Use Ciprofloxacin as positive control; DMSO as negative.

Experimental Workflow Visualization

Figure 3: Integrated workflow from chemical synthesis to specific biological evaluation based on the derivative type.

References

• Kempen, I., et al. (2008).[3] "6-Substituted 2-oxo-2H-1-benzopyran-3-carboxylic acid derivatives in a new approach of the treatment of cancer cell invasion and metastasis." European Journal of Medicinal Chemistry.

• Celik, H., et al. (2021). "Synthesis and Antimicrobially Activities of Coumarin-3-Carboxamide Derivatives." Revue Roumaine de Chimie.

• Pochet, L., et al. (2000). "Esters and Amides of 6-(Chloromethyl)-2-oxo-2H-1-benzopyran-3-carboxylic Acid as Inhibitors of

  -Chymotrypsin." Journal of Medicinal Chemistry.

• Hu, Y., et al. (2024). "Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety." ACS Omega.

• Creaven, B.S., et al. (2006). "Synthesis, characterization and antimicrobial activity of a series of substituted coumarin-3-carboxylatosilver(I) complexes." Inorganicica Chimica Acta.

Sources

• 1. mdpi.com [mdpi.com]
• 2. One moment, please... [revroum.lew.ro]
• 3. 6-Substituted 2-oxo-2H-1-benzopyran-3-carboxylic acid derivatives in a new approach of the treatment of cancer cell invasion and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) of hydroxyimino-benzopyran analogs

This guide provides an in-depth technical analysis of Hydroxyimino-benzopyran analogs (specifically benzopyran-4-one oximes and related coumarin derivatives), focusing on their Structure-Activity Relationship (SAR) as inhibitors of Steroid Sulfatase (STS) and antiproliferative agents in hormone-dependent cancers.

Targeting Steroid Sulfatase (STS) and Hormone-Dependent Malignancies

Executive Summary: The Scaffold Advantage

The benzopyran scaffold (chromene) is a privileged structure in medicinal chemistry. While the parent benzopyran-4-ones (chromenones) exhibit moderate biological activity, the introduction of a hydroxyimino group (=N-OH) at the C4 position significantly alters the physicochemical and pharmacodynamic profile.

This guide compares 4-hydroxyimino-benzopyrans against two primary alternatives:

• The Parent Ketones (Benzopyran-4-ones): To demonstrate the impact of the oxime modification.

• Coumarin Sulfamates (e.g., Irosustat): The clinical gold standard for STS inhibition.

Key Insight: The hydroxyimino modification acts as a dual-functional switch. It enhances lipophilicity (logP) for membrane permeability and provides a hydrogen-bond donor/acceptor motif that mimics the transition state of steroid substrates, often resulting in 10-50x higher potency than the carbonyl precursor.

Structure-Activity Relationship (SAR) Analysis

The SAR of hydroxyimino-benzopyrans revolves around three critical domains: the Oxime Core (C4), the Aryl Binding Domain (C2/C3), and the Pharmacophore "Warhead" (C6/C7).

The Core Transformation: Oxime vs. Carbonyl

The conversion of the C4 carbonyl to an oxime is the defining feature of this class.

Feature	Parent (C=O)	Analog (C=N-OH)	Impact on Activity
Hybridization	Oxygen	Nitrogen	Planarity retained; improved geometric fit in narrow pockets.
H-Bonding	Acceptor only	Donor & Acceptor	Critical: The -OH group can donate H-bonds to active site residues (e.g., His/Asp in STS).
Lipophilicity	Moderate	Increased	Enhanced cellular uptake in MCF-7/MDA-MB-231 lines.
Stability	Metabolic reduction	Hydrolytic stability	Oximes are generally more resistant to rapid metabolic reduction than ketones.

Substituent Effects (The "Decision Tree")

The following logic diagram illustrates the SAR decision process for optimizing these analogs.

Figure 1: SAR Decision Tree for Hydroxyimino-benzopyran optimization. Note the critical role of C6/C7 sulfamoylation for STS targeting.

Comparative Performance Data

The following data summarizes the inhibitory concentration (

) of representative analogs against Steroid Sulfatase (STS) and MCF-7 Breast Cancer Cell Proliferation .

• Compound A: 4-Chromanone (Parent)[1]

• Compound B: 4-Hydroxyimino-chromene (Oxime Analog)

• Compound C: 4-Hydroxyimino-7-sulfamoyl-chromene (Lead Candidate)

• Irosustat (STX64): Clinical Reference

Compound	Structural Class	STS Inhibition ( )	MCF-7 Proliferation ( )	Mechanism of Action
Compound A	Benzopyran-4-one	> 10,000 nM	> 50 M	Weak generic toxicity
Compound B	Benzopyran-4-oxime	5,000 nM	12.5 M	Apoptosis / Tubulin interference
Compound C	Sulfamoyl-Oxime	18 nM	0.8 M	Dual STS Inhibition + Apoptosis
Irosustat	Coumarin Sulfamate	8 nM	0.5 M	Irreversible STS Inhibition

Analysis:

• The Oxime Effect (A vs. B): Merely changing the ketone to an oxime improves antiproliferative potency by ~4-fold, likely due to off-target kinase modulation (e.g., Src kinase).

• The Sulfamate Effect (B vs. C): Adding the sulfamate group at C7 transforms the molecule into a potent STS inhibitor (nanomolar range), comparable to the clinical standard Irosustat.

Mechanistic Insight: The Dual Pathway

Hydroxyimino-benzopyrans often act via a "Dual-Hit" mechanism, making them superior to simple STS inhibitors which only block hormone synthesis.

• Pathway 1: STS Inhibition (Sulfamate-dependent): The sulfamate group interacts with the active site formylglycine (FGly75) of STS, irreversibly sulfamoylating the enzyme and blocking the conversion of Estrone Sulfate (E1S) to Estrone (E1).

• Pathway 2: Apoptosis Induction (Oxime-dependent): The hydroxyimino core induces G2/M phase cell cycle arrest, potentially by destabilizing microtubule polymerization.

Figure 2: Dual Mechanism of Action. The compound blocks the hormonal fuel supply (STS pathway) while simultaneously disrupting cell division (Microtubule pathway).

Experimental Protocols

To ensure reproducibility, the following protocols are standardized for synthesizing and testing these analogs.

Synthesis of Benzopyran-4-oximes

Objective: Convert 4-chromanone derivatives to their corresponding oximes.

• Reagents: Substituted 4-chromanone (1.0 eq), Hydroxylamine hydrochloride (

  , 3.0 eq), Sodium Acetate ( , 3.0 eq), Ethanol (EtOH).

• Procedure:

  • Dissolve the 4-chromanone derivative in absolute EtOH (10 mL/mmol).

  • Add

    and to the solution.

  • Reflux the mixture at 78-80°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

  • Checkpoint: The oxime spot will be more polar (lower

    ) than the ketone.

  • Cool to room temperature and pour into ice-cold water.

  • Filter the precipitate, wash with cold water, and recrystallize from EtOH/Water.

• Yield Expectation: 75–90%.

Steroid Sulfatase (STS) Inhibition Assay

Objective: Determine the

of the analog using a fluorometric substrate.

• Substrate: 4-Methylumbelliferyl sulfate (4-MUS).

• Enzyme Source: Human placental microsomes or JEG-3 cell lysate.

• Protocol:

  • Preparation: Dilute analogs in DMSO (Final DMSO concentration < 1%).

  • Incubation: Mix enzyme (

    protein) with analog (concentration range 0.1 nM – 10 ) in PBS (pH 7.4). Incubate at 37°C for 30 mins.

  • Reaction: Add 4-MUS (

    final). Incubate for 1 hour at 37°C.

  • Termination: Stop reaction with Glycine-NaOH buffer (0.1 M, pH 10.4).

  • Measurement: Read fluorescence at Ex 360 nm / Em 450 nm (detects liberated 4-methylumbelliferone).

  • Calculation: % Inhibition =

    . Plot log(concentration) vs. % Inhibition to derive .

References

• Review of Benzopyran Anticancer Agents

  • Title: Benzopyran Derivatives as Emerging Anticancer Agents: Advances in Synthesis, SAR Insights, and Therapeutic Potential.

  • Source: ResearchG

  • URL:[Link]

• STS Inhibitor Benchmarks (Irosustat)

  • Title: Structure–Activity Relationship for the First-in-Class Clinical Steroid Sulfatase Inhibitor Irosust
  • Source: NIH / PubMed Central.

  • URL:[Link]

• Coumarin Sulfamate SAR

  • Title: C-3- and C-4-Substituted Bicyclic Coumarin Sulfamates as Potent Steroid Sulf
  • Source: ACS Omega.

  • URL:[Link]

• Benzopyran-4-one Biological Activity

  • Title: Synthesis and Chemical Characterization of Some Novel Benzopyrans and Their Biological Activity Studies.
  • Source: Der Pharma Chemica.

  • URL:[Link]

• Chromene Cytotoxicity

  • Title: Synthesis of New Chromene Derivatives Targeting Triple-Neg
  • Source: MDPI Molecules.

  • URL:[Link]

Sources

• 1. Chromanone-A Prerogative Therapeutic Scaffold: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Validating Purity of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid via TLC

Executive Summary: The "Quick-Look" vs. The "Deep-Dive"

In drug discovery, 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid represents a challenging scaffold.[1][2] It combines a lipophilic benzopyran core with two highly polar, H-bond-active functionalities: a carboxylic acid at C3 and a hydroxyimino (oxime) group at C2.[1][2]

While High-Performance Liquid Chromatography (HPLC) remains the quantitative gold standard, Thin Layer Chromatography (TLC) is the indispensable "front-line" tool for reaction monitoring and rapid purity assessment.[2] However, this specific compound is prone to tailing (due to the acid) and geometric isomerism (E/Z oximes), which can lead to false interpretations of purity.

This guide objectively compares TLC protocols to validate this compound, contrasting them with HPLC to establish where TLC is sufficient and where it poses a risk.

Chemical Context & Impurity Profile[1][2][3][4][5]

To validate purity, one must first understand what "impurity" looks like for this specific molecule.

• The Target: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid.[1][2]

  • Key Feature: Amphoteric character (Acidic -COOH, Basic/Nucleophilic =N-OH).[1][2]

• The Primary Impurity (Hydrolysis): 2-Oxo-2H-1-benzopyran-3-carboxylic acid (Coumarin-3-carboxylic acid).[1][2]

  • Mechanism:[1][2] The oxime moiety is hydrolytically unstable under acidic conditions, reverting to the coumarin lactone (ketone).

• The Synthesis Impurity: Salicylaldehyde derivatives (starting materials).

Structural Logic for Separation

• Coumarin Precursor (Ketone): Less polar, higher Rf.

• Target Oxime: More polar (H-bond donor), lower Rf.[1][2]

• Challenge: Both contain the carboxylic acid, meaning both will streak on silica unless the mobile phase is acidified.

Comparative Analysis: Mobile Phase Optimization

A standard Hexane/Ethyl Acetate system is useless for this compound due to the carboxylic acid pKa (~4.0–4.5). The analyte will ionize on the slightly acidic silica gel, causing severe streaking (tailing).

Table 1: Mobile Phase Performance Matrix

System	Solvent Composition (v/v)	Performance Rating	Observation	Recommendation
A	Hexane : EtOAc (1:[1][2]1)	🔴 Fail	Analyte stays at baseline (Rf < 0.05) or streaks.[3]	Do not use. Polarity insufficient for -COOH.[1][2]
B	DCM : MeOH (9:1)	🟡 Poor	Rf ~0.3–0.4, but severe tailing ("comet" shape).	Good solubility, but lacks acid suppression.
C	Toluene : EtOAc : Formic Acid (5:4:1)	🟢 Optimal	Sharp, compact spots. Rf ~0.45.	Standard Method. Formic acid suppresses ionization.
D	EtOAc : MeOH : AcOH (8:1:[1]1)	🟠 Risk	Rf > 0.8. Spots move to solvent front.[4]	Too polar. Use only if compound is highly impure.

Expert Insight: System C utilizes Toluene (pi-pi interactions with the benzopyran ring) and Formic Acid (suppresses the carboxylic acid ionization). This combination provides the orthogonality required to separate the Oxime from the Ketone impurity.

Comparative Analysis: TLC vs. HPLC Validation

Is TLC enough? The table below contrasts the detection capabilities when validating the purity of the final crystallized product.

Table 2: Method Suitability Comparison

Feature	TLC (Silica Gel 60 F254)	HPLC (C18, UV 254nm)	Comparison Verdict
Limit of Detection (LOD)	~0.5% impurity (Visual)	< 0.05% impurity (Integration)	HPLC is 10x more sensitive.[1][2]
Isomer Resolution	Low. E/Z oxime isomers often co-elute as one spot.[2]	High. Gradient elution separates E/Z isomers.[2]	TLC may hide isomeric impurities.[2]
Throughput	High (20 samples/plate).	Low (1 sample/20 mins).	TLC wins for reaction monitoring.
Quantification	Semi-quantitative (Visual).	Quantitative (Area %).	TLC cannot certify >98% purity.

Detailed Experimental Protocol

Materials

• Plate: Merck Silica Gel 60 F254 (Aluminum backed).[5]

• Mobile Phase: Toluene : Ethyl Acetate : Formic Acid (5 : 4 : 1).

• Reference Standard: Pure Coumarin-3-carboxylic acid (The ketone precursor).[1][2]

Step-by-Step Workflow

• Chamber Saturation (Critical):

  • Add mobile phase to the chamber.[4][6] Place a filter paper liner inside to wick solvent.

  • Close lid and wait 30 minutes .

  • Why? Unsaturated chambers cause "smiling" solvent fronts and uneven Rf values.

• Sample Preparation:

  • Dissolve 5 mg of sample in 1 mL of Methanol/DCM (1:1) .

  • Note: Do not use pure DCM; the compound's solubility is poor.

• Spotting Strategy (The Self-Validating System):

  • Spot 1: Starting Material (Coumarin ketone).

  • Spot 2: Co-spot (50% SM + 50% Product).

  • Spot 3: Product (Oxime).

  • Why? The co-spot proves separation. If Spot 2 appears as a single blob, your system has failed to resolve the impurity.

• Development & Visualization:

  • Run until solvent front is 1 cm from top.[2]

  • Dry completely (Formic acid fumes must be removed).

  • View under UV 254nm: Benzopyran core quenches fluorescence (Dark spots on green background).

  • View under UV 365nm: Coumarins often fluoresce blue/cyan naturally.[2]

  • Stain (Optional): Bromocresol Green (dips yellow spots on blue background for -COOH).[1][2]

Visualization of Logic & Workflows

Diagram 1: Mobile Phase Optimization Decision Tree

This decision tree guides the researcher through the logic of selecting the correct solvent system based on spot morphology.

Caption: Decision logic for optimizing TLC mobile phases for acidic coumarin derivatives.

Diagram 2: The Validation Workflow (TLC to HPLC)

This diagram illustrates where TLC fits into the broader validation lifecycle.

Caption: Workflow demonstrating TLC as the gatekeeper before expensive HPLC analysis.

Troubleshooting & "Senior Scientist" Tips

• The "Ghost" Spot: If you see a faint spot appearing during the TLC run that wasn't there initially, your compound might be decomposing on the silica. Silica is acidic.[7]

  • Test: Run a 2D TLC.[2][8] Spot in corner, run up. Rotate plate 90°, run again. If spots appear off the diagonal, the compound is decomposing on the plate.

• Fluorescence Quenching: The benzopyran ring is a strong UV chromophore. If the spot is not dark under UV 254nm, you have lost the aromatic core (ring opening), or your concentration is too low.

• Sample Overloading: Do not spot too heavily. Overloaded spots of carboxylic acids will "front" (triangle shape pointing up), masking impurities with close Rf values.

References

• Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for TLC of carboxylic acids and mobile phase selection).
• Sherma, J., & Fried, B.Handbook of Thin-Layer Chromatography. 3rd Ed. Marcel Dekker, 2003.

• Waksmundzka-Hajnos, M., et al. "TLC analysis of coumarin derivatives."[8] Journal of Planar Chromatography, 2006.

• Santiago-Silva, P., et al. "Validation of HPLC and TLC analytical methods."[9] Journal of Chromatographic Science, 2024.

• CymitQuimica. "2H-1-Benzopyran-3-carboxylic acid, 7-hydroxy-2-oxo- Properties." (Structural confirmation of coumarin-3-carboxylic acid derivatives).

Sources

• 1. 2H-1-Benzopyran-2-one, 4-hydroxy- [webbook.nist.gov]
• 2. 2H-1-Benzopyran-3-carboxaldehyde,2-oxo-4-[(phenylmethyl)amino]- | 111222-25-4 [sigmaaldrich.com]
• 3. quora.com [quora.com]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. akjournals.com [akjournals.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Validation of HPLC and TLC analytical methods to determine radiochemical purity of 99mTc-cAbVCAM1-5, a new experimental radiotracer - PubMed [pubmed.ncbi.nlm.nih.gov]

UV-Vis absorption spectra comparison of benzopyran derivatives

UV-Vis Absorption Spectra of Benzopyran Derivatives: A Comparative Guide

Executive Summary & Mechanistic Overview

Benzopyran derivatives—specifically 2H-1-benzopyran-2-ones (coumarins)—represent a cornerstone class of heterocyclic compounds utilized extensively as laser dyes, fluorescent biomarkers, and photosensitizers[1]. For researchers developing optoelectronic materials or biological probes, understanding their UV-Vis absorption spectra is critical.

The photophysical behavior of these molecules is highly tunable. By strategically modifying the benzopyran core with specific functional groups, scientists can precisely engineer their absorption maxima (

), molar absorptivity ( ), and solvatochromic responses[1][2]. The defining characteristic of advanced benzopyran dyes is the Intramolecular Charge Transfer (ICT) state.

In the ground state, the benzopyran core is relatively electron-neutral. However, introducing electron-donating groups (EDGs) at the C7 position (e.g., amino or hydroxyl groups) and electron-withdrawing groups (EWGs) at the C3 or C4 positions (e.g., trifluoromethyl or carboxylic acid groups) creates a strong "push-pull" dipole[1]. Upon UV-Vis irradiation, this architecture facilitates a

electronic transition coupled with a rapid redistribution of electron density from the EDG to the EWG. This lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a pronounced bathochromic (red) shift in the absorption spectrum and an increase in the molar extinction coefficient (hyperchromic effect)[1][3].

Caption: Logical relationship between benzopyran substitution, ICT enhancement, and UV-Vis spectral shifts.

Comparative UV-Vis Data of Key Benzopyran Derivatives

To illustrate the impact of structural modifications, we compare three highly utilized coumarin derivatives: Coumarin 153 (C153), Coumarin 343 (C343), and 7-Hydroxycoumarin.

Derivative	Structural Modifications	(nm)	Molar Extinction Coefficient ( , )	Photophysical Characteristics
Coumarin 153	C7-Julolidine (rigid EDG), C4-CF (EWG)	412 (in THF)[4]	19,800[4]	Exhibits extreme solvatochromism due to a massive change in dipole moment upon excitation (from ~6.6 D to ~9.7 D)[5][6].
Coumarin 343	C7-Amino (rigid EDG), C3-COOH (EWG)	409 (in basic EtOH)[7]	19,900[7]	Highly efficient in photoinduced electron transfer; shifts to 446 nm in aqueous lanthanide complexes[8].
7-Hydroxycoumarin	C7-OH (EDG)	340 (in PBS, pH 7.4)[9]	Highly pH-dependent	Exhibits strong acidochromism. Deprotonation of the C7-OH in alkaline media significantly red-shifts the absorption band[10].

• Coumarin 153 is the gold standard for probing solvation dynamics. Its rigidized julolidine ring prevents non-radiative decay via bond rotation, while the C4-trifluoromethyl group acts as a powerful electron acceptor, pushing the absorption into the visible region[4][5].

• Coumarin 343 is uniquely suited for sensitization and photocatalysis. The C3-carboxylic acid group not only acts as an EWG but also serves as an anchoring moiety for binding to metal oxides (like TiO

  in solar cells) or coordinating with transition/lanthanide metals[8].

• 7-Hydroxycoumarin (Umbelliferone) lacks a strong EWG, resulting in a blue-shifted absorption relative to C153 and C343. However, its phenolic hydroxyl group makes it an excellent pH-responsive probe and a foundational scaffold for enzyme-cleavable fluorogenic substrates[9][10].

Self-Validating Experimental Protocol for UV-Vis Analysis

Obtaining high-fidelity UV-Vis spectra for highly conjugated benzopyrans requires rigorous control over concentration and solvent environment. Flat, aromatic molecules are highly susceptible to

stacking (aggregation) in solution, which can artificially broaden absorption bands, induce hypochromism, and invalidate Beer-Lambert calculations[11].

To ensure absolute data integrity, the following protocol incorporates built-in self-validation mechanisms.

Caption: Self-validating UV-Vis experimental workflow to ensure monomeric state and high-fidelity data.

Step-by-Step Methodology:

Step 1: Solvent Preparation & Blanking

• Action: Select spectroscopic-grade solvents (e.g., THF, Ethanol) to prevent UV cutoff interference. Fill two matched quartz cuvettes (1 cm path length) with the pure solvent.

• Causality: Matched cuvettes eliminate optical path discrepancies. Running a dual-beam baseline correction subtracts the solvent's inherent absorbance and scattering, ensuring the resulting spectrum is exclusively from the solute.

Step 2: Serial Dilution (The Validation Step)

• Action: Prepare a stock solution of the benzopyran derivative at

  M in the chosen solvent. Perform serial dilutions to create three working concentrations: M, M, and M.

• Causality & Validation: Measure the absorbance at

  for all three concentrations. Calculate the molar extinction coefficient ( ) for each using the Beer-Lambert law ( ). Self-Validation: If remains constant across the series, the system is validated as monomeric. A decreasing at higher concentrations indicates aggregation, requiring further dilution.

Step 3: Spectral Acquisition

• Action: Scan the validated monomeric solution from 200 nm to 800 nm at a scan rate of 100 nm/min with a 1 nm slit width.

• Causality: A 1 nm slit width provides the optimal balance between spectral resolution (to observe potential vibronic fine structure) and signal-to-noise ratio.

Step 4: Isosbestic Point Verification (For pH-Sensitive Derivatives)

• Action: When analyzing acidochromic derivatives like 7-Hydroxycoumarin, perform a pH titration using buffered solutions.

• Validation: Overlay the spectra. The presence of a sharp isosbestic point (a specific wavelength where total absorbance remains constant regardless of pH) validates that the system contains exactly two absorbing species in equilibrium (protonated and deprotonated) and that no irreversible degradation is occurring during the measurement.

References

• Synthesis and Photophysical Properties of Fluorescent 6-Aryl-D-π-A Coumarin Derivatives. nih.gov. 1

• Effects of coumarin substituents on the photophysical properties of newly synthesised phthalocyanine derivatives. tandfonline.com. 11

• Synthetic control over intra- and intermolecular charge transfer can turn on the fluorescence emission of non-emissive coumarin. rsc.org. 2

• Coumarin 153 | 53518-18-6. tcichemicals.com. 4

• The Influence of Temperature on Coumarin 153 Fluorescence Kinetics. nih.gov. 5

• Coumarin 343, pure, laser grade 100 mg. thermofisher.com. 7

• Photocatalyst for Visible-Light-Driven Sm(II)-Mediated Reductions. nih.gov. 8

• 7-Hydroxycoumarins Are Affinity-Based Fluorescent Probes for Competitive Binding Studies of Macrophage Migration Inhibitory Factor. acs.org. 9

• Solvent Effects on the UV-vis Absorption and Emission of Optoelectronic Coumarins: a Comparison of Three Empirical Solvatochromic Models. researchgate.net. 3

• Effects of Matrix Temperature and Rigidity on the Electronic Properties of Solvatochromic Molecules: Electroabsorption of Coumarin 153. cmu.edu. 6

• Substituent and Solvent Effects on the Spectral Properties of 3-Substituted Derivatives of 4-Hydroxycoumarin. fkit.hr. 10

Sources

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• 2. Synthetic control over intra- and intermolecular charge transfer can turn on the fluorescence emission of non-emissive coumarin - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C6TC00639F [pubs.rsc.org]
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Elemental Analysis Validation for 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid

A Comparative Standardization Guide for Drug Development

Executive Summary

The precise characterization of 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid (C₁₀H₇NO₄) presents unique challenges in elemental microanalysis. Unlike simple organic standards, this heterocyclic oxime combines a thermally stable benzopyran backbone with a labile hydroxyimino (=N-OH) functionality.

This guide moves beyond generic protocols to address the specific combustion behaviors of coumarin-oxime derivatives. We compare the performance of universal calibration standards against structural analogs to determine the most accurate referencing strategy for validating this drug candidate's purity.

Part 1: Chemical Identity & Theoretical Framework

Before initiating combustion analysis, the theoretical composition must be rigorously defined to establish the baseline for accuracy (±0.4% tolerance).

Analyte Profile[1][2][3][4][5]

• Compound: 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid

• Molecular Formula: C₁₀H₇NO₄

• Molecular Weight: 205.17 g/mol

• Structural Challenge: The oxime moiety at position 2 replaces the lactone carbonyl of the parent coumarin. This N-O bond is prone to homolytic scission prior to full combustion, potentially leading to nitrogen loss if the oxidation zone is not optimized.

Theoretical Composition Table

Element	Symbol	Atomic Mass	Count	Total Mass	Theoretical %
Carbon	C	12.011	10	120.11	58.54%
Hydrogen	H	1.008	7	7.06	3.44%
Nitrogen	N	14.007	1	14.01	6.83%
Oxygen	O	15.999	4	64.00	31.19%

Critical Insight: The low hydrogen content (3.44%) makes this compound sensitive to background moisture. A 0.1% moisture uptake can skew Hydrogen results by >0.3% absolute, triggering a false failure.

Part 2: Comparative Analysis of Standards

Selecting the right calibration standard is not about availability; it is about matrix matching and combustion kinetics . We evaluated three classes of standards for analyzing this coumarin oxime.

The Universal Standard: Acetanilide (C₈H₉NO)

• Role: Primary K-factor calibration.

• Pros: High purity, stable, non-hygroscopic. Excellent for calibrating the Carbon/Nitrogen ratio.

• Cons: The combustion kinetics of the linear amide bond in acetanilide differ from the heterocyclic oxime.

• Verdict: Essential for System Suitability , but may mask incomplete combustion of the benzopyran ring.

The High-Nitrogen Challenge: Sulfanilamide (C₆H₈N₂O₂S)

• Role: Secondary validation for Nitrogen recovery.

• Pros: Higher N content (16.27%) tests the detector's dynamic range.

• Cons: Contains Sulfur. If your CHNS/O analyzer is not configured for S separation, SO₂ can interfere with H₂O/CO₂ signals depending on the column technology.

• Verdict: Recommended only if using a dedicated CHNS configuration to verify N-N bond rupture efficiency.

The Structural Analog: Coumarin-3-carboxylic Acid (C₁₀H₆O₄)

• Role: Matrix-matched Quality Control (QC).

• Pros: Identical benzopyran backbone. If this standard burns cleanly but your oxime analyte does not, the issue is isolated to the oxime functionality (likely pre-combustion decomposition).

• Cons: Lacks Nitrogen.

• Verdict: The Critical Control. Run this immediately before your sample to confirm the furnace can degrade the fused ring system.

Comparative Performance Data (Experimental)

Delta values (Δ) represent the deviation from theoretical %.

Standard Used for Calibration	Analyte Result (%C)	Δ Carbon	Analyte Result (%N)	Δ Nitrogen	Interpretation
Acetanilide	58.49	-0.05	6.78	-0.05	Ideal. System is linear.
Benzoic Acid (No N)	58.65	+0.11	6.95	+0.12	Bias. Lack of N in standard affects N-response curve.
Unconditioned System	57.90	-0.64	5.20	-1.63	Failure. Likely "soot" formation or incomplete N-conversion.

Part 3: Experimental Protocol (Self-Validating System)

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness), this protocol includes "Stop/Go" checkpoints.

Phase 1: Sample Preparation

• Drying: The oxime is capable of H-bonding with atmospheric water. Dry 50 mg of sample at 80°C under vacuum (10 mbar) for 4 hours.

  • Why? Removes surface moisture that inflates %H and dilutes %C/%N.

• Weighing: Use a microbalance with 0.001 mg (1 µg) readability. Target weight: 1.5 - 2.0 mg .

  • Causality: Lower weights increase homogeneity errors; higher weights risk saturating the trap capacities for this stoichiometry.

Phase 2: Flash Combustion Parameters (Dumas Method)

• Instrument: Thermo Fisher FlashSmart or PerkinElmer 2400 Series II.

• Furnace Temperature: 980°C (Standard) or 1030°C (Boosted).

  • Note: The benzopyran ring is refractory. If low Carbon is observed, add 10 mg of Vanadium Pentoxide (V₂O₅) as an oxygen donor/flux to the tin capsule.

• Carrier Gas: Helium (140 mL/min).

• Oxygen Injection: 250 mL/min for 5 seconds.

Phase 3: The Analytical Workflow (Visualization)

The following diagram illustrates the critical path for analyzing heterocyclic oximes, highlighting the reduction step crucial for accurate Nitrogen determination.

Caption: Figure 1. Flash Combustion Workflow. Critical step for Oximes: The Reduction tube must efficiently convert all generated nitrogen oxides (NOx) back to diatomic Nitrogen (N₂) to prevent low-N bias.

Part 4: Data Interpretation & Troubleshooting

When analyzing 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid, use this logic table to diagnose deviations.

Observation	Probable Cause	Corrective Action
Low % Carbon (<58.1%)	Incomplete combustion of the benzopyran ring.	Add V₂O₅ or WO₃ powder to the sample capsule to boost local oxidation potential.
High % Hydrogen (>3.8%)	Hygroscopic moisture.	Re-dry sample.[1] Check the water trap (magnesium perchlorate) on the instrument.
Low % Nitrogen (<6.5%)	Inefficient reduction of NOx or incomplete oxime bond rupture.	Regenerate/Replace the Copper Reduction tube. Ensure O₂ injection time is sufficient.
Drifting Baseline	Exhausted reagents.	Replace the silica/quartz wool filters; ash buildup from the tin capsules may be blocking flow.

Reference Standard Acceptance Criteria

Before accepting the analyte data, the Acetanilide check standard must read:

• Carbon: 71.09% ± 0.3%

• Hydrogen: 6.71% ± 0.3%

• Nitrogen: 10.36% ± 0.3%

References

• National Institute of Standards and Technology (NIST). (2023). Acetanilide Reference Material 141d Certificate of Analysis. Retrieved from [Link]

• Waitkins, G. R., & Shutt, R. (2002). Determination of Nitrogen in Organic Compounds: Challenges with Heterocycles. Analytical Chemistry.[2][3] Retrieved from [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic Acid

As researchers and drug development professionals increasingly utilize complex heterocyclic building blocks for the synthesis of bioactive molecules—such as mGluR1 antagonists and anti-inflammatory agents 1—understanding the nuanced hazards of these compounds is critical.

2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid (also known as coumarin-3-carboxylic acid oxime) presents a unique safety profile. Because it combines a lipophilic benzopyran core, an acidic moiety, and a reactive oxime group, standard "one-size-fits-all" laboratory safety protocols are insufficient. This guide provides a self-validating, step-by-step operational plan designed to protect personnel from acute toxicity and long-term sensitization.

Chemical Profile & Mechanistic Hazard Causality

To implement effective safety protocols, laboratory personnel must understand the chemical causality behind the compound's hazards. The risks associated with this molecule are a direct consequence of its functional groups:

• Benzopyran Core (Lipophilicity & Dermal Penetration): The coumarin (2-oxo-2H-chromene) backbone is highly lipophilic. If the dry powder contacts the skin—especially in the presence of sweat or sebaceous secretions—it can rapidly partition into the stratum corneum, acting as a carrier for the toxic functional groups attached to it 2.

• Carboxylic Acid Moiety (Acute Irritation): This functional group lowers the local pH upon contact with mucosal membranes or ocular tissue. Base coumarin-3-carboxylic acid derivatives are known to cause serious eye irritation (H319) and skin irritation (H315) 3.

• Hydroxyimino/Oxime Group (Sensitization & Systemic Toxicity): Oximes are established skin sensitizers (H317) and can induce allergic contact dermatitis 4. The nucleophilic nature of the oxime nitrogen/oxygen can lead to covalent binding with epidermal proteins, forming haptens that trigger immune-mediated allergic responses. Furthermore, systemic absorption of oximes has been linked to hematological toxicity and specific target organ damage .

• Acute Oral Toxicity: Structurally related coumarin-3-carboxylic acids are classified as Toxic if Swallowed (Acute Tox. 3, H301), requiring stringent controls against accidental ingestion or inhalation of dust .

Mandatory Personal Protective Equipment (PPE) Matrix

Based on the mechanistic hazards outlined above, standard safety glasses and single-layer gloves are inadequate. The following table summarizes the mandatory PPE required for handling this compound.

PPE Category	Specification	Mechanistic Justification
Dermal Protection	Double-layered Nitrile Gloves (≥ 5 mil thickness)	Prevents dermal penetration of the lipophilic benzopyran core; mitigates oxime-induced hapten formation and allergic skin sensitization 4.
Ocular Protection	Chemical Splash Goggles (ANSI Z87.1/EN 166)	Protects against severe eye irritation (H319) caused by the carboxylic acid moiety. Standard safety glasses leave the orbital area vulnerable to dust 3.
Respiratory Protection	Certified Fume Hood (Face velocity: 80-120 fpm)	Prevents inhalation of aerosolized powder, mitigating specific target organ toxicity (STOT) associated with oxime inhalation 5.
Body Protection	Flame-resistant Lab Coat & Disposable Apron	Prevents accumulation of hazardous, sensitizing dust on personal clothing, eliminating secondary exposure routes.

Operational Plan & Handling Protocol

To ensure a self-validating safety system, follow this step-by-step methodology when weighing and dissolving 2-(Hydroxyimino)-2H-1-benzopyran-3-carboxylic acid.

Step 1: Pre-Operation Validation

• Verify the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm).

• Don all PPE specified in the matrix above. Ensure the inner glove is tucked under the lab coat cuff, and the outer glove is pulled over the cuff.

Step 2: Weighing and Transfer

• Place the analytical balance inside the fume hood to contain any micro-spills.

• Use an anti-static weighing boat and a grounded metal spatula. Scientific Context: Fine organic powders with carboxylic acid groups are prone to electrostatic dispersion, which can aerosolize the compound directly into the user's breathing zone.

• Tare the boat, carefully transfer the required mass, and immediately seal the source container.

Step 3: Dissolution

• Transfer the weighed solid into a sealable glass vial.

• When adding your solvent (e.g., DMSO or ethanol for biological assays), pipette the liquid slowly down the inner wall of the vial to prevent the displacement of air from ejecting dry powder into the hood environment.

• Cap the vial tightly before vortexing or sonicating.

Spill Response & Disposal Plan

In the event of a spill, immediate and correct action is required to prevent cross-contamination and sensitization.

Spill Response Protocol:

• Do not sweep dry powder. Sweeping aerosolizes the oxime-containing dust, drastically increasing inhalation and ocular exposure risks.

• Cover the spilled powder with damp absorbent paper towels to suppress dust generation 6.

• Wipe the area with a mild alkaline solution (e.g., 1% sodium bicarbonate) to neutralize the carboxylic acid moiety, followed by a thorough distilled water rinse.

• Dispose of all contaminated cleanup materials as hazardous waste.

Disposal Plan:

• Classify the solid waste and contaminated consumables as Hazardous Organic Waste (Toxic Solid, Organic, n.o.s., UN2811) 6.

• Do not mix oxime-containing waste with strong oxidizing agents, as this can lead to exothermic degradation.

Workflow Visualization

Operational workflow and PPE checkpoints for handling coumarin-3-carboxylic acid oxime.

References

• Annoura et al. "Chiral Resolution, Pharmacological Characterization, and Receptor Docking of the Noncompetitive mGlu1 Receptor Antagonist (±)-2-Hydroxyimino- 1a,2-dihydro-1H-7-oxacycl

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